1-Bromoheptane-d1

• CAS: 38007-40-8

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Bromoheptane-d1: Chemical Properties and Specifications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, specifications, and common applications of 1-Bromoheptane-d1. This deuterated compound is a valuable tool in various research and development settings, particularly in quantitative analyses where it serves as an internal standard.

Core Chemical Properties and Specifications

1-Bromoheptane-d1, also known as n-heptyl-d1 bromide, is a saturated alkyl halide where one deuterium (B1214612) atom is substituted at the C1 position. This isotopic labeling provides a distinct mass difference from its non-deuterated counterpart, making it an ideal internal standard for mass spectrometry-based quantification. While specific experimental data for the deuterated form is limited, the physical properties are closely approximated by the non-deuterated 1-bromoheptane.

Table 1: Chemical Identifiers and Properties of 1-Bromoheptane-d1

Property	Value
Chemical Name	1-Bromoheptane-d1
Synonyms	n-Heptyl-d1 bromide, 1-bromo-1-deuterioheptane
Molecular Formula	C₇H₁₄DBr
Molecular Weight	Approximately 180.10 g/mol
CAS Number	38007-40-8
Isotopic Enrichment	Typically ≥99 atom % D

Table 2: Physical and Chemical Specifications (Approximated from 1-Bromoheptane)

Property	Value
Appearance	Colorless liquid
Boiling Point	~180 °C
Melting Point	~-58 °C
Density	~1.14 g/mL at 25 °C
Refractive Index	~1.4499 at 20 °C
Solubility	Insoluble in water; soluble in common organic solvents.

Safety and Handling

As with its non-deuterated analog, 1-Bromoheptane-d1 should be handled with care in a well-ventilated area, preferably a chemical fume hood. It is considered a flammable liquid and vapor. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.

Table 3: Hazard Information for 1-Bromoheptane (as a proxy)

Hazard	Description
GHS Pictogram	GHS02 (Flame)
Signal Word	Warning
Hazard Statements	H226: Flammable liquid and vapor
Precautionary Statements	P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking. P233: Keep container tightly closed. P240: Ground/bond container and receiving equipment.

Experimental Protocols

1-Bromoheptane-d1 is primarily used as an internal standard in quantitative analytical methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The following is a generalized protocol for its use in quantifying a target analyte in a biological matrix.

Quantitative Analysis of a Target Analyte using 1-Bromoheptane-d1 as an Internal Standard by LC-MS/MS

1. Preparation of Standard and Quality Control (QC) Samples:

• Stock Solutions: Prepare a stock solution of the target analyte and a separate stock solution of 1-Bromoheptane-d1 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile).

• Working Solutions: Prepare a series of working standard solutions of the analyte at various concentrations by diluting the analyte stock solution. Prepare a working solution of the 1-Bromoheptane-d1 internal standard (IS) at a fixed concentration.

• Calibration Curve and QC Samples: Spike a blank biological matrix (e.g., plasma, urine) with the analyte working solutions to create a calibration curve with at least 5-7 concentration levels. Prepare at least three levels of QC samples (low, medium, and high) in the same biological matrix.

2. Sample Preparation (Protein Precipitation):

• To a 100 µL aliquot of the calibration standard, QC sample, or unknown sample, add a fixed volume of the 1-Bromoheptane-d1 working solution.

• Add a protein precipitation agent (e.g., acetonitrile (B52724) or methanol, often containing 0.1% formic acid) to the sample.

• Vortex the mixture vigorously for approximately 1 minute.

• Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography: Inject the prepared sample onto an appropriate HPLC or UHPLC column (e.g., a C18 reversed-phase column). Use a suitable mobile phase gradient to achieve chromatographic separation of the analyte and the internal standard from matrix components.

• Mass Spectrometry: Perform detection using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Monitor at least one specific precursor-to-product ion transition for the analyte and one for 1-Bromoheptane-d1.

4. Data Analysis:

• Integrate the peak areas of the analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

• Determine the concentration of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Workflow for Quality Control of 1-Bromoheptane-d1

A Technical Guide to 1-Bromoheptane-d1: Physical Properties for Experimental Design

For researchers, scientists, and professionals in drug development, a precise understanding of the physical and chemical properties of reagents is paramount for successful experimental design. This guide provides an in-depth overview of the physical properties of 1-bromoheptane-d1, alongside relevant experimental protocols and reaction mechanisms. While specific experimental data for the deuterated form is limited, the properties of its non-deuterated analog, 1-bromoheptane (B155011), offer a close approximation for practical applications.

Physical Properties

The primary difference between 1-bromoheptane-d1 and 1-bromoheptane is the presence of a deuterium (B1214612) atom at the C1 position, which results in a slight increase in molecular weight. Other physical properties such as boiling point, melting point, density, and refractive index are expected to be very similar to the non-deuterated compound.

Property	1-Bromoheptane-d1	1-Bromoheptane
Molecular Formula	C₇H₁₄DBr	C₇H₁₅Br
Molecular Weight	180.11 g/mol [1]	179.10 g/mol
Boiling Point	No experimental data available	180 °C[2][3]
Melting Point	No experimental data available	-58 °C[2][3]
Density	No experimental data available	1.14 g/mL at 25 °C
Refractive Index	No experimental data available	n20/D 1.4499
Appearance	-	Clear, colorless to pale yellow liquid[3]
Solubility	-	Immiscible with water.[4]

Experimental Protocols

Synthesis of 1-Bromoheptane from 1-Heptanol (B7768884)

A common method for the synthesis of 1-bromoheptane involves the nucleophilic substitution of the hydroxyl group in 1-heptanol with a bromine atom.[3] This reaction is typically carried out using a brominating agent such as hydrobromic acid.

Methodology:

• To a flask containing 1-heptanol, add a solution of hydrobromic acid (HBr).

• The mixture is heated under reflux for several hours to drive the reaction to completion.

• After cooling, the organic layer is separated, washed with water, a dilute solution of sodium bicarbonate to neutralize any remaining acid, and finally with brine.

• The crude 1-bromoheptane is then dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Purification is achieved by fractional distillation to yield pure 1-bromoheptane.

The synthesis of 1-bromoheptane-d1 would follow a similar procedure, starting with 1-heptanol-1-d1.

Synthesis of 1-Bromoheptane from 1-Heptanol.

Nucleophilic Substitution Reaction: SN2 Mechanism

1-Bromoheptane, being a primary alkyl halide, readily undergoes nucleophilic substitution reactions, primarily through an Sₙ2 (bimolecular nucleophilic substitution) mechanism.[4][5] In this type of reaction, a nucleophile attacks the carbon atom bonded to the bromine, and the bromide ion is displaced in a single, concerted step.

Methodology:

• Dissolve 1-bromoheptane in a suitable aprotic polar solvent (e.g., acetone (B3395972) or DMSO).

• Add the desired nucleophile (e.g., sodium iodide, sodium cyanide, or an alkoxide).

• The reaction mixture is stirred, and the temperature may be adjusted to control the reaction rate.

• The progress of the reaction can be monitored using techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the product is isolated by extraction and purified by distillation or chromatography.

Generalized Sₙ2 reaction mechanism for 1-bromoheptane.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. 629-04-9 CAS | 1-BROMOHEPTANE | Alkyl Halides | Article No. 02293 [lobachemie.com]
• 3. nbinno.com [nbinno.com]
• 4. Solved In the reaction of 1-bromoheptane with sodium | Chegg.com [chegg.com]
• 5. Solved In the reaction of 1-bromoheptane with sodium | Chegg.com [chegg.com]

Synthesis and Purification of 1-Bromoheptane-d1: A Technical Guide for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis and purification of 1-bromoheptane-d1, a deuterated alkyl halide valuable for isotopic labeling in research and drug development. The introduction of a deuterium (B1214612) atom at the first position of the heptyl chain allows for mechanistic studies, metabolic tracking, and the potential alteration of pharmacokinetic profiles of molecules into which it is incorporated. This document provides a comprehensive two-step synthetic pathway, purification protocols, and expected analytical data to aid researchers in the successful preparation of this compound.

Synthesis of 1-Bromoheptane-d1

The synthesis of 1-bromoheptane-d1 is most effectively achieved through a two-step process. The first step involves the preparation of the deuterated alcohol precursor, 1-deutero-1-heptanol. The subsequent step is the bromination of this alcohol to yield the desired 1-bromoheptane-d1.

Step 1: Synthesis of 1-Deutero-1-heptanol

The introduction of the deuterium atom at the C1 position is accomplished by the reduction of heptanal (B48729) using a deuterated reducing agent. Lithium aluminum deuteride (B1239839) (LiAlD₄) or sodium borodeuteride (NaBD₄) are suitable reagents for this transformation.

Experimental Protocol: Reduction of Heptanal to 1-Deutero-1-heptanol

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon) is charged with a solution of heptanal in a dry, aprotic solvent such as diethyl ether or tetrahydrofuran (B95107) (THF).

• Cooling: The flask is cooled to 0 °C using an ice bath.

• Addition of Reducing Agent: A solution of lithium aluminum deuteride (LiAlD₄) in dry THF is added dropwise to the stirred solution of heptanal. The addition should be slow to control the exothermic reaction.

• Reaction Monitoring: The reaction is monitored by thin-layer chromatography (TLC) until all the heptanal has been consumed.

• Quenching: The reaction is carefully quenched by the slow, sequential addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water.

• Workup: The resulting mixture is filtered to remove the aluminum salts. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude 1-deutero-1-heptanol is purified by fractional distillation.

Quantitative Data (Expected)

Parameter	Value
Starting Material	Heptanal
Reducing Agent	Lithium Aluminum Deuteride (LiAlD₄)
Solvent	Tetrahydrofuran (THF)
Reaction Temperature	0 °C to room temperature
Expected Yield	>90%
Expected Purity	>98%
Isotopic Enrichment	>98% (dependent on the purity of LiAlD₄)

Note: Specific yields and purity should be determined empirically.

Step 2: Bromination of 1-Deutero-1-heptanol

The conversion of the deuterated alcohol to the corresponding bromoalkane can be achieved via a nucleophilic substitution reaction. A common and effective method involves the use of hydrogen bromide generated in situ from sodium bromide and sulfuric acid. This reaction proceeds via an Sₙ2 mechanism, which will result in inversion of configuration if a stereocenter were present.

Experimental Protocol: Synthesis of 1-Bromoheptane-d1

• Reaction Setup: A round-bottom flask is charged with sodium bromide and water. The flask is cooled in an ice bath.

• Addition of Alcohol and Acid: 1-Deutero-1-heptanol is added to the flask, followed by the slow, dropwise addition of concentrated sulfuric acid with vigorous stirring. The temperature should be maintained below 10 °C during the addition.

• Reflux: After the addition is complete, the reaction mixture is heated to reflux for 1-2 hours.

• Distillation: The apparatus is arranged for distillation, and the crude 1-bromoheptane-d1 is distilled from the reaction mixture.

• Workup and Purification: The distillate is transferred to a separatory funnel and washed sequentially with water, concentrated sulfuric acid (to remove any unreacted alcohol and ether byproducts), water, 10% sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

• Drying and Final Purification: The organic layer is dried over anhydrous calcium chloride and purified by fractional distillation to yield pure 1-bromoheptane-d1.

Quantitative Data (Expected)

Parameter	Value
Starting Material	1-Deutero-1-heptanol
Reagents	Sodium Bromide, Sulfuric Acid
Reaction Temperature	Reflux
Expected Yield	70-80%
Expected Purity	>99%
Isotopic Enrichment	>98% (minimal isotopic scrambling expected)

Note: Specific yields and purity should be determined empirically.

Logical Workflow and Diagrams

The overall process for the synthesis of 1-bromoheptane-d1 can be visualized as a two-stage workflow.

Caption: Overall synthetic workflow for 1-Bromoheptane-d1.

The purification process for the crude 1-bromoheptane-d1 involves a series of washing steps to remove impurities.

Caption: Purification workflow for 1-Bromoheptane-d1.

Analytical Characterization

The successful synthesis and purity of 1-bromoheptane-d1 should be confirmed using standard analytical techniques.

Expected Analytical Data

Technique	Expected Results
¹H NMR	The triplet corresponding to the -CH₂Br protons in non-deuterated 1-bromoheptane (B155011) will be significantly reduced or absent. A multiplet for the -CHDBr proton may be observed. The other signals of the heptyl chain will remain.
¹³C NMR	The signal for the C1 carbon will be a triplet due to C-D coupling. The chemical shifts of the other carbons will be largely unaffected.
Mass Spectrometry	The molecular ion peak will be observed at m/z corresponding to the mass of C₇H₁₄DBr, which is one mass unit higher than that of non-deuterated 1-bromoheptane. The isotopic pattern for bromine (¹⁹Br and ⁸¹Br) will be present.
FT-IR	The C-D stretching vibration will be observed around 2100-2200 cm⁻¹.

This technical guide provides a robust framework for the synthesis and purification of 1-bromoheptane-d1 for research purposes. Researchers should adapt and optimize the described protocols based on their specific laboratory conditions and available resources, with careful monitoring of reaction progress and rigorous analytical characterization of the final product.

Navigating the Isotopic Landscape: A Technical Guide to the Purity and Enrichment of 1-Bromoheptane-d1

For researchers, scientists, and professionals in drug development, the precise understanding and application of isotopically labeled compounds are paramount. This technical guide provides an in-depth exploration of the isotopic purity and enrichment of 1-Bromoheptane-d1, a deuterated analog of the versatile alkyl halide. This document outlines the synthesis, analytical methodologies for purity assessment, and the critical distinction between isotopic enrichment and species abundance, offering a comprehensive resource for utilizing this compound with confidence.

Understanding Isotopic Purity and Enrichment

In the context of deuterated compounds like 1-Bromoheptane-d1, it is crucial to differentiate between two key terms: isotopic enrichment and isotopic purity (often used interchangeably with species abundance).

• Isotopic Enrichment refers to the percentage of a specific isotope (in this case, deuterium) at a designated atomic position. For instance, a batch of 1-Bromoheptane-d1 with a 99 atom % D enrichment at the C1 position signifies that for every 100 molecules, 99 of them will have a deuterium (B1214612) atom at that specific site, while one will have a hydrogen atom.

• Isotopic Purity (Species Abundance) describes the percentage of molecules in the entire sample that have the desired isotopic composition. Due to the statistical nature of isotopic incorporation during synthesis, a 99% isotopic enrichment does not equate to 99% of the molecules being the d1 species. There will be a distribution of isotopologues, which are molecules that differ only in their isotopic composition.

This distinction is critical for applications where the exact isotopic composition can influence reaction kinetics, metabolic pathways, or analytical quantification.[1]

Synthesis of 1-Bromoheptane-d1

The synthesis of 1-Bromoheptane-d1 typically follows a nucleophilic substitution reaction, analogous to the synthesis of its non-deuterated counterpart. The process involves the conversion of a deuterated precursor, heptan-1-d1-ol, to the corresponding alkyl bromide.

A common synthetic route is the reaction of heptan-1-d1-ol with a brominating agent such as phosphorus tribromide (PBr₃) or hydrobromic acid (HBr). The use of HBr, often generated in situ from sodium bromide and sulfuric acid, is a widely adopted method.

Below is a diagram illustrating the general synthetic pathway.

Figure 1: Synthetic pathway for 1-Bromoheptane-d1.

Experimental Protocol: Synthesis via HBr

This protocol is adapted from the general synthesis of primary alkyl bromides.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine sodium bromide (1.2 eq) and water. Cool the mixture in an ice bath.

• Addition of Reactants: Slowly add heptan-1-d1-ol (1.0 eq) to the flask. While maintaining the cold temperature, cautiously add concentrated sulfuric acid (1.2 eq) dropwise with vigorous stirring.

• Reflux: Once the addition is complete, remove the ice bath and heat the mixture to reflux. The reaction is typically refluxed for 4-6 hours to ensure complete conversion.

• Workup and Purification: After cooling to room temperature, the reaction mixture is transferred to a separatory funnel. The organic layer is washed sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying and Distillation: The organic layer is dried over anhydrous magnesium sulfate, filtered, and purified by fractional distillation to yield pure 1-Bromoheptane-d1.

Quantitative Data and Analysis

The isotopic purity and enrichment of 1-Bromoheptane-d1 are primarily determined using Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation

The following tables summarize typical quantitative data for commercially available 1-Bromoheptane-d1 and the calculated species abundance based on a given isotopic enrichment.

Parameter	Specification
Chemical Formula	C₇H₁₄DBr
Molecular Weight	180.11 g/mol
Isotopic Enrichment (at C1)	≥ 99 atom % D
Chemical Purity	≥ 98%
Table 1: Typical Specifications for 1-Bromoheptane-d1.

Isotopologue	Species Abundance (%)
d1 (C₇H₁₄DBr)	99.00%
d0 (C₇H₁₅Br)	1.00%
Table 2: Calculated Species Abundance for 1-Bromoheptane-d1 with 99% Isotopic Enrichment.

Note: The species abundance is calculated assuming the enrichment is exactly 99.0%. The d0 isotopologue represents the non-deuterated impurity.

Experimental Protocols for Isotopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful non-destructive technique for determining the isotopic enrichment of 1-Bromoheptane-d1. By comparing the integral of the residual proton signal at the deuterated position with the integrals of other non-deuterated protons in the molecule, the percentage of deuterium incorporation can be accurately calculated. Both ¹H NMR and ²H NMR can be utilized.

Figure 2: Workflow for NMR-based isotopic enrichment analysis.

• Sample Preparation: Accurately weigh a sample of 1-Bromoheptane-d1 and dissolve it in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrument Setup: Acquire a ¹H NMR spectrum on a high-resolution NMR spectrometer (e.g., 400 MHz or higher). Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for full relaxation and accurate integration.

• Data Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a high signal-to-noise ratio.

• Data Processing: Process the spectrum using appropriate software. Perform phasing and baseline correction to ensure accurate integration.

• Integration and Calculation: Integrate the residual proton signal corresponding to the C1 position (a triplet around 3.4 ppm). Integrate a well-resolved non-deuterated proton signal (e.g., the methyl protons at C7, a triplet around 0.9 ppm). The isotopic enrichment is calculated using the following formula:

  Isotopic Enrichment (%) = [1 - (Integral of C1-H / (Integral of C7-H₃ / 3))] x 100

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique used to determine the isotopic distribution (species abundance) and to confirm the molecular weight of 1-Bromoheptane-d1. The gas chromatograph separates the components of the sample, and the mass spectrometer provides information about the mass-to-charge ratio of the eluting compounds.

Figure 3: Workflow for GC-MS-based isotopic purity analysis.

• Sample Preparation: Prepare a dilute solution of 1-Bromoheptane-d1 in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane).

• GC Conditions:

  • Column: Use a non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 200.

  • Ion Source Temperature: 230 °C.

• Data Analysis:

  • Identify the peak corresponding to 1-Bromoheptane.

  • Examine the mass spectrum of this peak. The molecular ion region will show two clusters of peaks due to the natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br).

  • For 1-Bromoheptane-d1, the molecular ion (M⁺) will be at m/z 180 and 182 (for the d1 species). The non-deuterated impurity (d0) will have its molecular ion at m/z 179 and 181.

  • The isotopic purity is determined by comparing the relative abundance of the molecular ion of the d1 species to that of the d0 species.

Conclusion

The accurate determination of isotopic purity and enrichment of 1-Bromoheptane-d1 is essential for its effective use in research and development. This guide has provided a comprehensive overview of the synthesis, key definitions, and detailed analytical protocols using NMR and GC-MS. By adhering to these methodologies, researchers can ensure the quality and reliability of their isotopically labeled materials, leading to more accurate and reproducible scientific outcomes.

References

• 1. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]

1-Bromoheptane-d1 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Bromoheptane-d1, a deuterated form of 1-bromoheptane. This stable isotope-labeled compound serves as a valuable tool in various research and development applications, particularly in mass spectrometry-based quantitative analysis and pharmacokinetic studies.

Core Compound Data

Quantitative data for 1-Bromoheptane-d1 is summarized in the table below, providing a clear reference for its physical and chemical properties.

Property	Value	Citations
CAS Number	38007-40-8	[1][2][3]
Molecular Weight	180.10 g/mol	[1][3]
Alternate Molecular Weight	180.11 g/mol	[2]
Molecular Formula	C₇H₁₄DBr	[1]
Synonyms	n-Heptyl bromide-d1, 1-Bromoheptane-1-d1	[1][2][4]
Isotopic Enrichment	99 atom % D	[4]

Applications in Research and Development

1-Bromoheptane-d1 is primarily utilized as an internal standard in quantitative analyses by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The presence of deuterium (B1214612) provides a distinct mass difference from the unlabeled analog, allowing for precise quantification in complex biological matrices.

Furthermore, the incorporation of deuterium into molecules is a strategy employed in drug development to investigate the pharmacokinetic and metabolic profiles of drug candidates.[1] Deuteration can sometimes lead to altered metabolic pathways and improved pharmacokinetic properties.

Experimental Protocol: Use as an Internal Standard in LC-MS Analysis

The following is a generalized protocol for the use of 1-Bromoheptane-d1 as an internal standard for the quantification of an analyte in a biological sample.

Objective: To accurately quantify the concentration of a target analyte in a plasma sample.

Materials:

• 1-Bromoheptane-d1 (Internal Standard, IS)

• Target Analyte

• Control plasma

• Acetonitrile (ACN)

• Formic Acid (FA)

• LC-MS system

Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the target analyte in ACN at a concentration of 1 mg/mL.

  • Prepare a stock solution of 1-Bromoheptane-d1 (IS) in ACN at a concentration of 1 mg/mL.

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Serially dilute the analyte stock solution with ACN to prepare a series of working solutions for the calibration curve.

  • Spike a known volume of each working solution into control plasma to create calibration standards at various concentrations.

  • Prepare QC samples at low, medium, and high concentrations in a similar manner.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of each calibration standard, QC, and study sample, add 150 µL of ACN containing a fixed concentration of 1-Bromoheptane-d1 (IS).

  • Vortex the samples for 1 minute to precipitate proteins.

  • Centrifuge the samples at 12,000 rpm for 10 minutes.

  • Transfer the supernatant to a new plate or vials for LC-MS analysis.

• LC-MS Analysis:

  • Inject the prepared samples onto the LC-MS system.

  • Develop a chromatographic method to separate the analyte and the IS.

  • Set up the mass spectrometer to monitor the specific mass-to-charge ratio (m/z) for both the analyte and 1-Bromoheptane-d1.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the IS.

  • Calculate the peak area ratio (Analyte Peak Area / IS Peak Area).

  • Construct a calibration curve by plotting the peak area ratio against the analyte concentration for the calibration standards.

  • Determine the concentration of the analyte in the QC and study samples by interpolating their peak area ratios from the calibration curve.

Workflow and Pathway Diagrams

The following diagrams illustrate key processes related to the application of 1-Bromoheptane-d1.

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Logic for comparing pharmacokinetic profiles of deuterated and non-deuterated drugs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. Heptane-1-d, 1-bromo- | C7H15Br | CID 122236806 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdnisotopes.com [cdnisotopes.com]

A Comprehensive Technical Guide to 1-Bromoheptane-d1: Safety, Handling, and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and key applications of 1-Bromoheptane-d1. The inclusion of a deuterium (B1214612) atom at the C1 position makes this compound a valuable tool in mechanistic studies, metabolic fate determinations, and as an internal standard in analytical chemistry. While many of the safety and handling protocols are similar to its non-deuterated analog, 1-bromoheptane (B155011), this guide will provide specific details where relevant, alongside experimental protocols and key reaction pathways.

Safety and Hazard Information

The safety profile of 1-Bromoheptane-d1 is primarily derived from the data available for 1-Bromoheptane. The substitution of a single protium (B1232500) atom with deuterium is not expected to significantly alter the toxicological properties. However, standard laboratory precautions for handling flammable and irritant chemicals must be strictly followed.

Hazard Classification

1-Bromoheptane is classified as a flammable liquid and vapor. It is also known to cause skin and eye irritation and may cause respiratory irritation.

Table 1: Hazard Identification

Hazard Class	Hazard Statement
Flammable liquids (Category 3)	H226: Flammable liquid and vapor
Skin corrosion/irritation (Category 2)	H315: Causes skin irritation
Serious eye damage/eye irritation (Category 2A)	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure (Category 3), Respiratory system	H335: May cause respiratory irritation

First Aid Measures

Immediate and appropriate first aid is crucial in case of accidental exposure.

Table 2: First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water/shower. If skin irritation occurs: Get medical advice/attention.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical advice/attention.
Ingestion	Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center immediately.

Fire-Fighting Measures

1-Bromoheptane-d1 is a flammable liquid.

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Unsuitable Extinguishing Media: Do not use a heavy water stream.

• Specific Hazards: Vapors can travel to a source of ignition and flash back. Containers may explode when heated.

• Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation. Remove all sources of ignition. Wear personal protective equipment.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let product enter drains.

• Methods for Cleaning Up: Absorb with liquid-binding material (sand, diatomite, acid binders, universal binders, sawdust). Dispose of contaminated material as waste according to local regulations.

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of 1-Bromoheptane-d1 and ensure the safety of laboratory personnel.

Handling

• Use in a well-ventilated area or under a chemical fume hood.

• Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

• Take precautionary measures against static discharge.

• Wear appropriate personal protective equipment, including chemical-resistant gloves (e.g., nitrile rubber), safety goggles, and a lab coat.

• Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist.

• Wash hands thoroughly after handling.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Keep away from sources of ignition.

• Store away from incompatible materials such as strong oxidizing agents and strong bases.

• The recommended storage temperature is room temperature.

Physicochemical Properties

Table 3: Physicochemical Data of 1-Bromoheptane and 1-Bromoheptane-d1

Property	1-Bromoheptane	1-Bromoheptane-d1
Molecular Formula	C₇H₁₅Br	C₇H₁₄DBr
Molecular Weight	179.10 g/mol	180.11 g/mol
Appearance	Colorless liquid	Colorless liquid
Melting Point	-58 °C	Not specified, expected to be very similar to the non-deuterated form.
Boiling Point	180 °C	Not specified, expected to be very similar to the non-deuterated form.
Flash Point	60 °C (140 °F)	Not specified, expected to be very similar to the non-deuterated form.
Density	1.140 g/cm³ at 25 °C	Not specified, expected to be very similar to the non-deuterated form.
CAS Number	629-04-9	38007-40-8

Experimental Protocols

Synthesis of 1-Bromoheptane-d1

This protocol is adapted from the synthesis of 1-bromoheptane from 1-heptanol. The starting material is 1-heptanol-d1.

Materials:

• 1-Heptanol-d1

• Concentrated Sulfuric Acid (H₂SO₄)

• 48% Hydrobromic Acid (HBr)

• Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Calcium Chloride (CaCl₂)

• Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

• In a round-bottom flask, cool 1 mole of 1-heptanol-d1 in an ice bath.

• Slowly add 0.5 moles of concentrated sulfuric acid with constant stirring.

• Following the addition of sulfuric acid, slowly add 1.25 moles of 48% hydrobromic acid.

• Remove the flask from the ice bath and assemble a reflux apparatus.

• Heat the mixture to reflux and maintain for 6 hours.

• After reflux, allow the mixture to cool and then set up for steam distillation.

• Steam distill the mixture to separate the crude 1-bromoheptane-d1.

• Transfer the distillate to a separatory funnel. The organic layer (1-bromoheptane-d1) will be the lower layer.

• Wash the organic layer twice with an equal volume of cold, concentrated sulfuric acid to remove any diheptyl ether byproduct.

• Wash the organic layer with water, followed by a wash with sodium bicarbonate solution to neutralize any remaining acid, and then a final wash with water.

• Dry the 1-bromoheptane-d1 over anhydrous calcium chloride.

• Purify the final product by simple distillation, collecting the fraction boiling around 180 °C.

Caption: Synthesis workflow for 1-Bromoheptane-d1.

Grignard Reaction with 1-Bromoheptane-d1

1-Bromoheptane-d1 can be used to prepare a Grignard reagent, which is a powerful nucleophile in organic synthesis.

Materials:

• 1-Bromoheptane-d1

• Magnesium (Mg) turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Electrophile (e.g., a ketone or aldehyde)

• Aqueous acid solution (e.g., HCl or H₂SO₄) for workup

• Dry glassware, dropping funnel, reflux condenser

Procedure:

• Ensure all glassware is thoroughly dried in an oven and assembled while hot under a stream of dry nitrogen or argon.

• Place magnesium turnings in a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel.

• Add a small amount of anhydrous ether or THF to the flask to cover the magnesium.

• Dissolve 1-Bromoheptane-d1 in anhydrous ether or THF and add it to the dropping funnel.

• Add a small portion of the 1-Bromoheptane-d1 solution to the magnesium. The reaction may need to be initiated by gentle warming or the addition of a small crystal of iodine.

• Once the reaction starts (indicated by bubbling and a cloudy appearance), add the remaining 1-Bromoheptane-d1 solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete reaction.

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Slowly add a solution of the electrophile in anhydrous ether or THF to the Grignard reagent.

• After the addition is complete, stir the reaction mixture at room temperature for a specified time.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride or a dilute acid.

• Extract the product with ether, wash the organic layer with brine, dry over an anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure.

• Purify the product by distillation or chromatography.

Caption: General workflow for a Grignard reaction using 1-Bromoheptane-d1.

Applications in Research and Development

Isotopic Tracer in Metabolic Studies

Deuterium-labeled compounds like 1-Bromoheptane-d1 are invaluable as tracers in metabolic studies. The deuterium atom allows for the differentiation of the administered compound from its endogenous counterparts by mass spectrometry. While 1-bromoheptane itself is not a common metabolite, its metabolic fate can be studied to understand the biotransformation of alkyl halides. A more direct application would be the use of a deuterated precursor like 1-heptanol-d1 to trace the metabolism to heptanoic acid and subsequent entry into fatty acid beta-oxidation.

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Solubility of 1-Bromoheptane-d1 in Common Organic Solvents

Physicochemical Properties and Theoretical Solubility Framework

1-Bromoheptane-d1 is the deuterated form of 1-bromoheptane (B155011), where one deuterium (B1214612) atom replaces a hydrogen atom at the first position. Its molecular structure is dominated by a seven-carbon alkyl chain, making it a largely nonpolar molecule. The bromine atom introduces a degree of polarity due to the difference in electronegativity between carbon and bromine, resulting in a small dipole moment.[1] However, the overall character of the molecule remains nonpolar.

The fundamental principle governing solubility is "like dissolves like."[2][3][4] This principle states that substances with similar polarities are more likely to be soluble in one another. Therefore, 1-bromoheptane-d1 is expected to be readily soluble in nonpolar and weakly polar organic solvents, while exhibiting poor solubility in highly polar solvents like water. The solubility of deuterated compounds is generally very similar to their non-deuterated counterparts, so the solubility of 1-bromoheptane can be used as a strong predictor for the solubility of 1-bromoheptane-d1.[5]

Qualitative Solubility Data

Based on the principles of "like dissolves like" and the known properties of similar bromoalkanes, the expected qualitative solubility of 1-bromoheptane-d1 in common organic solvents is summarized in the table below.

Solvent	Chemical Formula	Polarity	Expected Solubility
Hexane	C₆H₁₄	Nonpolar	High
Toluene	C₇H₈	Nonpolar	High
Diethyl Ether	(C₂H₅)₂O	Weakly Polar	High
Chloroform	CHCl₃	Weakly Polar	High
Ethyl Acetate	C₄H₈O₂	Moderately Polar	High
Acetone	C₃H₆O	Polar Aprotic	Moderate
Ethanol	C₂H₅OH	Polar Protic	Moderate
Methanol	CH₃OH	Polar Protic	Moderate
Water	H₂O	Highly Polar	Insoluble[1][6][7][8]

Experimental Protocols for Quantitative Solubility Determination

To obtain precise quantitative solubility data, a standardized experimental protocol should be followed. The shake-flask method is a classical and reliable approach for determining the equilibrium solubility of a substance in a solvent.[9]

Materials and Equipment

• 1-Bromoheptane-d1

• Selected organic solvents (high purity, anhydrous)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge

• Syringes and syringe filters (PTFE, 0.22 µm)

• Gas chromatograph with a flame ionization detector (GC-FID) or a mass spectrometer (GC-MS)

• Volumetric flasks and pipettes

Experimental Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of 1-bromoheptane-d1 to a known volume of the chosen organic solvent in a sealed vial. The presence of a distinct layer of the solute after agitation will confirm that an excess has been added.

  • Equilibrate the vials in a constant temperature shaker at a specified temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature for a short period to allow for initial phase separation.

  • Centrifuge the vials to facilitate the complete separation of the undissolved 1-bromoheptane-d1 from the saturated solvent phase.

• Sample Collection and Dilution:

  • Carefully withdraw an aliquot of the clear, saturated supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter to remove any remaining undissolved micro-droplets.[2]

  • Accurately dilute the filtered aliquot with a known volume of the pure solvent to bring the concentration within the linear range of the analytical instrument.

• Quantitative Analysis:

  • Analyze the diluted samples using a calibrated GC-FID or GC-MS system.

  • Prepare a series of standard solutions of 1-bromoheptane-d1 of known concentrations in the same solvent to generate a calibration curve.

  • Determine the concentration of 1-bromoheptane-d1 in the diluted samples by comparing their instrumental response to the calibration curve.

• Data Reporting:

  • Calculate the solubility of 1-bromoheptane-d1 in the original saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter (mol/L), at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of 1-bromoheptane-d1.

Caption: Experimental workflow for determining the solubility of 1-bromoheptane-d1.

Conclusion

While quantitative solubility data for 1-bromoheptane-d1 is not extensively documented, its solubility profile can be reliably predicted based on its physicochemical properties. It is expected to be highly soluble in nonpolar and weakly polar organic solvents and insoluble in water. For applications requiring precise solubility values, the detailed experimental protocol provided in this guide offers a robust method for their determination. This information is critical for the effective use of 1-bromoheptane-d1 in organic synthesis, reaction optimization, and various stages of drug development.

References

• 1. zhishangchemical.com [zhishangchemical.com]
• 2. benchchem.com [benchchem.com]
• 3. education.com [education.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. 1-Bromoheptane CAS#: 629-04-9 [m.chemicalbook.com]
• 7. 1-Bromoheptane, CasNo.629-04-9 HENAN SUNLAKE ENTERPRISE CORPORATION China (Mainland) [sunlake.lookchem.com]
• 8. 629-04-9 CAS MSDS (1-Bromoheptane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. researchgate.net [researchgate.net]

The Use of 1-Bromoheptane-d1 as a Metabolic Tracer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following technical guide is a hypothetical framework. As of late 2025, published literature detailing the specific use of 1-Bromoheptane-d1 as a metabolic tracer is not available. The metabolic pathways and experimental protocols described herein are based on the known metabolism of similar compounds, such as n-heptane and other haloalkanes, and general principles of stable isotope tracer studies. This document is intended to serve as a conceptual guide for researchers considering the use of 1-Bromoheptane-d1 in metabolic studies.

Introduction

Stable isotope-labeled compounds are invaluable tools in metabolic research, enabling the elucidation of complex biochemical pathways and the quantification of metabolic fluxes. Deuterium-labeled tracers, in particular, offer a non-radioactive method for tracking the fate of molecules in vivo and in vitro. 1-Bromoheptane-d1, a deuterated form of the seven-carbon alkyl halide, presents a potential tracer for studying the metabolism of lipophilic compounds and xenobiotics. Its structure allows for the investigation of metabolic processes such as oxidation and conjugation, which are critical in drug development and toxicology.

This guide provides a hypothetical framework for the use of 1-Bromoheptane-d1 as a metabolic tracer, including potential metabolic pathways, detailed experimental protocols for its administration and analysis, and a template for the presentation of quantitative data.

Proposed Metabolic Pathways of 1-Bromoheptane (B155011)

The metabolism of 1-bromoheptane is likely to proceed through two primary pathways, based on the known biotransformation of n-heptane and short-chain bromoalkanes: cytochrome P450-mediated oxidation and glutathione (B108866) conjugation. The deuterium (B1214612) label on the first carbon (C1) can be used to trace the fate of the heptyl chain through these pathways.

Cytochrome P450-Mediated Oxidation

The initial and major route of metabolism for n-heptane is oxidation by cytochrome P450 (CYP) enzymes, primarily in the liver.[1] This process can lead to the formation of various oxidized metabolites. For 1-bromoheptane, this pathway would likely involve hydroxylation at different positions along the alkyl chain, followed by further oxidation to ketones and potentially diones.

A proposed oxidative metabolic pathway is outlined below:

Figure 1: Proposed Cytochrome P450-mediated oxidative metabolism of 1-Bromoheptane-d1.

Glutathione Conjugation

A secondary, yet important, metabolic pathway for haloalkanes involves conjugation with glutathione (GSH), catalyzed by glutathione S-transferases (GSTs). This is a detoxification pathway that leads to the formation of a mercapturic acid derivative that is subsequently excreted in the urine.

The proposed glutathione conjugation pathway is as follows:

Figure 2: Proposed glutathione conjugation pathway for 1-Bromoheptane-d1.

Experimental Protocols

The following are generalized protocols for in vivo and in vitro studies using 1-Bromoheptane-d1 as a tracer. These protocols would require optimization based on the specific experimental goals and model system.

In Vivo Study in a Rodent Model

Objective: To determine the pharmacokinetic profile and identify major metabolites of 1-Bromoheptane-d1 in rats.

Materials:

• 1-Bromoheptane-d1 (isotopic purity >98%)

• Vehicle for administration (e.g., corn oil)

• Male Sprague-Dawley rats (8-10 weeks old)

• Metabolic cages for urine and feces collection

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Internal standards for quantification (e.g., 1-Bromoheptane-d15)

• Solvents for extraction (e.g., hexane, ethyl acetate)

• Derivatization agents (e.g., BSTFA with 1% TMCS for GC-MS analysis)

Workflow:

Figure 3: General workflow for an in vivo metabolic study of 1-Bromoheptane-d1.

Procedure:

• Dosing: Administer a single dose of 1-Bromoheptane-d1 in corn oil to rats via oral gavage.

• Sample Collection: Collect blood samples at specified time points. House rats in metabolic cages to collect urine and feces over 24 hours.

• Sample Preparation:

  • Centrifuge blood samples to separate plasma.

  • To plasma, urine, and homogenized feces, add an internal standard.

  • Perform liquid-liquid extraction with a suitable organic solvent.

  • Evaporate the organic layer to dryness and reconstitute in a small volume of solvent.

  • For analysis of hydroxylated metabolites, derivatize the extracts.

• GC-MS Analysis:

  • Inject the prepared samples into a gas chromatograph-mass spectrometer (GC-MS).

  • Use a suitable GC column for separation of the analytes.

  • Operate the mass spectrometer in selected ion monitoring (SIM) mode to detect the parent compound and its deuterated metabolites.

In Vitro Study with Liver Microsomes

Objective: To investigate the in vitro metabolism of 1-Bromoheptane-d1 by liver microsomal enzymes.

Materials:

• 1-Bromoheptane-d1

• Rat or human liver microsomes

• NADPH regenerating system

• Phosphate (B84403) buffer

• Internal standards

• Quenching solution (e.g., acetonitrile)

Procedure:

• Incubation: Prepare an incubation mixture containing liver microsomes, phosphate buffer, and 1-Bromoheptane-d1.

• Reaction Initiation: Start the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate at 37°C for a specified time (e.g., 60 minutes).

• Reaction Termination: Stop the reaction by adding a quenching solution.

• Sample Preparation: Add an internal standard and centrifuge to pellet the protein.

• Analysis: Analyze the supernatant by LC-MS/MS or GC-MS to identify and quantify metabolites.

Data Presentation

Quantitative data from metabolic studies should be presented in a clear and structured format to facilitate comparison and interpretation. The following tables provide templates for presenting pharmacokinetic and metabolite data.

Pharmacokinetic Parameters

Table 1: Hypothetical Pharmacokinetic Parameters of 1-Bromoheptane-d1 in Rat Plasma

Parameter	Unit	Value (Mean ± SD)
Cmax (Maximum Concentration)	ng/mL	1500 ± 250
Tmax (Time to Cmax)	h	2.0 ± 0.5
AUC(0-t) (Area under the curve)	ng·h/mL	8500 ± 1200
t1/2 (Half-life)	h	4.5 ± 0.8
CL/F (Apparent Clearance)	L/h/kg	0.25 ± 0.05
Vd/F (Apparent Volume of Distribution)	L/kg	1.8 ± 0.3

Metabolite Quantification

Table 2: Hypothetical Concentrations of 1-Bromoheptane-d1 and its Metabolites in Rat Urine (0-24h)

Compound	Concentration (ng/mL)	% of Total Excreted
1-Bromoheptane-d1 (Unchanged)	50 ± 15	2.5
1-Heptanol-d1-bromide	350 ± 70	17.5
2-Heptanone-bromide	200 ± 45	10.0
N-acetyl-S-(heptyl-d1)cysteine	1200 ± 210	60.0
Other Oxidized Metabolites	200 ± 50	10.0

Conclusion

1-Bromoheptane-d1 holds promise as a tracer for investigating the metabolism of lipophilic xenobiotics. The proposed metabolic pathways, involving both oxidation and glutathione conjugation, can be explored using the outlined experimental protocols. The use of stable isotope labeling coupled with mass spectrometry provides a powerful analytical approach for elucidating the biotransformation of this compound. Further research is required to validate these hypothetical pathways and to establish the utility of 1-Bromoheptane-d1 in preclinical and clinical metabolic studies. The methodologies and frameworks presented in this guide offer a starting point for researchers aiming to incorporate this novel tracer into their studies of xenobiotic metabolism.

References

• 1. Multiplicity of n-heptane oxidation pathways catalyzed by cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]

Understanding the mass spectrum of 1-Bromoheptane-d1

An In-Depth Technical Guide to the Mass Spectrum of 1-Bromoheptane-d1

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis of the electron ionization (EI) mass spectrum of 1-bromoheptane (B155011) and its deuterated analog, 1-bromoheptane-d1. It covers the fundamental principles of fragmentation, experimental protocols for obtaining mass spectra, and a comparative analysis of the labeled and unlabeled compounds. The inclusion of a deuterium (B1214612) label provides valuable insights into the fragmentation mechanisms of alkyl halides. This document is intended for professionals in research and development who utilize mass spectrometry for structural elucidation and isotopic labeling studies.

Introduction to Mass Spectrometry of Haloalkanes

Mass spectrometry (MS) is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ions. In the analysis of organic molecules, it provides information about the molecular weight and elemental composition and can be used to deduce the structure of the compound by analyzing its fragmentation patterns.[1] Electron ionization (EI) is a common ionization technique that uses a high-energy electron beam to ionize the analyte molecule, often causing it to fragment in a reproducible manner.[2]

Haloalkanes, such as 1-bromoheptane, exhibit characteristic fragmentation patterns in their mass spectra. A key feature is the presence of isotopic peaks for the halogen atom. Bromine has two naturally occurring isotopes, 79Br and 81Br, in an approximate 1:1 ratio.[3][4][5] This results in two molecular ion peaks (M and M+2) of nearly equal intensity, separated by two m/z units.[3][4][5]

Deuterium labeling, where a hydrogen atom is replaced by a deuterium atom, is a valuable tool in mass spectrometry.[6] It can be used to trace the pathways of fragmentation reactions, as the deuterium atom acts as a mass tag, shifting the m/z of fragments containing it by one mass unit. This guide will focus on 1-bromoheptane-d1, assuming the deuterium is located at the first carbon position (1-bromo-1-d1-heptane), a common outcome of many synthetic labeling procedures.

Experimental Protocols

The following is a generalized protocol for the analysis of 1-bromoheptane-d1 using Gas Chromatography-Mass Spectrometry (GC-MS), a standard method for volatile compounds like haloalkanes.[2]

2.1. Sample Preparation

• Standard Solution: Prepare a 100 ppm stock solution of 1-bromoheptane-d1 in a volatile, high-purity solvent such as hexane (B92381) or dichloromethane.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 ppm for GC-MS analysis.

• Injection: Inject 1 µL of the working solution into the GC-MS system.

2.2. Gas Chromatography (GC) Conditions

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl methylpolysiloxane).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Mode: Splitless or split (e.g., 50:1 split ratio).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/min.

  • Final hold: Hold at 250°C for 5 minutes.

2.3. Mass Spectrometry (MS) Conditions

• Ionization Mode: Electron Ionization (EI).[7][8]

• Ionization Energy: 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: m/z 35-300.

• Solvent Delay: 3 minutes (to prevent filament damage from the solvent peak).

Mass Spectrum and Fragmentation of 1-Bromoheptane (Unlabeled)

The mass spectrum of unlabeled 1-bromoheptane serves as a baseline for understanding its deuterated analog. The molecular weight of 1-bromoheptane (C7H15Br) is approximately 178 g/mol for the 79Br isotope and 180 g/mol for the 81Br isotope.[7][8][9]

3.1. Data Presentation

The table below summarizes the major ions observed in the EI mass spectrum of 1-bromoheptane.

m/z	Proposed Fragment Ion	Relative Intensity (%)
178/180	[C7H15Br]+• (Molecular Ion, M/M+2)	~1
149/151	[C5H10Br]+	~2
135/137	[C4H8Br]+	~10
97	[C7H13]+	~5
57	[C4H9]+	100 (Base Peak)
43	[C3H7]+	~40
41	[C3H5]+	~45
29	[C2H5]+	~15

Data is compiled from publicly available spectral databases. Relative intensities are approximate.

3.2. Fragmentation Pathway

The fragmentation of 1-bromoheptane is initiated by the loss of a non-bonding electron from the bromine atom, forming the molecular ion. The weakest bond in this ion is the C-Br bond, and its cleavage is a major fragmentation pathway.

Figure 1. Simplified fragmentation pathway of 1-bromoheptane.

Predicted Mass Spectrum and Fragmentation of 1-Bromoheptane-d1

Assuming the deuterium is at the C-1 position (1-bromo-1-d1-heptane), the molecular weight will increase by one mass unit to 179/181 amu. The fragmentation pathways will be similar to the unlabeled compound, but the m/z of any fragment containing the C-1 carbon will be shifted by +1.

4.1. Comparative Data Presentation

The following table compares the predicted major ions for 1-bromo-1-d1-heptane with those of unlabeled 1-bromoheptane.

Unlabeled 1-Bromoheptane	Predicted 1-Bromo-1-d1-heptane
m/z	Proposed Fragment
178/180	[C7H15Br]+•
149/151	[C5H10Br]+
135/137	[C4H8Br]+
57	[C4H9]+
43	[C3H7]+

4.2. Fragmentation Pathway of 1-Bromo-1-d1-heptane

The fragmentation of the deuterated compound will proceed through similar pathways. The key difference will be the mass of the bromine-containing fragments. Fragments arising from the cleavage of the C-C bonds distant from the deuterium atom, such as the [C4H9]+ (m/z 57) and [C3H7]+ (m/z 43) ions, are not expected to contain the deuterium and will therefore appear at the same m/z as in the unlabeled spectrum. This helps confirm the location of the deuterium atom.

Figure 2. Predicted fragmentation of 1-bromo-1-d1-heptane.

Interpretation and Conclusion

The analysis of 1-bromoheptane-d1 demonstrates the utility of isotopic labeling in mass spectrometry. The +1 mass shift in the molecular ion and in fragments containing the C-Br bond confirms the incorporation of a single deuterium atom. The absence of a mass shift in fragments like the base peak at m/z 57 indicates that these fragments do not contain the C-1 carbon, providing strong evidence for the fragmentation mechanism.

This guide has provided a comprehensive overview of the mass spectrum of 1-bromoheptane-d1. By understanding the characteristic isotopic patterns of bromine and the predictable mass shifts caused by deuterium labeling, researchers can confidently identify and characterize such molecules. The provided experimental protocol serves as a starting point for developing a robust analytical method, and the illustrated fragmentation pathways offer a clear rationale for interpreting the resulting mass spectra. This detailed approach is crucial for applications ranging from mechanistic organic chemistry to the development of labeled internal standards for quantitative pharmaceutical analysis.

References

• 1. emeraldcloudlab.com [emeraldcloudlab.com]
• 2. benchchem.com [benchchem.com]
• 3. mass spectrum of 1-bromobutane C4H9Br CH3CH2CH2CH2Br fragmentation pattern of m/z m/e ions for analysis and identification of n-butyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. Heptane, 1-bromo- [webbook.nist.gov]
• 8. Heptane, 1-bromo- [webbook.nist.gov]
• 9. spectrabase.com [spectrabase.com]

Unraveling the Fragmentation Fingerprint: A Technical Guide to the Mass Spectrometry of 1-Bromoheptane-d1

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the theoretical fragmentation pattern of 1-bromoheptane-d1, a deuterated analog of 1-bromoheptane (B155011). Understanding the mass spectrometric behavior of such isotopically labeled compounds is crucial for their identification and quantification in complex matrices, a common requirement in metabolism studies, environmental analysis, and synthetic chemistry. This document outlines the primary fragmentation pathways, presents predicted mass-to-charge ratios (m/z) and their relative abundances, details a generalized experimental protocol for analysis, and provides visual representations of the fragmentation logic and experimental workflow.

Introduction to Mass Spectrometry of Alkyl Halides

Electron Ionization (EI) mass spectrometry is a powerful technique for the structural elucidation of volatile and semi-volatile organic compounds. Upon electron impact, molecules are ionized to form a molecular ion (M+•), which can then undergo a series of fragmentation reactions to produce a unique mass spectrum that serves as a chemical fingerprint.

For alkyl halides, two predominant fragmentation pathways are typically observed:

• α-Cleavage: This involves the cleavage of the carbon-carbon bond adjacent to the halogen-bearing carbon. This process is favorable as it leads to the formation of a resonance-stabilized cation.

• Halogen Cleavage: This pathway involves the direct cleavage of the carbon-halogen bond, resulting in the formation of a carbocation and a halogen radical.

The presence of isotopes, such as the naturally occurring 79Br and 81Br (in an approximate 1:1 ratio), results in characteristic isotopic patterns in the mass spectrum, with ion clusters appearing at M+ and M+2.

Theoretical Fragmentation Pattern of 1-Bromoheptane-d1

For the purpose of this guide, we will consider 1-bromoheptane-d1 to be deuterated at the C1 position ([1-d1]-1-bromoheptane). The molecular weight of 1-bromoheptane is 179.10 g/mol (using the monoisotopic mass of 79Br). The incorporation of one deuterium (B1214612) atom increases the molecular weight by approximately 1 atomic mass unit.

The following table summarizes the predicted key fragment ions for both 1-bromoheptane and 1-bromoheptane-d1, assuming ionization by electron impact.

Fragment Ion	Structure	m/z (1-Bromoheptane)	m/z (1-Bromoheptane-d1)	Relative Intensity (Approx.)	Comments
[M]+•	[CH3(CH2)6Br]+•	178/180	179/181	Low	Molecular ion peak cluster, showing the characteristic Br isotope pattern.
[M-Br]+	[CH3(CH2)6]+	99	99	Moderate	Loss of the bromine radical. The deuterium is not lost in this fragment.
[M-C2H5]+	[CH3(CH2)4Br]+	149/151	150/152	Moderate	α-cleavage, loss of an ethyl radical. The fragment retains the deuterium.
[M-C3H7]+	[CH3(CH2)3Br]+	135/137	136/138	High	α-cleavage, loss of a propyl radical. The fragment retains the deuterium.
[M-C4H9]+	[CH3(CH2)2Br]+	121/123	122/124	Moderate	α-cleavage, loss of a butyl radical. The fragment retains the deuterium.
[M-C5H11]+	[CH2DBr]+	107/109	108/110	High	α-cleavage, loss of a pentyl radical. This is a key diagnostic fragment.
[C4H9]+	[CH3(CH2)3]+	57	57	High	Alkyl fragment, often the base peak in the spectrum of long-chain alkanes.
[C3H7]+	[CH3(CH2)2]+	43	43	High	Alkyl fragment.
[C2H5]+	[CH3CH2]+	29	29	Moderate	Alkyl fragment.

Proposed Fragmentation Pathways

The fragmentation of 1-bromoheptane-d1 is initiated by the removal of an electron to form the molecular ion. The primary fragmentation routes are visualized in the following diagram.

Caption: Primary fragmentation pathways of 1-bromoheptane-d1.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

The analysis of 1-bromoheptane-d1 is typically performed using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization. A generalized protocol is provided below.

4.1. Instrumentation

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MSD, Thermo Fisher ISQ, or equivalent).

• Capillary Column: A non-polar or medium-polarity column is recommended (e.g., HP-5ms, DB-5, or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

4.2. GC Conditions

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1 split ratio)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Final hold: 5 minutes at 250 °C.

4.3. MS Conditions

• Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 20 - 300

• Solvent Delay: 3 minutes

4.4. Sample Preparation

• Prepare a stock solution of 1-bromoheptane-d1 in a suitable volatile solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of 1 mg/mL.

• Prepare a series of dilutions from the stock solution to the desired concentration range for analysis.

Experimental Workflow

The logical flow of the experimental procedure is outlined in the diagram below.

Caption: Experimental workflow for the analysis of 1-bromoheptane-d1.

Conclusion

The theoretical fragmentation pattern of 1-bromoheptane-d1 provides a valuable roadmap for its identification and characterization by mass spectrometry. The key diagnostic fragments arise from α-cleavage and the loss of the bromine radical, with the deuterium label causing a predictable +1 m/z shift in fragments containing the C1 position. The provided experimental protocol and workflow offer a robust starting point for researchers in various scientific disciplines to confidently analyze this and similar deuterated compounds. Careful interpretation of the mass spectrum, in conjunction with the principles outlined in this guide, will facilitate accurate structural elucidation and quantification.

Introduction: Unveiling Reaction Mechanisms with Heavy Hydrogen

An In-depth Technical Guide to the Role of Deuterated Compounds in Kinetic Isotope Effect Studies

For: Researchers, Scientists, and Drug Development Professionals

The Kinetic Isotope Effect (KIE) is a powerful tool in physical organic chemistry and drug development, offering profound insights into the mechanisms of chemical reactions.[1][2][3] It manifests as a change in the rate of a reaction when an atom in one of the reactants is substituted with one of its isotopes.[1][4] The most pronounced effects are observed when hydrogen (¹H) is replaced by its heavier, stable isotope, deuterium (B1214612) (²H or D), due to the significant relative mass difference.[1][5] This guide provides a comprehensive overview of the principles, experimental evaluation, and strategic application of the deuterium KIE in elucidating reaction mechanisms and enhancing the properties of pharmaceuticals.

The Theoretical Foundation of the Deuterium Kinetic Isotope Effect

The origin of the deuterium KIE lies in the principles of quantum mechanics and vibrational energy. The covalent bond between two atoms is not static but vibrates at a specific frequency. The energy of the lowest vibrational state, known as the Zero-Point Energy (ZPE), is mass-dependent.[1]

A carbon-deuterium (C-D) bond, being stronger and vibrating at a lower frequency than a carbon-hydrogen (C-H) bond, possesses a lower ZPE.[4][5][6] Consequently, more energy is required to cleave a C-D bond compared to a C-H bond, leading to a higher activation energy for the reaction and a slower reaction rate.[1][5] This phenomenon is the cornerstone of the deuterium KIE.

There are two primary classifications of the kinetic isotope effect:

• Primary Kinetic Isotope Effect (PKIE): This is observed when the bond to the isotopically labeled atom is broken or formed in the rate-determining step of the reaction.[1][2] For C-H bond cleavage, the theoretical maximum for a non-tunneling primary KIE (kH/kD) is approximately 7 at room temperature, though values can be larger if quantum tunneling occurs.[1][2][7] A significant PKIE is strong evidence that C-H bond cleavage is part of the rate-limiting step.[8][9]

• Secondary Kinetic Isotope Effect (SKIE): This occurs when the isotopically substituted atom is not directly involved in bond-making or bond-breaking in the rate-determining step.[1][2] SKIEs are typically much smaller than PKIEs and can be either normal (kH/kD > 1) or inverse (kH/kD < 1).[2][10] They often provide information about changes in hybridization or the steric environment of the transition state.[2][11]

Below is a diagram illustrating the energetic differences between C-H and C-D bond cleavage.

Caption: Energetic basis of the primary kinetic isotope effect.

Quantitative Data Presentation

The magnitude of the deuterium KIE provides valuable information about the transition state of a reaction. The following tables summarize typical quantitative data for primary and secondary KIEs.

Reaction Type	Example	kH/kD Value	Implication
Primary KIEs
E2 Elimination	Elimination of HBr from 2-bromopropane	~6.7	C-H bond cleavage is in the rate-determining step.[9]
Aromatic Substitution	Bromination of Acetone	~7.0	Tautomerization involving C-H bond breaking is rate-limiting.[12]
Enzymatic Oxidation	Cytochrome P450-mediated metabolism	1 - 12	C-H bond cleavage is at least partially rate-limiting.[8][13]
Secondary KIEs
SN1 Solvolysis	Hydrolysis of a secondary alkyl halide	~1.1 - 1.25	Change in hybridization from sp³ to sp² at the reaction center.[1]
SN2 Substitution	Reaction of methyl bromide with cyanide	~1.08	Indicates a tight transition state with significant bond formation and breaking.[1]
Inverse SKIE	Nucleophilic addition to a carbonyl	~0.8 - 0.9	Change in hybridization from sp² to sp³, leading to a sterically more crowded transition state.[14]

Experimental Protocols for KIE Determination

The experimental determination of a KIE involves synthesizing the deuterated compound and comparing its reaction rate to that of the non-deuterated analogue.

Synthesis of Deuterated Compounds

The synthesis of specifically labeled deuterated compounds is a critical first step. Common methods include:

• Deuterium Gas (D₂): Used for catalytic reduction of double or triple bonds.

• Deuterated Solvents (e.g., D₂O, CD₃OD): Can be used for H/D exchange reactions, often catalyzed by acid or base.[15]

• Deuterated Reagents: Reagents like lithium aluminum deuteride (B1239839) (LiAlD₄) and sodium borodeuteride (NaBD₄) are powerful reducing agents that introduce deuterium.[15]

Purity of the deuterated substrate is paramount, especially for intermolecular competition experiments, with atomic excess preferably greater than 98%.[8]

Kinetic Measurements

Two main approaches are used to measure the KIE:

• Non-competitive Method: The rates of the deuterated and non-deuterated reactants are measured in separate experiments under identical conditions. This method can determine KIEs on both Vmax and V/K in enzyme kinetics.[8]

• Competitive Method: A mixture of the deuterated and non-deuterated reactants is allowed to react. The relative amounts of deuterated and non-deuterated products are measured over the course of the reaction. This method is highly precise and is often used for measuring small KIEs.[16]

Analytical Techniques

Several analytical techniques are employed to monitor the reaction progress and determine isotope ratios:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to follow the disappearance of the starting material and the appearance of the product. It can also be used to determine the isotopic purity of the labeled compound.[1][17]

• Mass Spectrometry (MS): Coupled with Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS), this technique can separate and quantify the reactants and products based on their mass-to-charge ratio, making it ideal for KIE measurements.[12][16]

• Isotope Ratio Mass Spectrometry (IRMS): This is a highly sensitive method for precisely measuring isotope ratios, particularly for natural abundance KIE measurements.[1][16]

The following diagram outlines a general workflow for the experimental determination of a KIE.

Caption: A generalized workflow for determining the kinetic isotope effect.

Interpreting KIE Data: From Numbers to Mechanisms

The value of the KIE is a diagnostic tool for understanding reaction mechanisms. The interpretation, however, requires careful consideration of the reaction context.

A logical approach to interpreting KIE values is presented in the diagram below.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. jmest.org [jmest.org]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. ias.ac.in [ias.ac.in]
• 7. personal.utdallas.edu [personal.utdallas.edu]
• 8. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. kinetics [faculty.csbsju.edu]
• 11. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Secondary kinetic isotope effects involving deuterated nucleophiles - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Simple Method to Determine Kinetic Deuterium Isotope Effects Provides Evidence that Proton Transfer To Carbon Proceeds Over and not Through the Reaction Barrier - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Commercially Available 1-Bromoheptane-d1: Suppliers, Purity, and Analytical Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available 1-Bromoheptane-d1, a deuterated alkyl halide valuable in various research and development applications, including its use as an internal standard in mass spectrometry-based quantification and as a tracer in metabolic studies. This document details available suppliers, typical isotopic and chemical purity levels, and the primary analytical methodologies for quality assessment.

Commercial Suppliers and Purity Specifications

The procurement of high-purity 1-Bromoheptane-d1 is critical for ensuring the accuracy and reproducibility of experimental results. Several reputable suppliers offer this deuterated compound, with typical isotopic enrichment levels exceeding 98 atom % deuterium (B1214612). While chemical purity is not always explicitly stated for the deuterated species, it generally aligns with the specifications of the non-deuterated analogue, which is typically ≥98%. Below is a summary of commercially available 1-Bromoheptane-d1.

Supplier	Product Number (Example)	Isotopic Enrichment (atom % D)	Chemical Purity
C/D/N Isotopes	D-7219	99	Information available upon request; product should be re-analyzed for chemical purity after three years.[1]
MedChemExpress	HY-W016577S4	Not specified	Information available upon request.[2]
Sigma-Aldrich	(Available through custom synthesis)	Typically ≥98	Typically ≥98% (based on non-deuterated form)
Thermo Scientific Chemicals	(Available through custom synthesis)	Typically ≥98	Typically ≥98.0% (based on non-deuterated form)[3]

Note: Isotopic enrichment and chemical purity can vary between batches. It is highly recommended to request a lot-specific Certificate of Analysis (CoA) from the supplier before purchase and to independently verify the purity upon receipt.

Experimental Protocols for Purity and Isotopic Enrichment Determination

Accurate determination of both chemical and isotopic purity is essential for the reliable application of 1-Bromoheptane-d1. The two primary analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) for chemical purity and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for both chemical and isotopic purity.

Gas Chromatography-Mass Spectrometry (GC-MS) for Chemical Purity Analysis

GC-MS is a powerful technique for separating volatile compounds and identifying them based on their mass-to-charge ratio, making it ideal for assessing the chemical purity of 1-Bromoheptane-d1 and identifying potential impurities.[4][5]

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 1-Bromoheptane-d1 at a concentration of approximately 1 mg/mL in a volatile solvent such as dichloromethane (B109758) or ethyl acetate.

  • Perform serial dilutions to create a calibration curve if quantitative analysis of impurities is required. An internal standard (e.g., a non-interfering deuterated or non-deuterated hydrocarbon) can be added for enhanced accuracy.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Column: A non-polar capillary column, such as an HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable for separating alkyl halides.[4]

  • Inlet: Split/splitless injector, typically operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-400.

• Data Analysis:

  • The chemical purity is determined by calculating the peak area percentage of the 1-Bromoheptane-d1 peak relative to the total area of all peaks in the chromatogram.

  • Impurities can be tentatively identified by comparing their mass spectra to a spectral library (e.g., NIST). The characteristic isotopic pattern of bromine (M and M+2 peaks in an approximate 1:1 ratio) aids in the identification of bromine-containing impurities.[4]

Quantitative NMR (qNMR) for Chemical and Isotopic Purity

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a chemically identical reference standard. It is highly effective for determining both the chemical purity and the isotopic enrichment of 1-Bromoheptane-d1.[6]

Methodology:

• Sample Preparation:

  • Accurately weigh a specific amount of the 1-Bromoheptane-d1 sample (e.g., 10-20 mg) into an NMR tube.

  • Accurately weigh and add a certified internal standard of known purity (e.g., maleic acid, dimethyl sulfone) to the same NMR tube. The standard should have a resonance that does not overlap with the analyte signals.

  • Add a suitable deuterated solvent (e.g., Chloroform-d, Acetone-d6) to dissolve both the sample and the internal standard completely.

• ¹H NMR for Chemical Purity:

  • Instrument: 400 MHz or higher NMR spectrometer.

  • Acquisition Parameters:

    • Use a calibrated 90° pulse.

    • Employ a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation and accurate integration.

    • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio.

  • Data Analysis:

    • Integrate a well-resolved signal from 1-Bromoheptane-d1 (e.g., the methyl triplet at ~0.9 ppm) and a signal from the internal standard.

    • The chemical purity is calculated using the following formula:

      where:

      • I = Integral value

      • N = Number of protons giving rise to the signal

      • MW = Molecular weight

      • m = mass

      • P = Purity of the standard

• ²H (Deuterium) NMR for Isotopic Enrichment:

  • Instrument: NMR spectrometer equipped with a deuterium probe.

  • Acquisition Parameters:

    • Acquire a proton-decoupled ²H NMR spectrum.

  • Data Analysis:

    • The isotopic enrichment is determined by comparing the integral of the deuterium signal at the C1 position with the integral of a known reference signal or by using the relative intensity of the residual proton signal in the ¹H NMR spectrum at the deuterated position. For 1-Bromoheptane-d1, the ¹H NMR spectrum will show a significant reduction in the intensity of the triplet corresponding to the CH2Br group, which will appear as a multiplet due to deuterium coupling. The isotopic enrichment can be calculated by comparing the integral of this residual proton signal to the integral of a non-deuterated signal in the molecule (e.g., the methyl group).[7]

Logical Workflow for Quality Assessment

The following diagram illustrates a typical workflow for assessing the quality of a commercially sourced 1-Bromoheptane-d1 sample.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 1-Bromoheptane, 98+% 5000 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ethz.ch [ethz.ch]
• 7. NMR-based Isotope Editing, Chemoselection and Isotopomer Distribution Analysis in Stable Isotope Resolved Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide on the Stability of 1-Bromoheptane-d1 Under Experimental Conditions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of 1-Bromoheptane-d1, a deuterated alkyl halide of increasing interest in pharmaceutical and materials science. Understanding the stability of this compound under various experimental conditions is crucial for its effective application in research and development. This document details the primary degradation pathways, presents quantitative stability data, outlines experimental protocols for stability assessment, and discusses the impact of isotopic labeling on the compound's reactivity.

Introduction to the Stability of 1-Bromoheptane-d1

1-Bromoheptane-d1 (CH₃(CH₂)₅CHDBr) is an isotopically labeled version of 1-bromoheptane (B155011) where a deuterium (B1214612) atom replaces a hydrogen atom at the C1 position. This substitution can significantly influence the compound's stability due to the kinetic isotope effect (KIE). The C-D bond is stronger than the C-H bond, leading to a slower rate of reactions that involve the cleavage of this bond. Consequently, 1-bromoheptane-d1 is generally expected to exhibit enhanced stability compared to its non-deuterated counterpart, particularly in reactions where the C-H(D) bond cleavage is the rate-determining step.

The stability of 1-bromoheptane-d1 is primarily influenced by its susceptibility to nucleophilic substitution (Sₙ1 and Sₙ2) and elimination (E1 and E2) reactions. Environmental factors such as temperature, pH, solvent polarity, and the presence of nucleophiles or bases can all impact the rate of degradation. For long-term storage, it is recommended to store 1-bromoheptane-d1 at room temperature in a tightly sealed container, protected from light and moisture. Re-analysis of its chemical purity is advised after three years of storage.

Primary Degradation Pathways

The degradation of 1-bromoheptane-d1 typically proceeds through two main pathways: hydrolysis (a type of nucleophilic substitution) and thermal decomposition (often involving elimination).

Hydrolysis

In the presence of water or hydroxide (B78521) ions, 1-bromoheptane-d1 can undergo hydrolysis to form 1-heptanol-d1. This reaction can proceed via either an Sₙ1 or Sₙ2 mechanism, depending on the reaction conditions.

• Sₙ2 Mechanism: This is a one-step process where the nucleophile (e.g., OH⁻) attacks the carbon atom bearing the bromine, and the bromide ion leaves simultaneously. This pathway is favored by strong nucleophiles and polar aprotic solvents.

• Sₙ1 Mechanism: This is a two-step process that involves the formation of a carbocation intermediate. It is favored by polar protic solvents that can stabilize the carbocation.

The rate of hydrolysis is influenced by pH, with the reaction being faster under basic conditions due to the higher concentration of the stronger nucleophile, OH⁻.

Thermal Decomposition

At elevated temperatures, 1-bromoheptane-d1 can undergo thermal decomposition. The primary mechanism is often an elimination reaction (E1 or E2) to produce 1-heptene-d1 and hydrogen bromide. The C-Br bond is the weakest bond in the molecule and its cleavage is a key step in the thermal degradation process. The presence of strong, non-nucleophilic bases can promote the E2 pathway.

Quantitative Stability Data

Table 1: Estimated Hydrolysis Rate Constants of 1-Bromoheptane in Different Solvents at 25°C

Solvent	Dielectric Constant	Rate Constant (k, s⁻¹)	Half-life (t½)
Water	80.1	~1 x 10⁻⁷	~80 days
80% Ethanol/Water	35.9	~5 x 10⁻⁸	~160 days
50% Ethanol/Water	57.8	~2 x 10⁻⁷	~40 days
Acetic Acid	6.2	~1 x 10⁻⁹	~22 years

Note: These are estimated values for 1-bromoheptane based on data for similar bromoalkanes. The actual rates for 1-bromoheptane-d1 are expected to be slightly lower.

Table 2: Estimated Arrhenius Parameters for the Thermal Decomposition of 1-Bromoheptane

Parameter	Estimated Value
Activation Energy (Ea)	200 - 250 kJ/mol
Pre-exponential Factor (A)	10¹³ - 10¹⁵ s⁻¹

Note: These are typical ranges for the gas-phase thermal decomposition of bromoalkanes. The presence of catalysts or different surfaces can significantly alter these values.

Experimental Protocols for Stability Assessment

To assess the stability of 1-bromoheptane-d1 under specific experimental conditions, the following detailed protocols can be employed.

Stability Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly sensitive for detecting and quantifying volatile degradation products.

Objective: To monitor the degradation of 1-bromoheptane-d1 over time at a specific temperature.

Materials:

• 1-Bromoheptane-d1

• High-purity solvent (e.g., hexane (B92381) or dodecane (B42187) as an internal standard)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

• Thermostated oven or incubator

• Autosampler vials with PTFE-lined septa

Procedure:

• Sample Preparation: Prepare a stock solution of 1-bromoheptane-d1 in the chosen solvent containing a known concentration of an internal standard. Aliquot the solution into several autosampler vials and seal them tightly.

• Time Zero Analysis: Immediately analyze one of the vials by GC-MS to establish the initial concentration of 1-bromoheptane-d1 relative to the internal standard.

• Incubation: Place the remaining vials in a thermostated oven set to the desired experimental temperature.

• Time-Point Analysis: At predetermined time intervals (e.g., 24, 48, 72 hours), remove a vial from the oven, allow it to cool to room temperature, and analyze it by GC-MS.

• Data Analysis: For each time point, calculate the concentration of 1-bromoheptane-d1 relative to the internal standard. Plot the natural logarithm of the concentration versus time. The slope of the resulting line will be the negative of the first-order rate constant (-k) for the degradation.

GC-MS Parameters (Example):

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless)

• Oven Program: 50°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Scan Range: m/z 40-400

Stability Assessment by Quantitative NMR (qNMR) Spectroscopy

This method allows for the non-destructive monitoring of the degradation of 1-bromoheptane-d1 and the formation of non-volatile degradation products.

Objective: To determine the purity of 1-bromoheptane-d1 and quantify its degradation products over time.

Materials:

• 1-Bromoheptane-d1

• Deuterated NMR solvent (e.g., CDCl₃)

• Internal standard for qNMR (e.g., maleic acid, with a known purity)

• NMR spectrometer

• NMR tubes

Procedure:

• Sample Preparation: Accurately weigh a known amount of 1-bromoheptane-d1 and the internal standard into an NMR tube. Add a precise volume of the deuterated solvent.

• Time Zero Spectrum: Acquire a quantitative ¹H NMR spectrum of the sample. Ensure a long relaxation delay (D1) is used (e.g., 5 times the longest T₁ of the signals of interest) to allow for full relaxation of the nuclei.

• Incubation: Store the NMR tube under the desired experimental conditions (e.g., specific temperature, exposure to light).

• Time-Point Spectra: Acquire quantitative ¹H NMR spectra at regular intervals.

• Data Analysis: Integrate the signals corresponding to 1-bromoheptane-d1, any degradation products, and the internal standard. The concentration of each species can be calculated relative to the known concentration of the internal standard. The percentage degradation can be determined by comparing the concentration of 1-bromoheptane-d1 at each time point to its initial concentration.

Visualizing Degradation Pathways and Workflows

The following diagrams illustrate the key degradation pathways and a general experimental workflow for stability testing.

Caption: Major degradation pathways for 1-bromoheptane-d1.

Caption: General workflow for conducting stability studies.

Conclusion

1-Bromoheptane-d1 exhibits enhanced stability compared to its non-deuterated analog due to the kinetic isotope effect. However, it remains susceptible to degradation via hydrolysis and thermal decomposition. The rate of these degradation processes is highly dependent on the specific experimental conditions. For researchers, scientists, and drug development professionals, a thorough understanding of these stability characteristics and the implementation of robust analytical methods to monitor them are essential for ensuring the integrity and reliability of experimental results and the quality of final products. The protocols and data presented in this guide provide a framework for the effective handling and stability assessment of 1-bromoheptane-d1.

Probing the Reactivity of the C-Br Bond: A Technical Guide to 1-Bromoheptane-d1

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the reactivity of the carbon-bromine (C-Br) bond in 1-bromoheptane-d1, a deuterated isotopologue of 1-bromoheptane (B155011). The introduction of a deuterium (B1214612) atom at the alpha-position provides a sensitive probe for elucidating reaction mechanisms, particularly through the analysis of kinetic isotope effects (KIEs). Understanding the subtle differences in reactivity between the deuterated and non-deuterated forms of this primary alkyl halide is crucial for applications in mechanistic studies and the development of new synthetic methodologies. This document provides an overview of the expected reactivity in various organic transformations, detailed experimental protocols for studying these reactions, and illustrative data to guide researchers in this field.

I. Nucleophilic Substitution Reactions

The C-Br bond in 1-bromoheptane is susceptible to cleavage by nucleophiles, primarily through the S(_N)2 mechanism, characteristic of primary alkyl halides.[1][2][3] The presence of deuterium at the alpha-carbon in 1-bromoheptane-d1 is expected to influence the reaction rate, a phenomenon known as the secondary kinetic isotope effect (SKIE).[4]

A. S(_N)2 Reactivity and the Secondary Kinetic Isotope Effect

In an S(_N)2 reaction, the nucleophile attacks the carbon atom bearing the leaving group from the backside, leading to an inversion of stereochemistry.[5][6] The transition state involves a pentacoordinate carbon atom. The substitution of a hydrogen for a deuterium atom at the α-carbon can lead to a small but measurable change in the reaction rate. Typically, for S(_N)2 reactions, an inverse kinetic isotope effect (k(_H)/k(_D) < 1) is observed.[7] This is attributed to the C-D bond having a lower zero-point energy than the C-H bond, leading to a slight strengthening of the bond and a more stabilized transition state upon rehybridization from sp³ to a more sp²-like character.[8]

Reaction	Nucleophile	Solvent	Relative Rate (1-bromoheptane)	Relative Rate (1-bromoheptane-d1)	k(_H)/k(_D) (Secondary KIE)
S(_N)2 Substitution	I $^-$	Acetone	1.00	1.08	0.93
S(_N)2 Substitution	CN $^-$	DMSO	0.85	0.91	0.93
S(_N)2 Substitution	OH $^-$	Ethanol	0.60	0.65	0.92

Table 1: Illustrative quantitative data for the S(_N)2 reactivity of 1-bromoheptane and 1-bromoheptane-d1.

B. S(_N)1 Reactivity

Primary alkyl halides like 1-bromoheptane are generally unreactive under S(_N)1 conditions due to the instability of the primary carbocation intermediate.[1][6] However, under forcing conditions with a very good leaving group and a non-nucleophilic solvent, a minor S(_N)1 pathway may be accessible. The α-deuterium kinetic isotope effect for an S(_N)1 reaction is typically normal (k(_H)/k(_D) > 1), often around 1.1 to 1.2.[4][8] This is because the C-H(D) bond is not broken in the rate-determining step, but the change in hybridization from sp³ in the reactant to sp² in the carbocation intermediate leads to a weakening of the C-H(D) bending vibrations in the transition state.

Reaction	Solvent	Relative Rate (1-bromoheptane)	Relative Rate (1-bromoheptane-d1)	k(_H)/k(_D) (Secondary KIE)
S(_N)1 Solvolysis (Hypothetical)	Trifluoroacetic Acid	1.00	0.88	1.14

Table 2: Hypothetical quantitative data for the S(_N)1 reactivity of 1-bromoheptane and 1-bromoheptane-d1.

II. Elimination Reactions

In the presence of a strong, sterically hindered base, 1-bromoheptane can undergo elimination reactions to form hept-1-ene. The primary mechanism for a primary alkyl halide is the E2 pathway.

A. E2 Reactivity and the Primary Kinetic Isotope Effect

The E2 reaction is a concerted process where the base removes a proton from the β-carbon, and the leaving group departs simultaneously.[8] To study the primary kinetic isotope effect on the C-Br bond cleavage, isotopic substitution would need to be at the bromine atom. However, deuteration at the α-position (as in 1-bromoheptane-d1) will result in a secondary kinetic isotope effect. For E2 reactions, this SKIE is typically small and close to unity. A more significant primary KIE would be observed if the deuterium were on the β-carbon, as that C-H(D) bond is broken in the rate-determining step.[8]

Reaction	Base	Solvent	Relative Rate (1-bromoheptane)	Relative Rate (1-bromoheptane-d1, α-deuteration)	k(_H)/k(_D) (Secondary KIE)
E2 Elimination	Potassium tert-butoxide	t-BuOH	1.00	0.98	1.02

Table 3: Illustrative quantitative data for the E2 reactivity of 1-bromoheptane and 1-bromoheptane-d1 (deuteration at the α-position).

III. Grignard Reagent Formation

1-Bromoheptane readily reacts with magnesium metal in an ether solvent to form the corresponding Grignard reagent, heptylmagnesium bromide.[9][10] This reaction involves the insertion of magnesium into the C-Br bond.[11] The presence of a deuterium atom at the α-position is not expected to have a significant electronic effect on this reaction, and thus the kinetic isotope effect should be negligible.

Reaction	Metal	Solvent	Relative Rate (1-bromoheptane)	Relative Rate (1-bromoheptane-d1)	k(_H)/k(_D)
Grignard Reagent Formation	Magnesium	Diethyl ether	1.00	~1.00	~1.00

Table 4: Expected relative rates for Grignard reagent formation.

IV. Experimental Protocols

A. General Procedure for S(_N)2 Reactivity Comparison

This protocol is adapted from procedures for testing the reactivity of alkyl halides.[12][13]

• Preparation of Reagents:

  • Prepare a 0.1 M solution of sodium iodide in anhydrous acetone.

  • Prepare 0.1 M solutions of both 1-bromoheptane and 1-bromoheptane-d1 in acetone.

• Reaction Setup:

  • In two separate, clean, and dry test tubes, add 2 mL of the sodium iodide solution.

  • At the same time, add 1 mL of the 1-bromoheptane solution to one test tube and 1 mL of the 1-bromoheptane-d1 solution to the other.

  • Start a timer immediately after the addition.

• Observation and Data Collection:

  • Gently swirl both tubes and observe for the formation of a precipitate (sodium bromide, which is insoluble in acetone).

  • Record the time taken for the precipitate to appear in each tube.

  • The reaction rate can be qualitatively compared based on the time taken for the precipitate to form. For quantitative data, the reaction can be monitored using techniques like conductivity or by quenching aliquots at different time points and analyzing the concentration of the reactants or products by gas chromatography.

B. General Procedure for E2 Elimination

• Preparation of Reagents:

  • Prepare a 1.0 M solution of potassium tert-butoxide in tert-butanol.

  • Prepare 0.2 M solutions of both 1-bromoheptane and 1-bromoheptane-d1 in tert-butanol.

• Reaction Setup:

  • In two separate round-bottom flasks equipped with reflux condensers, place 10 mL of the potassium tert-butoxide solution.

  • Heat the solutions to a gentle reflux.

  • Simultaneously inject 2 mL of the 1-bromoheptane solution into one flask and 2 mL of the 1-bromoheptane-d1 solution into the other.

• Analysis:

  • After a set reaction time (e.g., 1 hour), cool the reaction mixtures and quench with water.

  • Extract the organic products with a suitable solvent (e.g., diethyl ether).

  • Analyze the organic extracts by gas chromatography (GC) to determine the yield of hept-1-ene in each reaction. The relative rates can be determined by comparing the product yields.

V. Visualizing Reaction Pathways and Workflows

Caption: S(_N)2 reaction pathway for 1-bromoheptane-d1.

Caption: Hypothetical S(_N)1 reaction pathway for 1-bromoheptane-d1.

Caption: E2 elimination pathway for 1-bromoheptane-d1.

Caption: General experimental workflow for kinetic studies.

VI. Conclusion

The study of 1-bromoheptane-d1 offers valuable insights into the mechanisms of fundamental organic reactions. The secondary kinetic isotope effect serves as a powerful tool to distinguish between S(_N)1 and S(_N)2 pathways, with an expected inverse KIE for the latter and a normal KIE for the former. While the primary reactivity of 1-bromoheptane is dominated by the S(_N)2 mechanism, understanding the subtle influences of isotopic substitution is critical for advanced mechanistic interpretation and the design of more efficient synthetic routes. The experimental protocols and illustrative data provided herein serve as a foundational guide for researchers investigating the reactivity of this and related deuterated organic molecules.

References

• 1. (a) Interpretation: Equation for the substitution reaction of 1-bromobuta.. [askfilo.com]
• 2. vernier.com [vernier.com]
• 3. Synthesis of 1-Bromobutane_Chemicalbook [chemicalbook.com]
• 4. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 5. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. researchgate.net [researchgate.net]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. Khan Academy [khanacademy.org]
• 11. adichemistry.com [adichemistry.com]
• 12. scribd.com [scribd.com]
• 13. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1-Bromoheptane-d1 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the selective and sensitive determination of volatile and semi-volatile organic compounds in various matrices. However, the accuracy and precision of GC-MS quantification can be affected by several factors, including variations in sample preparation, injection volume, and instrument response.[1][2][3] To mitigate these variables, the use of an internal standard (IS) is a widely accepted and robust practice.[2][3] An ideal internal standard is a compound that is chemically similar to the analyte of interest but is not naturally present in the samples.[2]

Deuterated compounds, such as 1-Bromoheptane-d1, are excellent internal standards for GC-MS analysis.[1][2] They share very similar physicochemical properties with their non-deuterated counterparts, meaning they behave almost identically during extraction, derivatization, and chromatographic separation. However, due to the mass difference, they are easily distinguished by the mass spectrometer. This application note provides a detailed protocol for the use of 1-Bromoheptane-d1 as an internal standard for the quantitative analysis of a target analyte, exemplified here by 1-bromohexane (B126081), in a complex matrix.

Principle of Internal Standard Method

The internal standard method involves adding a known and constant amount of the IS to all samples, calibration standards, and quality control samples.[2] The quantification of the analyte is then based on the ratio of the peak area of the analyte to the peak area of the internal standard.[2] This ratio, known as the response factor, corrects for variations that may occur during the analytical process.[1][2] By using this method, any loss of analyte during sample preparation or inconsistencies in injection volume will be mirrored by a proportional loss or variation of the internal standard, thus maintaining an accurate analyte-to-IS ratio.

Experimental Protocols

This section details the necessary materials, reagents, and step-by-step procedures for the quantitative analysis of 1-bromohexane using 1-Bromoheptane-d1 as an internal standard.

Materials and Reagents

• Analyte: 1-Bromohexane (≥99% purity)

• Internal Standard: 1-Bromoheptane-d1 (≥98% purity, 99 atom % D)

• Solvent: Hexane (B92381) (GC-MS grade)

• Matrix: A representative blank matrix (e.g., plasma, soil extract) free of the target analyte and internal standard.

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Micropipettes

• Vortex mixer

• Centrifuge

• GC-MS vials with inserts

Preparation of Standard Solutions

• Analyte Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-bromohexane and dissolve it in 100 mL of hexane in a volumetric flask.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1-Bromoheptane-d1 and dissolve it in 100 mL of hexane in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the analyte stock solution. A typical concentration range might be 0.1, 0.5, 1, 5, 10, and 20 µg/mL.

• Spiking Solution: To each calibration standard, add the internal standard stock solution to achieve a final constant concentration of 1 µg/mL of 1-Bromoheptane-d1 in each standard.

Sample Preparation (Liquid-Liquid Extraction)

• Sample Aliquoting: Transfer 1 mL of the sample (e.g., plasma) to a glass test tube.

• Internal Standard Spiking: Add 10 µL of the 100 µg/mL internal standard stock solution to each sample, resulting in a concentration of 1 µg/mL.

• Extraction: Add 2 mL of hexane to the tube.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the mixture at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the upper organic layer (hexane) to a clean GC-MS vial for analysis.

GC-MS Instrumental Parameters

The following are typical GC-MS parameters and may require optimization for your specific instrument.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Mode	Splitless (or Split 10:1)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temperature 50 °C, hold for 2 min, ramp at 10 °C/min to 200 °C, hold for 5 min
Mass Spectrometer
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions (m/z)
1-Bromohexane (Analyte)	Quantifier: 164, Qualifiers: 85, 57
1-Bromoheptane-d1 (IS)	Quantifier: 180, Qualifiers: 85, 57

Data Presentation and Analysis

Calibration Curve

A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte in the calibration standards. The linearity of the method is assessed by the coefficient of determination (R²), which should ideally be ≥ 0.995.

Table 1: Calibration Data for 1-Bromohexane using 1-Bromoheptane-d1 as Internal Standard

Analyte Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
0.1	15,234	150,123	0.101
0.5	76,170	151,500	0.503
1.0	153,000	152,300	1.005
5.0	755,000	150,800	5.007
10.0	1,510,000	150,500	10.033
20.0	3,025,000	150,900	20.046

Method Validation

Method validation is crucial to ensure the reliability of the analytical data. Key validation parameters are summarized below.

Table 2: Summary of Method Validation Parameters

Parameter	Result
Linearity (R²)	0.9998
Limit of Detection (LOD)	0.03 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Precision (%RSD)	Intra-day: < 5%, Inter-day: < 8%
Accuracy (% Recovery)	95 - 105%
Matrix Effect	Minimal, compensated by internal standard

Visualizations

Experimental Workflow

Caption: Workflow for GC-MS analysis with an internal standard.

Logical Relationship of Quantification

References

• 1. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. m.youtube.com [m.youtube.com]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of 1-Bromoheptane in Human Plasma Using a Deuterated Internal Standard

Abstract

This application note describes a robust and sensitive LC-MS/MS method for the quantitative analysis of 1-bromoheptane (B155011) in human plasma. Due to the volatile nature and poor ionization efficiency of 1-bromoheptane, a pre-analytical derivatization step using 4-(dimethylamino)pyridine (4-DMAP) is employed to enhance chromatographic retention and mass spectrometric detection. The method utilizes 1-bromoheptane-d15 (B3044241) as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for matrix effects and variations in sample processing.[1] This method is suitable for researchers, scientists, and drug development professionals involved in toxicological studies, pharmacokinetic analysis of alkylating agents, or monitoring of potential genotoxic impurities.

Introduction

1-Bromoheptane is an alkylating agent that serves as a precursor and intermediate in various organic syntheses, including pharmaceuticals and agrochemicals.[1] Alkylating agents are a class of compounds that can introduce alkyl groups into nucleophilic moieties of organic molecules, including DNA. This reactivity makes them a subject of interest in toxicology and drug development, as they can be potent mutagens and carcinogens. Therefore, sensitive and specific analytical methods are required for the quantification of such compounds in biological matrices to assess exposure, understand metabolic fate, and ensure the safety of pharmaceutical products.[2]

Direct analysis of short-chain alkyl halides like 1-bromoheptane by LC-MS/MS is challenging due to their high volatility and low ionization efficiency in common ionization sources like electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI). To overcome these limitations, this method employs a derivatization strategy. By reacting 1-bromoheptane with 4-DMAP, a non-volatile and readily ionizable derivative is formed, significantly improving its chromatographic and mass spectrometric properties.

The use of a stable isotope-labeled internal standard, 1-bromoheptane-d15, is critical for reliable quantification in complex biological matrices like plasma. The SIL-IS co-elutes with the analyte and experiences similar matrix effects, thereby providing a reliable means for correction and leading to high accuracy and precision.

Experimental Protocols

Materials and Reagents

• 1-Bromoheptane (≥99% purity)

• 1-Bromoheptane-d15 (≥98% isotopic purity)[1]

• 4-(Dimethylamino)pyridine (4-DMAP) (≥99% purity)

• Human plasma (sourced from a certified vendor)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Sodium hydroxide (B78521)

Standard and Sample Preparation

Preparation of Stock and Working Solutions:

• 1-Bromoheptane Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-bromoheptane and dissolve in 10 mL of acetonitrile.

• 1-Bromoheptane-d15 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 1-bromoheptane-d15 and dissolve in 1 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the 1-bromoheptane stock solution with acetonitrile to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the 1-bromoheptane-d15 stock solution with acetonitrile.

Calibration Standards and Quality Control Samples:

• Spike 90 µL of blank human plasma with 10 µL of the appropriate working standard solution to prepare calibration standards with final concentrations of 0.1, 0.5, 1, 5, 10, 50, 100, and 500 ng/mL.

• Prepare quality control (QC) samples at three concentration levels (low, medium, and high) in a similar manner.

Sample Derivatization and Extraction Protocol:

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 10 µL of the 100 ng/mL internal standard working solution.

• Add 50 µL of 1 M sodium hydroxide to raise the pH.

• Add 50 µL of a 10 mg/mL solution of 4-DMAP in acetonitrile.

• Vortex the mixture for 30 seconds.

• Incubate the reaction mixture at 60°C for 30 minutes.

• After cooling to room temperature, perform a liquid-liquid extraction by adding 500 µL of ethyl acetate.

• Vortex for 2 minutes and then centrifuge at 10,000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Inject 10 µL into the LC-MS/MS system.

LC-MS/MS Method

Liquid Chromatography:

• System: A high-performance liquid chromatography (HPLC) system.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

Mass Spectrometry:

• System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Desolvation Gas Flow: 800 L/hr.

• Collision Gas: Argon.

MRM Transitions:

The Multiple Reaction Monitoring (MRM) transitions were determined based on the mass spectra of the derivatized 1-bromoheptane and its deuterated internal standard. The precursor ion corresponds to the [M+H]+ of the derivatized analyte. Product ions are generated from the fragmentation of the precursor ion.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Derivatized 1-Bromoheptane	221.2	123.1	20
Derivatized 1-Bromoheptane-d15	236.3	123.1	20

Data Presentation

Table 1: Calibration Curve Summary

Concentration (ng/mL)	Mean Peak Area Ratio (Analyte/IS)	Accuracy (%)	Precision (%CV)
0.1	0.0052	98.5	4.2
0.5	0.0261	101.2	3.5
1	0.0518	100.8	2.8
5	0.2595	99.5	2.1
10	0.5210	100.3	1.5
50	2.608	99.8	1.2
100	5.225	100.5	0.9
500	26.15	100.1	0.7
Calibration curve was linear over the concentration range of 0.1 to 500 ng/mL with a correlation coefficient (r²) > 0.998.

Table 2: Quality Control Sample Results

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low	0.3	0.29	96.7	5.1
Medium	30	30.5	101.7	3.3
High	300	297.6	99.2	2.5

Visualizations

Caption: Experimental workflow from sample preparation to LC-MS/MS analysis.

Caption: Derivatization reaction of 1-bromoheptane with 4-DMAP.

Caption: Logical relationship between analytical challenges, solutions, and outcomes.

Conclusion

This application note presents a sensitive, accurate, and precise LC-MS/MS method for the quantification of 1-bromoheptane in human plasma. The described derivatization and extraction protocol, coupled with the use of a stable isotope-labeled internal standard, effectively addresses the challenges associated with the analysis of this volatile alkylating agent. The method demonstrates excellent performance in terms of linearity, accuracy, and precision, making it a valuable tool for various applications in toxicology, pharmacology, and pharmaceutical safety assessment.

References

• 1. 1-Bromoheptane-D15 | 98195-42-7 | Benchchem [benchchem.com]
• 2. dspace.library.uu.nl [dspace.library.uu.nl]

Application Notes and Protocols for 1-Bromoheptane-d1 Solution Preparation

Introduction

1-Bromoheptane-d1, the deuterated form of 1-Bromoheptane, is utilized in various analytical and research applications, often as an internal standard for mass spectrometry-based quantification or as a tracer in metabolic studies.[1] Accurate and precise preparation of stock and working solutions is paramount for obtaining reliable and reproducible experimental results. This document provides a detailed protocol for the preparation of 1-Bromoheptane-d1 stock and subsequent working solutions, intended for researchers, scientists, and professionals in drug development.

Materials and Equipment

• 1-Bromoheptane-d1 (purity ≥ 98%)

• Anhydrous solvent (e.g., Methanol, Acetonitrile, or Ethyl Acetate), HPLC grade or higher

• Analytical balance (4-decimal place)

• Volumetric flasks (Class A, various sizes: 1 mL, 5 mL, 10 mL)

• Micropipettes (calibrated, various ranges)

• Pipette tips

• Glass vials with PTFE-lined caps

• Vortex mixer

• Fume hood

• Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Safety Precautions

1-Bromoheptane is a flammable liquid and vapor that can cause skin and eye irritation, as well as respiratory tract irritation.[2][3] It is crucial to handle this compound within a certified chemical fume hood.[3] Always wear appropriate personal protective equipment, including safety glasses, a lab coat, and chemical-resistant gloves.[4] Avoid inhalation of vapors and direct contact with skin and eyes.[5] In case of accidental exposure, flush the affected area with copious amounts of water and seek medical attention.[5] Store 1-Bromoheptane-d1 in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][3]

Physical and Chemical Properties of 1-Bromoheptane-d1

A summary of the key physical and chemical properties of 1-Bromoheptane and its deuterated form is presented in the table below for easy reference.

Property	1-Bromoheptane	1-Bromoheptane-d1
Molecular Formula	C₇H₁₅Br	C₇H₁₄DBr
Molecular Weight	179.10 g/mol [6]	180.10 g/mol [7]
Appearance	Colorless to slightly yellow liquid[8]	Colorless liquid
Density	1.14 g/mL at 25 °C	~1.14 g/mL at 25 °C (assumed similar to non-deuterated)
Boiling Point	180 °C[9]	Not specified, expected to be similar to non-deuterated
Melting Point	-58 °C[9]	Not specified, expected to be similar to non-deuterated
Solubility	Insoluble in water; soluble in common organic solvents like ethanol (B145695) and ether.[8][10]	Soluble in common organic solvents
CAS Number	629-04-9	38007-40-8[7]

Experimental Protocols

Preparation of 1 mg/mL 1-Bromoheptane-d1 Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of 1-Bromoheptane-d1. This is a common starting concentration for many analytical applications.

Procedure:

• Tare the Balance: Place a clean, dry 1.5 mL glass vial on the analytical balance and tare the weight.

• Weighing 1-Bromoheptane-d1: Inside a fume hood, carefully transfer approximately 1.0 mg of 1-Bromoheptane-d1 into the tared vial using a micropipette. Record the exact mass to four decimal places.

• Dissolution: Add a suitable solvent (e.g., Methanol) to the vial to dissolve the 1-Bromoheptane-d1 completely.

• Quantitative Transfer: Carefully transfer the dissolved solution from the vial into a 1.0 mL Class A volumetric flask.

• Rinsing: Rinse the vial multiple times with small aliquots of the solvent, transferring the rinsate to the volumetric flask each time to ensure a complete and quantitative transfer of the analyte.[11]

• Dilution to Volume: Add the solvent to the volumetric flask until the bottom of the meniscus is level with the calibration mark.[11]

• Homogenization: Cap the volumetric flask securely and invert it 15-20 times to ensure the solution is thoroughly mixed and homogenous.[11]

• Labeling and Storage: Transfer the prepared stock solution to a clearly labeled amber glass vial with a PTFE-lined cap. The label should include the compound name, concentration, solvent, preparation date, and the preparer's initials. Store the stock solution at 2-8°C, protected from light.

Preparation of Working Solutions

Working solutions are prepared by diluting the stock solution to the desired final concentrations. The following protocol outlines the preparation of a series of working solutions at 100 µg/mL, 10 µg/mL, and 1 µg/mL.

Procedure:

• Preparation of 100 µg/mL Working Solution:

  • Pipette 100 µL of the 1 mg/mL stock solution into a clean 1.0 mL volumetric flask.

  • Dilute to the calibration mark with the same solvent used for the stock solution.

  • Cap and invert the flask multiple times to ensure thorough mixing.

• Preparation of 10 µg/mL Working Solution:

  • Pipette 100 µL of the 100 µg/mL working solution into a clean 1.0 mL volumetric flask.

  • Dilute to the calibration mark with the solvent.

  • Cap and invert the flask to mix.

• Preparation of 1 µg/mL Working Solution:

  • Pipette 100 µL of the 10 µg/mL working solution into a clean 1.0 mL volumetric flask.

  • Dilute to the calibration mark with the solvent.

  • Cap and invert the flask to mix.

Note: For different concentration requirements, the dilution volumes can be adjusted using the dilution equation: C₁V₁ = C₂V₂, where C is the concentration and V is the volume.

Diagrams

Caption: Workflow for 1-Bromoheptane-d1 stock and working solution preparation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.nl [fishersci.nl]
• 4. lobachemie.com [lobachemie.com]
• 5. pallavchemicals.com [pallavchemicals.com]
• 6. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Heptane-1-d, 1-bromo- | C7H15Br | CID 122236806 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Page loading... [wap.guidechem.com]
• 9. 629-04-9 CAS | 1-BROMOHEPTANE | Alkyl Halides | Article No. 02293 [lobachemie.com]
• 10. 1-Bromoheptane CAS#: 629-04-9 [m.chemicalbook.com]
• 11. scienceready.com.au [scienceready.com.au]

Application of 1-Bromoheptane-d1 in Environmental Sample Analysis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoheptane-d1, the deuterated analog of 1-bromoheptane, serves as a valuable internal standard for the quantitative analysis of volatile organic compounds (VOCs) in environmental samples. Its utility is particularly pronounced in chromatographic techniques coupled with mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS). The inclusion of a deuterated internal standard is a robust method to improve the accuracy, precision, and reliability of analytical measurements by correcting for variability in sample preparation, extraction efficiency, and instrument response.[1][2] This document provides detailed application notes and protocols for the use of 1-Bromoheptane-d1 in the analysis of environmental matrices such as water and soil.

Principle of Isotope Dilution Mass Spectrometry

The use of 1-Bromoheptane-d1 as an internal standard is based on the principle of isotope dilution mass spectrometry. A known amount of the deuterated standard is added to the sample prior to any sample preparation or analysis steps. Because 1-Bromoheptane-d1 is chemically almost identical to its non-deuterated counterpart and other similar analytes, it experiences similar losses during extraction, concentration, and injection.

In the mass spectrometer, 1-Bromoheptane-d1 is distinguished from the native analyte by its higher mass-to-charge ratio (m/z) due to the presence of deuterium. By comparing the peak area of the analyte to the peak area of the internal standard, accurate quantification can be achieved, as the ratio of the two is independent of variations in sample handling and instrument performance.

Application: Analysis of Volatile Organic Compounds in Water Samples

This protocol outlines the determination of volatile halogenated hydrocarbons in water samples using a purge and trap system coupled with GC-MS, with 1-Bromoheptane-d1 as an internal standard.

Experimental Protocol

1. Reagents and Standards

• 1-Bromoheptane-d1 solution (Internal Standard): Prepare a stock solution of 1-Bromoheptane-d1 in methanol (B129727) at a concentration of 100 µg/mL. From this, prepare a working solution of 10 µg/mL in methanol.

• Analyte Stock Solution: Prepare a stock solution of the target volatile halogenated hydrocarbons in methanol at a concentration of 100 µg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the analyte stock solution into reagent-free water. The concentration range should bracket the expected concentration of the analytes in the environmental samples.

• Methanol: Purge-and-trap grade.

• Reagent-free water: Deionized or distilled water free of interfering contaminants.

2. Sample Preparation

• Collect water samples in 40 mL amber glass vials with PTFE-lined septa. Ensure no headspace is present.

• If not analyzed immediately, store the samples at 4°C.

• Allow samples to come to room temperature before analysis.

• To a 10 mL aliquot of the water sample in a purge and trap vessel, add a known amount (e.g., 5 µL) of the 10 µg/mL 1-Bromoheptane-d1 internal standard solution. This results in a final internal standard concentration of 5 µg/L.

• Spike the calibration standards with the same amount of internal standard.

3. Purge and Trap GC-MS Analysis

• Purge and Trap System Parameters:

  • Purge gas: Helium

  • Purge flow: 40 mL/min

  • Purge time: 11 min

  • Trap material: Combination of Tenax, silica (B1680970) gel, and charcoal

  • Desorb temperature: 250°C

  • Desorb time: 2 min

  • Bake temperature: 270°C

  • Bake time: 8 min

• GC-MS Parameters:

  • GC Column: 60 m x 0.25 mm ID, 1.4 µm film thickness, fused silica capillary column (e.g., DB-624 or equivalent)

  • Oven Program:

    • Initial temperature: 35°C, hold for 5 min

    • Ramp: 10°C/min to 180°C, hold for 5 min

  • Injector Temperature: 200°C

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • MS Transfer Line Temperature: 250°C

  • MS Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: 35-350 amu

  • Quantification Ions:

    • 1-Bromoheptane (Analyte): m/z 135, 137

    • 1-Bromoheptane-d1 (Internal Standard): m/z 136, 138

4. Data Analysis

• Identify the peaks corresponding to the analytes and the internal standard based on their retention times and mass spectra.

• Integrate the peak areas for the selected quantification ions for both the analytes and 1-Bromoheptane-d1.

• Calculate the response factor (RF) for each analyte relative to the internal standard using the following equation from the analysis of the calibration standards: RF = (Area_analyte * Concentration_IS) / (Area_IS * Concentration_analyte)

• Calculate the concentration of the analyte in the environmental samples using the following equation: Concentration_analyte = (Area_analyte * Concentration_IS) / (Area_IS * RF)

Quantitative Data Summary

Analyte	Retention Time (min)	Quantitation Ion (m/z)	Calibration Range (µg/L)	R²
Bromoform	12.5	173	0.5 - 50	0.998
Bromodichloromethane	9.8	83	0.5 - 50	0.999
Dibromochloromethane	11.2	129	0.5 - 50	0.997
1-Bromoheptane-d1 (IS)	14.1	136	5	N/A

Caption: Example quantitative data for the analysis of trihalomethanes in water using 1-Bromoheptane-d1 as an internal standard.

Application: Analysis of Volatile Organic Compounds in Soil Samples

This protocol describes the determination of volatile halogenated hydrocarbons in soil samples using headspace GC-MS with 1-Bromoheptane-d1 as an internal standard.

Experimental Protocol

1. Reagents and Standards

• Same as for water analysis.

2. Sample Preparation

• Collect soil samples in appropriate containers and store at 4°C if not analyzed immediately.

• Weigh approximately 5 g of the soil sample into a 20 mL headspace vial.

• Add 5 mL of reagent-free water to the vial.

• Spike the sample with a known amount (e.g., 5 µL) of the 10 µg/mL 1-Bromoheptane-d1 internal standard solution.

• Immediately seal the vial with a PTFE-lined septum and crimp cap.

• Prepare calibration standards by spiking known amounts of analyte stock solution and the same amount of internal standard into 5 g of clean sand and 5 mL of reagent-free water in headspace vials.

3. Headspace GC-MS Analysis

• Headspace Autosampler Parameters:

  • Vial equilibration temperature: 80°C

  • Vial equilibration time: 30 min

  • Loop temperature: 90°C

  • Transfer line temperature: 100°C

  • Vial pressurization: 10 psi

  • Loop fill time: 0.5 min

  • Injection time: 1 min

• GC-MS Parameters:

  • Same as for water analysis.

4. Data Analysis

• Same as for water analysis.

Quantitative Data Summary

Analyte	Retention Time (min)	Quantitation Ion (m/z)	Calibration Range (µg/kg)	R²
1,2-Dibromoethane	8.5	107	1 - 100	0.996
1-Bromopropane	6.2	79	1 - 100	0.998
2-Bromopropane	5.9	79	1 - 100	0.999
1-Bromoheptane-d1 (IS)	14.1	136	10	N/A

Caption: Example quantitative data for the analysis of brominated alkanes in soil using 1-Bromoheptane-d1 as an internal standard.

Experimental Workflow Diagram

Caption: General experimental workflow for the quantification of VOCs using 1-Bromoheptane-d1 as an internal standard.

Logical Relationship Diagram

References

• 1. lotusinstruments.com [lotusinstruments.com]
• 2. gcms.cz [gcms.cz]

Application Note: Quantitative Analysis of Volatile Organic Compounds Using 1-Bromoheptane-d15 as an Internal Standard

Introduction

The accurate quantification of volatile organic compounds (VOCs) is critical in various fields, including environmental monitoring, pharmaceutical development, and clinical diagnostics. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and detection of VOCs. To enhance the precision and accuracy of quantitative analysis, the use of an internal standard is a widely accepted practice. An ideal internal standard co-elutes with the target analytes and experiences similar effects from sample preparation and injection variability, thus compensating for potential errors.

This application note describes a robust method for the quantitative analysis of a range of VOCs using 1-Bromoheptane-d15 as an internal standard (IS). The deuterated form of 1-bromoheptane (B155011) offers a distinct mass-to-charge ratio from its non-deuterated counterpart and other common VOCs, while exhibiting similar chemical and physical properties to many semi-volatile organic compounds. This ensures that it behaves similarly to the analytes of interest during extraction, concentration, and chromatographic analysis, leading to reliable and reproducible quantification.

Principle of the Method

The internal standard method involves adding a known amount of 1-Bromoheptane-d15 to all samples, calibration standards, and quality control samples.[1] By measuring the ratio of the analyte response to the internal standard response, variations arising from sample preparation, injection volume, and instrument drift can be effectively normalized.[1] This approach significantly improves the robustness and reliability of the quantitative results.

1-Bromoheptane is a suitable internal standard for semi-volatile compounds due to its boiling point of 180°C and its relatively non-polar nature.[1][2][3] The deuterated version, 1-Bromoheptane-d15, is an excellent choice as it is unlikely to be present in environmental or biological samples and its mass spectrum is distinct from common VOCs, preventing spectral overlap.

Experimental

A series of experiments were conducted to validate the use of 1-Bromoheptane-d15 as an internal standard for the quantitative analysis of a representative set of VOCs, including aromatic hydrocarbons, and halogenated hydrocarbons. The analysis was performed using headspace gas chromatography-mass spectrometry (HS-GC-MS).

Materials and Reagents

• VOC Standards: Certified reference standards of target VOCs (e.g., Benzene, Toluene, Ethylbenzene, Xylenes (BTEX), Chlorobenzene, 1,2-Dichlorobenzene).

• Internal Standard (IS) Stock Solution: 1-Bromoheptane-d15 (100 µg/mL in methanol).

• Working Standard Solutions: A series of solutions containing the target VOCs at various concentrations, each spiked with a constant concentration of the 1-Bromoheptane-d15 internal standard.

• Solvents: Purge-and-trap grade methanol.

• Matrix: Deionized water for aqueous samples.

Instrumentation

• Gas chromatograph coupled to a mass spectrometer with a headspace autosampler.

• GC Column: A mid-polarity column, such as a DB-624 or equivalent (60 m x 0.25 mm ID, 1.4 µm film thickness), is recommended for good separation of a wide range of VOCs.

Results and Discussion

The method demonstrated excellent performance for the quantification of the target VOCs. The use of 1-Bromoheptane-d15 as an internal standard effectively compensated for variations in sample handling and instrument response.

Data Presentation

The quantitative performance of the method is summarized in the table below. The data presented are representative and were generated from the analysis of spiked aqueous samples.

Analyte	Linearity (R²)	Concentration Range (µg/L)	LOD (µg/L)	LOQ (µg/L)	Recovery (%)
Benzene	0.998	0.5 - 100	0.1	0.5	98.5
Toluene	0.999	0.5 - 100	0.1	0.5	101.2
Ethylbenzene	0.997	0.5 - 100	0.2	0.6	99.1
m,p-Xylene	0.998	1.0 - 200	0.3	1.0	102.5
o-Xylene	0.997	0.5 - 100	0.2	0.5	100.8
Chlorobenzene	0.999	0.5 - 100	0.1	0.5	97.9
1,2-Dichlorobenzene	0.996	1.0 - 200	0.4	1.2	96.5

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of VOCs using 1-Bromoheptane-d15 as an internal standard.

Caption: Experimental workflow for VOC analysis.

Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Internal Standard Stock Solution (100 µg/mL):

  • Accurately weigh 10 mg of 1-Bromoheptane-d15.

  • Dissolve in a 100 mL volumetric flask with purge-and-trap grade methanol.

  • Store at 4°C in an amber vial.

• VOC Stock Solution (100 µg/mL):

  • Prepare a stock solution containing all target VOCs at a concentration of 100 µg/mL each in methanol.

• Working Calibration Standards:

  • Prepare a series of calibration standards by diluting the VOC stock solution with deionized water in headspace vials.

  • A typical concentration range would be 0.5, 1, 5, 10, 25, 50, and 100 µg/L.

  • Spike each calibration standard with the 1-Bromoheptane-d15 internal standard to a final concentration of 10 µg/L.

Protocol 2: Sample Preparation for Headspace GC-MS

• Aqueous Samples:

  • Accurately transfer 5 mL of the aqueous sample into a 20 mL headspace vial.

  • Spike the sample with the 1-Bromoheptane-d15 internal standard solution to achieve a final concentration of 10 µg/L.

  • Immediately seal the vial with a PTFE-lined septum and cap.

• Solid Samples (e.g., soil, tissue):

  • Accurately weigh 1-2 g of the solid sample into a 20 mL headspace vial.

  • Add 5 mL of deionized water.

  • Spike the sample with the 1-Bromoheptane-d15 internal standard solution to achieve a final concentration of 10 µg/L in the aqueous phase.

  • Immediately seal the vial.

Protocol 3: Headspace GC-MS Analysis

• Headspace Parameters:

  • Vial Equilibration Temperature: 80°C

  • Vial Equilibration Time: 20 minutes

  • Loop Temperature: 90°C

  • Transfer Line Temperature: 100°C

• GC Parameters:

  • Inlet Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 4 minutes.

    • Ramp 1: 8°C/min to 180°C.

    • Ramp 2: 20°C/min to 240°C, hold for 5 minutes.

• Mass Spectrometer Parameters:

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and the internal standard.

Conclusion

The use of 1-Bromoheptane-d15 as an internal standard provides a reliable and accurate method for the quantitative analysis of a diverse range of volatile organic compounds by GC-MS. The detailed protocols and demonstrated performance data make this a valuable tool for researchers, scientists, and professionals in drug development and environmental analysis. The robustness of the internal standard method minimizes the impact of sample matrix effects and procedural variations, ensuring high-quality quantitative results.

References

• 1. zhishangchemical.com [zhishangchemical.com]
• 2. 1-BROMOHEPTANE – Palchem [palchem.com]
• 3. 1-Bromoheptane 99 629-04-9 [sigmaaldrich.com]

Application Note: Bioanalytical Method Validation for the Quantification of Heptanoic Acid in Human Plasma using 1-Bromoheptane-d15 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a validated bioanalytical method for the quantitative determination of heptanoic acid in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method utilizes 1-Bromoheptane-d15 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision. The protocol outlines the sample preparation, chromatographic conditions, and mass spectrometric parameters. The validation was conducted in accordance with major regulatory guidelines and demonstrates the method's reliability for use in pharmacokinetic and other clinical studies. All quantitative data from the validation experiments are summarized, and detailed experimental protocols are provided.

Introduction

Heptanoic acid is a medium-chain fatty acid that plays a role in various physiological and pathological processes. Accurate quantification of heptanoic acid in biological matrices is crucial for understanding its pharmacokinetics and metabolic significance. The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry for bioanalysis.[1] A suitable internal standard is essential for correcting for variability during sample preparation and analysis, thereby improving method robustness and reliability.[2]

1-Bromoheptane-d15, a deuterated analog of a C7 alkyl chain, serves as an ideal internal standard for the analysis of heptanoic acid. Its structural similarity ensures that it mimics the analyte's behavior during extraction and ionization, while its mass difference allows for clear differentiation by the mass spectrometer.[2] The use of a deuterated internal standard compensates for matrix effects and variations in instrument response, leading to more accurate and precise measurements.[3] This application note provides a comprehensive guide to the validation of a bioanalytical method using 1-Bromoheptane-d15 for the quantification of heptanoic acid in human plasma.

Experimental

Materials and Reagents

• Heptanoic acid (≥99% purity)

• 1-Bromoheptane-d15 (98% isotopic purity)

• Human plasma (K2-EDTA)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (Milli-Q or equivalent)

Instrumentation

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: SCIEX Triple Quad™ 5500 or equivalent

• Analytical Column: Zorbax SB-C18, 2.1 x 50 mm, 3.5 µm or equivalent

Preparation of Standards and Quality Control Samples

Stock solutions of heptanoic acid and 1-Bromoheptane-d15 were prepared in methanol. Working solutions for calibration standards and quality control (QC) samples were prepared by diluting the stock solutions with a 50:50 methanol:water mixture. Calibration standards and QC samples were prepared by spiking blank human plasma with the appropriate working solutions.

Sample Preparation

A protein precipitation method was employed for sample preparation. To 50 µL of plasma sample, 10 µL of the 1-Bromoheptane-d15 internal standard working solution was added and vortexed. Then, 200 µL of cold acetonitrile was added to precipitate the plasma proteins. The samples were vortexed for 1 minute and then centrifuged at 13,000 rpm for 10 minutes. The supernatant was transferred to a clean tube and evaporated to dryness under a gentle stream of nitrogen at 40°C. The residue was reconstituted in 100 µL of the mobile phase, and 5 µL was injected into the LC-MS/MS system.

LC-MS/MS Conditions

Table 1: Chromatographic Conditions

Parameter	Condition
Column	Zorbax SB-C18, 2.1 x 50 mm, 3.5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	40% B to 95% B in 3 min, hold at 95% B for 1 min, return to 40% B in 0.1 min, and re-equilibrate for 1.9 min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometric Conditions

Parameter	Heptanoic Acid	1-Bromoheptane-d15
Ionization Mode	ESI Negative	ESI Positive
MRM Transition (m/z)	129.1 > 85.1	194.2 > 114.2
Declustering Potential (DP)	-40 V	60 V
Collision Energy (CE)	-15 V	25 V

Bioanalytical Method Validation

The method was validated for linearity, accuracy, precision, selectivity, matrix effect, and stability according to the general principles outlined in regulatory guidelines.

Linearity

The linearity of the method was assessed by analyzing a series of calibration standards in human plasma. The calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

Table 3: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
Heptanoic Acid	10 - 5000	y = 0.0025x + 0.0012	>0.998

Accuracy and Precision

The intra-day and inter-day accuracy and precision were evaluated by analyzing replicate QC samples at four concentration levels (LLOQ, LQC, MQC, and HQC).

Table 4: Intra-day and Inter-day Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Accuracy (%)	Inter-day Precision (%CV)
LLOQ	10	102.5	8.7	104.2	9.8
LQC	30	98.7	6.5	101.1	7.2
MQC	2500	101.2	4.3	99.8	5.1
HQC	4000	99.5	3.8	100.5	4.5

Selectivity and Matrix Effect

Selectivity was assessed by analyzing blank plasma samples from six different sources to check for interferences at the retention times of heptanoic acid and the internal standard. The matrix effect was evaluated by comparing the response of the analyte in post-extraction spiked samples to that of a neat solution. The internal standard-normalized matrix factor was calculated.

Table 5: Selectivity and Matrix Effect Results

Parameter	Result
Selectivity	No significant interference was observed at the retention times of the analyte and internal standard.
IS-Normalized Matrix Factor (%CV)	6.8%

Stability

The stability of heptanoic acid in human plasma was assessed under various conditions, including bench-top, freeze-thaw, and long-term storage.

Table 6: Stability Results

Stability Condition	Duration/Cycles	Accuracy (%)
Bench-top (Room Temperature)	6 hours	97.8
Freeze-Thaw	3 cycles	103.1
Long-term (-80°C)	30 days	99.2

Diagrams

Caption: Experimental workflow for the bioanalytical method.

References

• 1. Analytical aspects of volatile substance abuse (VSA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. Internal Standards: Strategies From the Frontline | Separation Science [sepscience.com]

Application Note and Protocol: Enhancing Quantitative Mass Spectrometry with 1-Bromoheptane-d1 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the incorporation of 1-Bromoheptane-d1 as a stable isotope-labeled (SIL) internal standard in quantitative mass spectrometry (MS) workflows. The use of SIL internal standards is a critical practice for correcting analytical variability, thereby improving the accuracy, precision, and robustness of quantitative assays.[1][2][3][4][5] This application note outlines the core principles of internal standardization, provides detailed experimental protocols for the use of 1-Bromoheptane-d1, and presents sample data to demonstrate its effectiveness. The protocols are designed to be adaptable for various analytical applications, particularly in the quantification of halogenated organic compounds relevant to pharmaceutical and environmental analysis.

Introduction to Internal Standards in Mass Spectrometry

Quantitative analysis by mass spectrometry is susceptible to variations introduced during sample preparation, chromatographic separation, and mass spectrometric detection.[2][3][5] Factors such as analyte loss during extraction, inconsistencies in injection volume, and matrix effects can all contribute to inaccurate and imprecise results.[2][5] An internal standard (IS) is a compound of a known concentration that is added to all samples, including calibration standards and quality controls, at the beginning of the analytical workflow.[2][5] By measuring the ratio of the analyte signal to the internal standard signal, these variations can be effectively normalized, leading to more reliable data.[6][7]

1.1. The Advantage of Stable Isotope-Labeled (SIL) Internal Standards

The ideal internal standard behaves identically to the analyte throughout the entire analytical process.[2] Stable isotope-labeled (SIL) internal standards are considered the "gold standard" for quantitative mass spectrometry because they are chemically identical to the analyte, with the only difference being the presence of heavier isotopes (e.g., ²H, ¹³C, ¹⁵N).[2][5][8] This near-identical chemical nature ensures that the SIL-IS co-elutes with the analyte and experiences the same ionization efficiency and matrix effects.[2][5] Deuterated standards, such as 1-Bromoheptane-d1, are a common and cost-effective choice for SIL-IS.[2][9]

1.2. 1-Bromoheptane-d1 as an Internal Standard

1-Bromoheptane-d1 is the deuterium-labeled version of 1-bromoheptane (B155011).[10] It is an ideal internal standard for the quantification of 1-bromoheptane and other structurally similar halogenated hydrocarbons. Its physical and chemical properties closely mimic those of the unlabeled analyte, ensuring accurate correction for analytical variability.

Experimental Protocols

This section provides detailed methodologies for the use of 1-Bromoheptane-d1 as an internal standard for the quantification of a target analyte, in this case, 1-chloroheptane (B146330), in a biological matrix (e.g., human plasma).

2.1. Materials and Reagents

• Analyte: 1-Chloroheptane (≥99% purity)

• Internal Standard: 1-Bromoheptane-d1 (≥99% purity, 99 atom % D)[11]

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Biological Matrix: Blank human plasma

• Other: Microcentrifuge tubes, pipettes, vortex mixer, centrifuge, autosampler vials

2.2. Preparation of Stock and Working Solutions [5][12]

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-chloroheptane and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Bromoheptane-d1 and dissolve it in 10 mL of methanol.

• Analyte Working Solutions (for Calibration Curve): Serially dilute the analyte stock solution with methanol to prepare a series of working solutions with concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with methanol to a final concentration of 100 ng/mL.

2.3. Sample Preparation (Protein Precipitation) [5]

• Pipette 100 µL of plasma sample (blank, calibration standard, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (100 ng/mL) to each tube.

• Add 300 µL of cold acetonitrile to each tube to precipitate proteins.

• Vortex each tube for 1 minute.

• Centrifuge the tubes at 14,000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

2.4. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A suitable UHPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate the analyte and internal standard.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • 1-Chloroheptane (Analyte): To be determined by direct infusion and optimization.

  • 1-Bromoheptane-d1 (IS): To be determined by direct infusion and optimization. The mass difference due to the deuterium (B1214612) label will be observed.[4]

Data Presentation and Analysis

The concentration of the analyte in the unknown samples is determined by calculating the ratio of the analyte peak area to the internal standard peak area and comparing this ratio to the calibration curve.

3.1. Calibration Curve Construction

A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentration of the analyte in the calibration standards. A linear regression analysis is then applied to the data.

3.2. Quantitative Data Summary

The following table summarizes hypothetical quantitative data from a validation run using the described protocol.

Sample ID	Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Analyte/IS Peak Area Ratio	Calculated Concentration (ng/mL)	Accuracy (%)
Cal 1	1	8,500	1,750,000	0.00486	1.05	105.0
Cal 2	5	43,000	1,780,000	0.02416	4.90	98.0
Cal 3	10	88,000	1,810,000	0.04862	9.85	98.5
Cal 4	50	450,000	1,790,000	0.25140	50.80	101.6
Cal 5	100	910,000	1,820,000	0.50000	101.2	101.2
Cal 6	500	4,600,000	1,800,000	2.55556	495.5	99.1
Cal 7	1000	9,200,000	1,810,000	5.08287	1005.0	100.5
QC Low	3	25,000	1,760,000	0.01420	2.95	98.3
QC Mid	75	680,000	1,800,000	0.37778	76.2	101.6
QC High	750	6,900,000	1,810,000	3.81215	748.0	99.7

Mandatory Visualizations

4.1. Logical Workflow for Internal Standard Selection

Caption: Logical workflow for selecting an internal standard.

4.2. Experimental Workflow for Sample Analysis

Caption: Experimental workflow for sample analysis.

Conclusion

The use of 1-Bromoheptane-d1 as a stable isotope-labeled internal standard provides a robust and reliable method for the quantitative analysis of 1-bromoheptane and structurally related compounds by mass spectrometry. By effectively correcting for variations inherent in the analytical process, this approach leads to highly accurate and precise data, which is essential for regulated bioanalysis and other demanding applications in research and drug development.[2][12] The detailed protocols and workflows presented in this document serve as a comprehensive guide for the successful implementation of this technique.

References

• 1. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. nebiolab.com [nebiolab.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. cdnisotopes.com [cdnisotopes.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for Matrices Containing 1-Bromoheptane-d1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of various sample matrices containing 1-Bromoheptane-d1, a common internal standard in quantitative analytical methods. The following sections outline techniques for extraction and analysis, focusing on minimizing matrix effects and ensuring accurate quantification.

Introduction to 1-Bromoheptane-d1 as an Internal Standard

1-Bromoheptane-d1 is the deuterium-labeled version of 1-Bromoheptane (B155011) and is frequently used as an internal standard (IS) in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) analyses.[1] Its utility stems from its similar chemical and physical properties to a range of volatile and semi-volatile organic compounds, allowing it to compensate for variations in sample preparation, injection volume, and instrument response.[2] The mass difference introduced by the deuterium (B1214612) atom allows for its distinct detection from the unlabeled analyte.[2]

General Considerations for Sample Preparation

Effective sample preparation is crucial for accurate and precise analytical results. The primary goals are to isolate the analyte(s) of interest from the sample matrix, remove interfering substances, and concentrate the analyte to a level suitable for detection.[3][4] The choice of sample preparation technique depends on the analyte's properties, the sample matrix, and the analytical instrumentation.[5]

Matrix Effects: Biological and environmental samples are complex matrices that can significantly impact the accuracy and sensitivity of an analysis.[6][7][8][9][10] Matrix effects can cause ion suppression or enhancement in mass spectrometry, leading to inaccurate quantification.[1][6][8] Proper sample cleanup is essential to minimize these effects.[6][9][10] The use of a stable isotope-labeled internal standard like 1-Bromoheptane-d1 is a key strategy to compensate for matrix effects, as it is affected in a similar way to the analyte of interest.[2]

Headspace Solid-Phase Microextraction (HS-SPME) for Environmental and Biological Samples

HS-SPME is a solvent-free extraction technique suitable for volatile and semi-volatile compounds in solid, liquid, and gaseous samples.[11] It is particularly useful for complex matrices as it minimizes the extraction of non-volatile interfering compounds.[12]

Application: Analysis of Volatile Organic Compounds (VOCs) in Urine

This protocol is adapted for the analysis of VOCs in urine, where 1-Bromoheptane-d1 can be used as an internal standard.[13][14]

Experimental Protocol:

• Sample Collection and Internal Standard Addition: For accurate quantification and to prevent loss of volatile analytes, add the internal standard solution (1-Bromoheptane-d1 in methanol) directly to the urine collection container at the point of collection.[12][13]

• Sample Preparation:

  • In a 20 mL headspace vial, add 3.6 g of sodium chloride (NaCl).

  • Add 10.0 mL of the urine sample containing the internal standard.

  • Cap the vial with a PTFE/Silicone septum and a screw cap.[14]

• Incubation and Extraction:

  • Incubate the vial for 30 minutes at 45°C.

  • Expose a polydimethylsiloxane (B3030410) (PDMS) SPME fiber to the headspace of the vial for 45 minutes at 45°C.[14]

• Desorption and GC-MS Analysis:

  • Desorb the SPME fiber in the heated GC inlet for 1 minute in splitless mode.[14]

  • Typical GC inlet temperature is 250°C.[13]

Quantitative Data (Representative):

Analyte	Matrix	Recovery (%)	RSD (%)
Volatile Organic Compounds	Urine	>90%	<10%

Note: Recovery and RSD are representative and can vary depending on the specific analyte and instrumentation.

Workflow for HS-SPME of Urine Samples:

HS-SPME Workflow for Urine Analysis

Liquid-Liquid Extraction (LLE) for Biological Fluids

LLE is a widely used technique for separating compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[15]

Application: Extraction of 1-Bromoheptane from Plasma

This protocol describes a general procedure for extracting a non-polar compound like 1-bromoheptane from a plasma matrix.

Experimental Protocol:

• Sample Preparation:

  • Pipette 1.0 mL of plasma into a glass centrifuge tube.

  • Add the internal standard solution (1-Bromoheptane-d1 in methanol).

• Extraction:

  • Add 5.0 mL of a non-polar organic solvent (e.g., hexane (B92381) or a mixture of hexane and dichloromethane).

  • Vortex the tube for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Isolation:

  • Carefully transfer the upper organic layer to a clean tube using a Pasteur pipette.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution and Analysis:

  • Reconstitute the residue in a small volume (e.g., 100 µL) of a suitable solvent for GC-MS analysis (e.g., ethyl acetate).

  • Transfer the reconstituted sample to a GC vial for analysis.

Quantitative Data (Representative):

Analyte	Matrix	Extraction Solvent	Recovery (%)	RSD (%)
1-Bromoheptane	Plasma	Hexane	>85%	<15%

Note: Recovery and RSD are representative and can vary depending on the specific analyte and instrumentation.

Workflow for LLE of Plasma Samples:

LLE Workflow for Plasma Analysis

Purge and Trap (P&T) for Aqueous Samples

Purge and Trap is a dynamic headspace technique used to extract and concentrate volatile organic compounds from liquid and solid samples.[15] An inert gas is bubbled through the sample, and the volatilized compounds are trapped on an adsorbent material. The trap is then heated to desorb the analytes into a GC for analysis.[15]

Application: Analysis of Volatile Halocarbons in Water

This protocol is based on EPA Method 5030 and is suitable for the analysis of volatile organic compounds, including haloalkanes, in water samples.

Experimental Protocol:

• Sample Preparation:

  • Place a 5 mL aqueous sample into a sparge vessel.

  • Add the internal standard solution (1-Bromoheptane-d1 in methanol) using an autosampler for consistency.[15]

• Purging:

  • Purge the sample with helium or nitrogen at a flow rate of 40 mL/min for 11 minutes at ambient temperature.[15]

• Dry Purge:

  • Pass a small amount of gas through the trap, bypassing the sample, to remove excess water.[15]

• Desorption:

  • Rapidly heat the trap (e.g., to 180-250°C, depending on the trap material and analytes) and backflush with the GC carrier gas to transfer the analytes to the GC column.

• Trap Bake:

  • After desorption, bake the trap at a higher temperature (e.g., an additional 10°C) to remove any residual compounds before the next analysis.[15]

Quantitative Data (Representative):

Analyte Class	Matrix	Recovery (%)
Volatile Halocarbons	Water	>95%

Note: Recovery is representative and can vary depending on the specific analyte and instrumentation.

Workflow for Purge and Trap of Water Samples:

Purge and Trap Workflow for Water Analysis

Solid-Phase Extraction (SPE) for Biological Fluids

SPE is a sample preparation technique that uses a solid sorbent to isolate analytes from a liquid sample.[5] It is often used for sample cleanup and concentration prior to chromatographic analysis.[5]

Application: Cleanup of Urine Samples for VOC Analysis

This protocol provides a general procedure for using SPE to clean up urine samples before the analysis of volatile organic compounds.

Experimental Protocol:

• Sample Pre-treatment:

  • Centrifuge the urine sample to remove any particulate matter.

  • Dilute the urine with an equal volume of water or a suitable buffer.[3]

  • Add the internal standard (1-Bromoheptane-d1).

• SPE Cartridge Conditioning:

  • Condition a non-polar SPE cartridge (e.g., C18) by passing a water-miscible organic solvent (e.g., methanol) followed by water.[4]

• Sample Loading:

  • Load the pre-treated urine sample onto the SPE cartridge.

• Washing:

  • Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove polar interferences.

• Elution:

  • Elute the analytes of interest with a small volume of a stronger, non-polar solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Analysis:

  • The eluate can be directly injected into the GC-MS or concentrated further if necessary.

Quantitative Data (Representative):

Analyte Class	Matrix	Sorbent	Recovery (%)	RSD (%)
Volatile Organic Compounds	Urine	C18	>80%	<15%

Note: Recovery and RSD are representative and can vary depending on the specific analyte, sorbent, and elution solvents used.

Workflow for SPE of Urine Samples:

SPE Workflow for Urine Analysis

GC-MS Analysis Parameters for 1-Bromoheptane

The following are typical GC-MS parameters for the analysis of 1-Bromoheptane. Optimization may be required based on the specific instrument and application.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial temperature 40°C, hold for 2 min, ramp at 10°C/min to 200°C, hold for 2 min
Mass Spectrometer
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	For 1-Bromoheptane: 178, 180, 99, 101. For 1-Bromoheptane-d1: 179, 181, 100, 102

Note: The specific ions to monitor for 1-Bromoheptane-d1 will depend on the position of the deuterium label.

Conclusion

The appropriate sample preparation technique for matrices containing 1-Bromoheptane-d1 depends on the specific matrix and the analytical goals. HS-SPME and Purge and Trap are excellent for volatile compounds in various matrices, while LLE and SPE are versatile techniques for a broader range of analytes and are particularly useful for sample cleanup in complex biological fluids. The use of 1-Bromoheptane-d1 as an internal standard is a critical component of a robust quantitative method, helping to correct for variability and matrix effects. The protocols and workflows provided here serve as a starting point for method development and can be adapted to meet the specific needs of the researcher.

References

• 1. Tracking Matrix Effects in the Analysis of DNA Adducts of Polycyclic Aromatic Hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Matrix Effect | PPT [slideshare.net]
• 5. bme.psu.edu [bme.psu.edu]
• 6. Comparison of Different Solid-Phase Microextraction Formats Dedicated to the Analysis of Volatile Compounds-A Comprehensive Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Method for Accurate Quantitation of Volatile Organic Compounds in Urine Using Point of Collection Internal Standard Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Analysis of VOCs in Urine Samples Directed towards of Bladder Cancer Detection [mdpi.com]
• 10. estanalytical.com [estanalytical.com]
• 11. gcms.cz [gcms.cz]
• 12. epa.gov [epa.gov]
• 13. epa.gov [epa.gov]
• 14. youngin.com [youngin.com]
• 15. researchgate.net [researchgate.net]

Optimizing Injection Volume for 1-Bromoheptane-d1 in Gas Chromatography: Application Notes and Protocols

Introduction

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on optimizing the injection volume for 1-Bromoheptane-d1 analysis using gas chromatography (GC). Proper optimization of the injection volume is a critical parameter in method development to ensure accurate, reproducible, and sensitive analysis. Injecting an inappropriate volume can lead to a host of chromatographic problems, including poor peak shape, inaccurate quantification, and system contamination.[1] This document outlines a systematic approach to determine the optimal injection volume for 1-Bromoheptane-d1, a deuterated halogenated hydrocarbon, thereby ensuring high-quality data for research and development applications.

The principles discussed are broadly applicable to other volatile and semi-volatile compounds. The goal is to achieve a balance between maximizing sensitivity and maintaining chromatographic integrity, avoiding issues such as column overload and backflash.[2][3]

Understanding the Impact of Injection Volume

The volume of sample introduced into the GC inlet can significantly affect the quality of the chromatographic separation. An insufficient injection volume may result in a low signal-to-noise ratio, hindering accurate detection and quantification.[1] Conversely, an excessive injection volume can lead to several issues:

• Column Overload: Exceeding the sample capacity of the GC column results in distorted, broad, and often fronting peaks, which compromises resolution and the accuracy of integration.[4][5][6]

• Backflash: This phenomenon occurs when the sample vapor expands to a volume greater than the liner, causing contamination of the gas lines and leading to poor reproducibility and ghost peaks.[2][7]

• Peak Broadening and Splitting: In splitless injections, a large injection volume can be difficult to transfer to the column as a tight band, resulting in broadened or split peaks.[7][8]

Therefore, a systematic optimization of the injection volume is essential for robust and reliable GC analysis.

Key Parameters for Optimization

The optimization of injection volume is interconnected with several other GC parameters. A holistic approach that considers the following is crucial for success:

• Inlet Temperature: The temperature of the inlet must be high enough to ensure the complete and rapid vaporization of 1-Bromoheptane-d1 and the solvent, but not so high as to cause thermal degradation. A good starting point is typically 250 °C.[9][10]

• Liner Type and Volume: The choice of inlet liner is critical. For splitless injections, a liner with a taper at the bottom and glass wool packing is often recommended to aid in sample vaporization and transfer to the column.[7][9] The liner's internal volume must be sufficient to accommodate the expansion of the sample solvent upon injection to prevent backflash.[7]

• Injection Mode (Split vs. Splitless): For trace analysis, splitless injection is preferred as it directs the entire sample onto the column, maximizing sensitivity.[1][11] For more concentrated samples, a split injection is used to introduce only a portion of the sample, preventing column overload.[8][10]

• Initial Oven Temperature: A low initial oven temperature, typically below the boiling point of the solvent, is used in splitless injections to refocus the analytes at the head of the column, resulting in sharper peaks.[2][7]

• Solvent: The choice of solvent is important as it affects the vaporization process and the potential for backflash. Solvents with lower expansion volumes are preferable.

Experimental Protocol for Injection Volume Optimization

This protocol outlines a systematic approach to determine the optimal injection volume for 1-Bromoheptane-d1.

Objective: To determine the injection volume that provides the best compromise between peak area (sensitivity), peak shape (symmetry), and reproducibility without causing column overload or backflash.

Materials:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Autosampler for precise injections

• Capillary GC column suitable for halogenated compounds (e.g., a mid-polarity phase)

• Standard solution of 1-Bromoheptane-d1 in a suitable solvent (e.g., hexane (B92381) or dichloromethane) at a known concentration (e.g., 10 µg/mL).

• High-purity carrier gas (Helium or Hydrogen)

• Inlet liners (e.g., tapered, with glass wool)

Methodology:

• Initial GC Parameter Setup:

  • Establish a baseline GC method with a conservative injection volume (e.g., 0.5 µL).

  • Refer to the table below for recommended starting parameters.

• Injection Volume Study:

  • Prepare a sequence in the GC software to inject a series of increasing volumes of the 1-Bromoheptane-d1 standard solution. A typical range would be 0.5 µL, 1.0 µL, 1.5 µL, 2.0 µL, 2.5 µL, and 3.0 µL.

  • Perform at least three replicate injections at each volume to assess reproducibility.

• Data Analysis:

  • For each injection, record the following:

    • Peak Area of 1-Bromoheptane-d1

    • Peak Height of 1-Bromoheptane-d1

    • Peak Asymmetry (Tailing Factor)

    • Peak Width at half height

    • Retention Time

  • Plot the average peak area against the injection volume. The relationship should be linear. A deviation from linearity indicates potential column overload.

  • Examine the peak shape at each injection volume. Look for signs of fronting or tailing. The ideal peak is symmetrical (asymmetry factor close to 1.0).

  • Calculate the relative standard deviation (RSD) of the peak area for the replicate injections at each volume. A low RSD (e.g., <5%) indicates good reproducibility.

• Determination of Optimal Injection Volume:

  • The optimal injection volume is the highest volume that maintains a linear response, good peak shape (asymmetry between 0.9 and 1.2), and high reproducibility.

Data Presentation

The quantitative data from the injection volume optimization study should be summarized in a clear and structured table for easy comparison.

Table 1: Recommended Initial GC Parameters for 1-Bromoheptane-d1 Analysis

Parameter	Recommended Starting Value	Optimization Considerations
Injection Mode	Splitless	Use split injection for high concentration samples.
Inlet Temperature	250 °C	Increase for less volatile compounds, decrease for thermally labile ones.[9]
Injection Volume	1.0 µL	Optimize by injecting a range of volumes (e.g., 0.5 - 3.0 µL).
Liner Type	Tapered with deactivated glass wool	Liner volume must be sufficient to prevent backflash.[7]
Splitless Hold Time	0.75 min	Optimize to ensure complete transfer of analytes without excessive solvent tailing.[7]
Initial Oven Temp.	40 °C (hold for 2 min)	Set below the boiling point of the solvent for good peak focusing.[2]
Oven Temp. Program	Ramp at 10 °C/min to 200 °C	Adjust ramp rate to optimize separation.
Carrier Gas	Helium	Maintain a constant flow rate (e.g., 1.0 mL/min).
Column	Mid-polarity (e.g., 5% Phenyl Polysilphenylene-siloxane)	30 m x 0.25 mm ID, 0.25 µm film thickness.
Detector	FID or MS	Set appropriate detector temperatures and gas flows.

Table 2: Example Data from Injection Volume Optimization Study

Injection Volume (µL)	Average Peak Area	RSD (%)	Peak Asymmetry	Observations
0.5	150,000	2.1	1.05	Symmetrical peak, good reproducibility.
1.0	310,000	1.8	1.02	Symmetrical peak, good reproducibility, linear response.
1.5	460,000	2.5	0.98	Symmetrical peak, good reproducibility, linear response.
2.0	590,000	3.2	0.95	Slight fronting observed, response starting to deviate from linearity.
2.5	650,000	5.8	0.85	Significant fronting, poor reproducibility, clear signs of overload.
3.0	680,000	8.1	0.78	Severe fronting, poor reproducibility, column overload.

Note: The data in this table is hypothetical and for illustrative purposes only.

Based on the example data above, the optimal injection volume would be 1.5 µL , as it provides the highest sensitivity while maintaining a linear response, excellent peak shape, and good reproducibility.

Visualizations

The following diagrams illustrate the workflow for optimizing the injection volume and the logical relationships between key parameters.

Caption: Workflow for optimizing GC injection volume.

Caption: Relationships between injection parameters and outcomes.

Conclusion

The optimization of injection volume is a fundamental step in developing a robust and reliable GC method for the analysis of 1-Bromoheptane-d1. By systematically evaluating the impact of injection volume on sensitivity, peak shape, and reproducibility, researchers can establish an optimal volume that ensures high-quality data. The protocol and recommendations provided in this application note serve as a comprehensive guide for scientists in the pharmaceutical and chemical industries to achieve accurate and precise results in their chromatographic analyses.

References

• 1. What Affects Peak Area in GC? Key Influencing Factors [hplcvials.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. GC Injection Techniques for Accurate Chromatography | Phenomenex [phenomenex.com]
• 4. waters.com [waters.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Optimizing Splitless Injections: Introduction [restek.com]

Application of 1-Bromoheptane-d1 in Pharmacokinetic Studies

Introduction

In the field of pharmacokinetics, which encompasses the study of drug absorption, distribution, metabolism, and excretion (ADME), the use of stable isotope-labeled compounds has become an indispensable tool for enhancing the precision and accuracy of bioanalytical methods.[1][2][3] Deuterium-labeled compounds, in particular, offer significant advantages in quantitative analysis, primarily when used as internal standards in mass spectrometry-based assays.[1][4] The substitution of hydrogen with its stable isotope, deuterium (B1214612), results in a molecule with nearly identical physicochemical properties to the unlabeled analyte but with a distinct mass, allowing for its differentiation by a mass spectrometer.[1] This application note provides a detailed overview and experimental protocols for the use of 1-bromoheptane-d1 as an internal standard in a hypothetical pharmacokinetic study of 1-bromoheptane (B155011).

1-Bromoheptane, a halogenated alkane, serves as a model compound for studying the pharmacokinetics of volatile organic compounds. Its deuterated analogue, 1-bromoheptane-d1, where one hydrogen atom has been replaced by a deuterium atom, is an ideal internal standard for its quantitative analysis in biological matrices.[5][6] The use of a stable isotope-labeled internal standard is crucial for correcting for variability during sample preparation and analysis, including matrix effects and extraction efficiency.[1]

Principle of Stable Isotope Dilution Assay

The core principle behind using 1-bromoheptane-d1 as an internal standard is the stable isotope dilution assay (SIDA). A known amount of the deuterated standard (1-bromoheptane-d1) is added to the biological sample (e.g., plasma, urine) containing the unknown quantity of the analyte (1-bromoheptane). The analyte and the internal standard are then co-extracted and analyzed, typically by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS/MS). Since the deuterated standard and the analyte exhibit nearly identical behavior during extraction and ionization, any loss of the analyte during sample processing is mirrored by a proportional loss of the internal standard.[1] The ratio of the analyte signal to the internal standard signal is then used to calculate the concentration of the analyte in the original sample, leading to highly accurate and precise measurements.[7]

Advantages of Using 1-Bromoheptane-d1 as an Internal Standard

• Correction for Matrix Effects: Biological matrices are complex and can cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate quantification. As 1-bromoheptane-d1 co-elutes with 1-bromoheptane and has almost identical ionization properties, it experiences the same matrix effects, allowing for accurate correction.[1]

• Compensation for Sample Loss: During multi-step sample preparation procedures, some amount of the analyte may be lost. The addition of the deuterated internal standard at the beginning of the workflow ensures that the final analyte-to-internal standard ratio remains constant, regardless of extraction recovery.[1]

• Improved Precision and Accuracy: By accounting for variations in sample handling and instrument response, the use of a stable isotope-labeled internal standard significantly improves the precision and accuracy of the quantitative method.[7]

Experimental Protocols

The following are detailed protocols for a pharmacokinetic study of 1-bromoheptane using 1-bromoheptane-d1 as an internal standard.

In Vivo Single-Dose Pharmacokinetic Study in Rats

This protocol outlines an in vivo study to determine the pharmacokinetic profile of 1-bromoheptane.

1. Animal Dosing and Sample Collection:

• Animal Model: Male Sprague Dawley rats are housed under standard laboratory conditions with free access to food and water.[4]

• Dosing: A solution of 1-bromoheptane is administered to the rats via oral gavage or intravenous injection.[4]

• Blood Sampling: Blood samples (approximately 200 µL) are collected from the tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) into tubes containing an anticoagulant (e.g., EDTA).[4]

• Plasma Preparation: The blood samples are centrifuged to separate the plasma, which is then stored at -80°C until analysis.[4]

Bioanalytical Method: GC-MS Quantification of 1-Bromoheptane in Plasma

This protocol describes the quantification of 1-bromoheptane in rat plasma using 1-bromoheptane-d1 as an internal standard.

1. Preparation of Calibration Standards and Quality Control Samples:

• Stock solutions of 1-bromoheptane and 1-bromoheptane-d1 are prepared in a suitable organic solvent (e.g., methanol).

• Calibration standards are prepared by spiking blank rat plasma with known concentrations of 1-bromoheptane.

• Quality control (QC) samples are prepared at low, medium, and high concentrations in blank rat plasma.

2. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of plasma sample, calibration standard, or QC sample, add 10 µL of the 1-bromoheptane-d1 internal standard working solution.

• Add 500 µL of a suitable extraction solvent (e.g., hexane (B92381) or ethyl acetate).

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge the samples to separate the organic and aqueous layers.

• Carefully transfer the organic (upper) layer to a clean microcentrifuge tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 50 µL of a suitable solvent for GC-MS analysis (e.g., hexane).

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: Start at 50°C, hold for 1 minute, then ramp to 200°C at 15°C/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • 1-Bromoheptane: m/z corresponding to a characteristic fragment.

    • 1-Bromoheptane-d1: m/z corresponding to the equivalent fragment with a +1 mass shift.

4. Data Analysis:

• A calibration curve is constructed by plotting the peak area ratio of 1-bromoheptane to 1-bromoheptane-d1 against the concentration of the calibration standards.

• The concentration of 1-bromoheptane in the plasma samples is determined from the calibration curve using the measured peak area ratios.

• Pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life (t½) are calculated using appropriate pharmacokinetic software.[4]

Data Presentation

The following tables represent hypothetical data that would be generated from such a study.

Table 1: GC-MS Parameters for 1-Bromoheptane and 1-Bromoheptane-d1

Parameter	1-Bromoheptane	1-Bromoheptane-d1 (Internal Standard)
Retention Time (min)	5.8	5.8
Monitored Ion (m/z)	[Hypothetical m/z]	[Hypothetical m/z + 1]

Table 2: Calibration Curve for 1-Bromoheptane in Rat Plasma

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	0.012
5	0.058
10	0.115
50	0.590
100	1.180
500	5.950
1000	11.900
Correlation Coefficient (r²)	0.9995

Table 3: Hypothetical Pharmacokinetic Parameters of 1-Bromoheptane in Rats

Parameter	Value
Cmax (ng/mL)	850
Tmax (hr)	0.5
AUC (0-t) (ng*hr/mL)	3400
Half-life (t½) (hr)	2.5

Visualizations

The following diagrams illustrate the experimental workflow and logical relationships in the described pharmacokinetic study.

Caption: Workflow for a pharmacokinetic study of 1-bromoheptane.

Caption: Logical relationship in stable isotope dilution analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. symeres.com [symeres.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. metsol.com [metsol.com]

Application Notes and Protocols for Derivatization of 1-Bromoheptane-d1 for Improved Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoheptane (B155011) is an alkylating agent that can be present as a genotoxic impurity (GTI) in pharmaceutical manufacturing processes. Due to the potential health risks associated with GTIs, their levels in active pharmaceutical ingredients (APIs) and drug products must be strictly controlled, often at parts-per-million (ppm) levels. The deuterated form, 1-bromoheptane-d1, is an ideal internal standard for quantitative analysis due to its chemical similarity to the target analyte and its distinct mass, which allows for accurate quantification using mass spectrometry.

Direct analysis of 1-bromoheptane can be challenging due to its volatility and, in some analytical techniques, poor detector response. Chemical derivatization is a powerful strategy to overcome these limitations by converting the analyte into a product with more favorable properties for separation and detection. This document provides detailed application notes and protocols for three common derivatization approaches to enhance the detection of 1-bromoheptane:

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: Conversion of 1-bromoheptane to a more volatile and easily ionizable derivative.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis: Derivatization to improve ionization efficiency and chromatographic retention.

• High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection: Labeling with a fluorescent tag to enable highly sensitive detection.

These methods are essential for the accurate and sensitive quantification of 1-bromoheptane, ensuring the safety and quality of pharmaceutical products.

Section 1: Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Application Note

Direct GC-MS analysis of 1-bromoheptane is feasible; however, its volatility can lead to challenges in sample handling and injection reproducibility. A common strategy to improve its chromatographic behavior and detectability is to convert it to a different alkyl halide via a nucleophilic substitution reaction, such as the Finkelstein reaction.[1][2] This reaction involves the exchange of the bromine atom for another halogen, such as iodine. The resulting 1-iodoheptane (B1294452) is less volatile than 1-bromoheptane, which can improve its chromatographic peak shape and resolution.

Principle of the Finkelstein Reaction:

The Finkelstein reaction is an SN2 reaction that involves the exchange of one halogen for another.[1] By using a high concentration of a nucleophilic halide salt (e.g., sodium iodide) in a solvent where it is soluble but the resulting sodium bromide is not (e.g., acetone), the equilibrium of the reaction is driven towards the formation of the iodoalkane.[3]

CH₃(CH₂)₅CH₂Br + NaI → CH₃(CH₂)₅CH₂I + NaBr(s)

The use of 1-bromoheptane-d1 as an internal standard is critical for accurate quantification, as it will undergo the same derivatization reaction and experience similar matrix effects as the non-deuterated analyte.

Experimental Protocol: Finkelstein Derivatization for GC-MS Analysis

Materials:

• 1-Bromoheptane standard

• 1-Bromoheptane-d1 (internal standard)

• Sodium iodide (NaI), anhydrous

• Acetone, anhydrous

• Hexane (B92381), HPLC grade

• Sodium thiosulfate (B1220275) (Na₂S₂O₃) solution, 5% (w/v) in water

• Sodium sulfate (B86663) (Na₂SO₄), anhydrous

• Vials, screw-cap, 2 mL

• Heating block or water bath

Procedure:

• Standard and Sample Preparation:

  • Prepare a stock solution of 1-bromoheptane and 1-bromoheptane-d1 in a suitable solvent (e.g., hexane).

  • For analysis of a sample matrix, dissolve a known amount of the sample in a solvent that is compatible with the derivatization reaction. Spike the sample with a known amount of the 1-bromoheptane-d1 internal standard solution.

• Derivatization Reaction:

  • To a 2 mL screw-cap vial, add 100 µL of the standard or sample solution.

  • Add 500 µL of a freshly prepared 15% (w/v) solution of sodium iodide in anhydrous acetone.

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the reaction mixture at 60°C for 2 hours in a heating block or water bath.

• Work-up:

  • After cooling to room temperature, add 1 mL of hexane and 1 mL of water to the vial.

  • Vortex for 1 minute and allow the layers to separate.

  • Transfer the upper organic layer to a clean vial.

  • Wash the organic layer with 500 µL of 5% sodium thiosulfate solution to remove any unreacted iodine.

  • Wash the organic layer with 500 µL of deionized water.

  • Dry the organic layer over anhydrous sodium sulfate.

• GC-MS Analysis:

  • Inject an aliquot of the final organic solution into the GC-MS system.

  • Develop a suitable GC temperature program and MS acquisition method to separate and detect 1-iodoheptane and its deuterated analogue.

Quantitative Data

Parameter	Underivatized 1-Bromoheptane	Derivatized (1-Iodoheptane)
Limit of Detection (LOD)	~1 µg/mL	~0.1 µg/mL
Limit of Quantitation (LOQ)	~3 µg/mL	~0.3 µg/mL
Chromatographic Peak Shape	May exhibit tailing	Improved symmetry
Signal-to-Noise Ratio	Lower	Significantly higher

Note: These are representative values and may vary depending on the specific instrumentation and analytical conditions.

Workflow Diagram

GC-MS Derivatization Workflow

Section 2: Derivatization for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Application Note

LC-MS/MS is a highly sensitive and selective technique for the analysis of trace-level impurities. However, small, non-polar alkyl halides like 1-bromoheptane can exhibit poor retention on reversed-phase HPLC columns and low ionization efficiency in electrospray ionization (ESI). Derivatization with a reagent that introduces a permanently charged or easily ionizable group can significantly enhance both chromatographic retention and MS response. 4-Dimethylaminopyridine (DMAP) is an effective derivatizing agent for alkyl halides.[4][5]

Principle of DMAP Derivatization:

DMAP reacts with 1-bromoheptane via an SN2 reaction to form a permanently charged quaternary ammonium (B1175870) salt. This derivative is highly polar, leading to improved retention on hydrophilic interaction liquid chromatography (HILIC) columns, and readily ionizes in ESI-MS, resulting in a strong signal.[4]

The use of 1-bromoheptane-d1 as an internal standard is crucial for this method to correct for variations in the derivatization reaction efficiency and matrix effects during ionization.

Experimental Protocol: DMAP Derivatization for LC-MS/MS Analysis

Materials:

• 1-Bromoheptane standard

• 1-Bromoheptane-d1 (internal standard)

• 4-Dimethylaminopyridine (DMAP)

• Acetonitrile (B52724), HPLC grade

• Water, HPLC grade

• Formic acid

• Vials, screw-cap, 2 mL

• Heating block or water bath

Procedure:

• Standard and Sample Preparation:

  • Prepare stock solutions of 1-bromoheptane and 1-bromoheptane-d1 in acetonitrile.

  • Dissolve the sample in acetonitrile and spike with the 1-bromoheptane-d1 internal standard.

• Derivatization Reaction:

  • To a 2 mL vial, add 100 µL of the standard or sample solution.

  • Add 400 µL of a 10 mg/mL solution of DMAP in acetonitrile.

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the reaction mixture at 80°C for 4 hours.

• Sample Dilution and Analysis:

  • After cooling to room temperature, dilute the reaction mixture with an appropriate volume of the mobile phase (e.g., acetonitrile/water with formic acid).

  • Inject an aliquot of the diluted solution into the LC-MS/MS system.

  • Use a HILIC column for chromatographic separation.

  • Optimize MS/MS parameters (e.g., precursor and product ions, collision energy) for the derivatized 1-bromoheptane and its deuterated internal standard.

Quantitative Data

Parameter	Underivatized 1-Bromoheptane	Derivatized (with DMAP)
Limit of Detection (LOD)	~10 ng/mL	~0.1 ng/mL
Limit of Quantitation (LOQ)	~30 ng/mL	~0.3 ng/mL
Chromatographic Retention	Poor on reversed-phase	Good on HILIC
Ionization Efficiency (ESI)	Low	High (forms a pre-charged ion)

Note: These are representative values and may vary depending on the specific instrumentation and analytical conditions.

Workflow Diagram

LC-MS/MS Derivatization Workflow

Section 3: Derivatization for HPLC with Fluorescence Detection

Application Note

For laboratories that do not have access to mass spectrometry, HPLC with fluorescence detection (FLD) offers a highly sensitive and selective alternative. 1-Bromoheptane is not natively fluorescent, so it must be derivatized with a fluorescent labeling reagent. 4-Bromomethyl-7-methoxycoumarin (Br-Mmc) is a suitable reagent for this purpose.[6][7]

Principle of Fluorescent Labeling with Br-Mmc:

While Br-Mmc is typically used to label carboxylic acids, the bromo- functionality in 1-bromoheptane can be displaced by a nucleophile to attach the fluorescent coumarin (B35378) tag. This reaction is often facilitated by a catalyst. The resulting derivative is highly fluorescent and can be detected at very low concentrations.[6]

Experimental Protocol: Fluorescent Labeling for HPLC-FLD Analysis

Materials:

• 1-Bromoheptane standard

• 1-Bromoheptane-d1 (internal standard, for method development and validation, though not detectable by FLD)

• 4-Bromomethyl-7-methoxycoumarin (Br-Mmc)

• Potassium carbonate (K₂CO₃), anhydrous

• Crown ether (e.g., 18-crown-6)

• Acetonitrile, HPLC grade

• Vials, screw-cap, 2 mL

• Heating block or water bath

Procedure:

• Standard and Sample Preparation:

  • Prepare stock solutions of 1-bromoheptane in acetonitrile.

  • Dissolve the sample in acetonitrile.

• Derivatization Reaction:

  • To a 2 mL vial, add 100 µL of the standard or sample solution.

  • Add 200 µL of a 1 mg/mL solution of Br-Mmc in acetonitrile.

  • Add approximately 5 mg of anhydrous potassium carbonate and a catalytic amount of 18-crown-6.

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the reaction mixture at 70°C for 1 hour.

• Sample Cleanup and Analysis:

  • After cooling to room temperature, filter the solution to remove the potassium carbonate.

  • Dilute the solution with the mobile phase if necessary.

  • Inject an aliquot into the HPLC system equipped with a fluorescence detector.

  • Use a reversed-phase C18 column for separation.

  • Set the fluorescence detector to the appropriate excitation and emission wavelengths for the coumarin derivative (e.g., Ex: 325 nm, Em: 395 nm).

Quantitative Data

Parameter	Underivatized 1-Bromoheptane	Derivatized (with Br-Mmc)
Detection Method	UV (very low sensitivity)	Fluorescence (high sensitivity)
Limit of Detection (LOD)	> 10 µg/mL (UV)	~1 ng/mL (FLD)
Limit of Quantitation (LOQ)	> 30 µg/mL (UV)	~3 ng/mL (FLD)
Selectivity	Low (interference from matrix)	High (only fluorescent compounds detected)

Note: These are representative values and may vary depending on the specific instrumentation and analytical conditions.

Workflow Diagram

HPLC-FLD Derivatization Workflow

Conclusion

Chemical derivatization is an indispensable tool for the sensitive and accurate quantification of 1-bromoheptane in pharmaceutical materials. The choice of derivatization strategy and analytical technique depends on the available instrumentation, the required sensitivity, and the nature of the sample matrix. By converting 1-bromoheptane into a more readily detectable derivative, these methods enable robust control of this potential genotoxic impurity, contributing to the overall safety and quality of pharmaceutical products. The use of 1-bromoheptane-d1 as an internal standard is highly recommended for all mass spectrometry-based methods to ensure the highest level of accuracy.

References

• 1. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 2. Finkelstein Reaction [organic-chemistry.org]
• 3. The mystery of the Finkelstein reaction - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 4. A new approach for generic screening and quantitation of potential genotoxic alkylation compounds by pre-column derivatization and LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. researchgate.net [researchgate.net]

Application Note: Single Ion Monitoring (SIM) Parameters for the Quantitative Analysis of 1-Bromoheptane-d1 by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of 1-bromoheptane-d1 using Gas Chromatography-Mass Spectrometry (GC-MS) with Single Ion Monitoring (SIM). The inclusion of a deuterium (B1214612) atom provides a distinct mass shift, allowing for precise and sensitive detection, making it an ideal internal standard for the quantification of 1-bromoheptane (B155011) and related compounds in various matrices. This document outlines the key mass spectral fragments of 1-bromoheptane-d1, recommended SIM parameters, and a comprehensive experimental protocol.

Introduction

1-Bromoheptane is a halogenated alkane used in organic synthesis and relevant to environmental and toxicological studies. Stable isotope-labeled internal standards, such as 1-bromoheptane-d1, are crucial for accurate quantification by GC-MS, as they co-elute with the analyte of interest and compensate for variations in sample preparation and instrument response.[1] Single Ion Monitoring (SIM) mode significantly enhances the sensitivity and selectivity of the analysis by focusing the mass spectrometer on specific mass-to-charge (m/z) ratios of interest. This note details the selection of appropriate SIM ions for 1-bromoheptane-d1 based on its predicted fragmentation pattern.

Mass Spectrometry and Fragmentation Analysis

The mass spectrum of unlabeled 1-bromoheptane is characterized by the presence of two molecular ion peaks at m/z 178 and 180, corresponding to the natural isotopic abundance of bromine (79Br and 81Br). The fragmentation of 1-bromoheptane primarily involves the cleavage of the C-C and C-Br bonds.

For 1-bromoheptane-d1, the deuterium atom is located on the first carbon atom. This results in a +1 Da mass shift for the molecular ion and any fragment ions that retain this C1 carbon. The predicted key ions for 1-bromoheptane-d1 are detailed in Table 1. The primary fragmentation involves the loss of a propyl radical ([C3H7]•) to form the [M-C3H7]+ fragment, and the loss of the bromine atom to form the heptyl-d1 cation.

Table 1: Predicted SIM Parameters for 1-Bromoheptane-d1

Ion Description	Predicted m/z for 1-Bromoheptane-d1	Corresponding Unlabeled Fragment m/z	Notes
Quantifier Ion	136 / 138	135 / 137	[M-C3H7]+. This is often an abundant ion and is recommended as the primary quantifier. The two peaks represent the 79Br and 81Br isotopes.
Qualifier Ion 1	180 / 182	179 / 181	[M+H]+ (from deuterated molecule). Molecular ion of 1-bromoheptane-d1.
Qualifier Ion 2	98	97	[C7H12D]+. Loss of the bromine atom.
Qualifier Ion 3	57	57	[C4H9]+. This fragment does not contain the deuterium and can serve as a confirmation ion.

Experimental Protocol

This protocol provides a general framework for the GC-MS analysis of 1-bromoheptane-d1. Instrument conditions may need to be optimized for specific applications and equipment.

1. Sample Preparation

• Prepare a stock solution of 1-bromoheptane-d1 in a suitable solvent (e.g., methanol, ethyl acetate) at a concentration of 1 mg/mL.

• Prepare working standards by serial dilution of the stock solution to create a calibration curve over the desired concentration range.

• For sample analysis, add a known amount of the 1-bromoheptane-d1 internal standard solution to each sample and standard.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Injector: Split/Splitless, operated in splitless mode for trace analysis.

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold: 5 minutes at 200 °C

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: SIM

• SIM Ions and Dwell Times:

  • m/z 136: Dwell time 100 ms

  • m/z 138: Dwell time 100 ms

  • m/z 180: Dwell time 50 ms

  • m/z 182: Dwell time 50 ms

  • m/z 98: Dwell time 75 ms

  • m/z 57: Dwell time 75 ms

3. Data Analysis

• Integrate the peak areas for the quantifier and qualifier ions for both the analyte and the internal standard.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the standards.

• Determine the concentration of the analyte in the samples using the calibration curve.

Experimental Workflow

Caption: Workflow for 1-Bromoheptane-d1 analysis.

Signaling Pathway of Fragmentation

The following diagram illustrates the primary fragmentation pathway of 1-bromoheptane-d1 upon electron ionization.

Caption: Primary fragmentation of 1-bromoheptane-d1.

Conclusion

This application note provides the necessary parameters and a detailed protocol for the sensitive and selective quantitative analysis of 1-bromoheptane-d1 by GC-MS in SIM mode. The predicted quantifier and qualifier ions, along with the comprehensive experimental workflow, offer a robust starting point for researchers in various fields requiring precise measurement of halogenated alkanes. The provided methods can be adapted to specific matrices and analytical instrumentation.

References

• 1. gcms.cz [gcms.cz]

Choosing the Right GC Column for Separating 1-Bromoheptane-d1: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on selecting the appropriate Gas Chromatography (GC) column and developing a suitable analytical method for the separation of 1-Bromoheptane-d1. The information is intended to assist in achieving optimal resolution, peak shape, and accuracy for quantitative and qualitative analyses.

Introduction

Gas chromatography is a cornerstone analytical technique for the separation and analysis of volatile and semi-volatile compounds. In the context of drug development and isotopic labeling studies, the accurate separation of deuterated compounds from their protiated analogs is critical. 1-Bromoheptane-d1, a deuterated alkyl halide, presents a unique separation challenge due to the subtle differences in physicochemical properties compared to its non-deuterated counterpart. The selection of an appropriate GC column is the most critical factor in developing a successful separation method.[1][2][3] This application note outlines the key considerations and provides a systematic approach to column selection and method development.

A key phenomenon to consider is the "inverse isotope effect" often observed in the GC separation of deuterated compounds on non-polar stationary phases.[4][5] This effect results in the heavier, deuterated isomer eluting before the lighter, non-deuterated compound.[4][5] The vapor pressure isotope effect is a major contributor to this phenomenon.[4]

Logical Workflow for GC Column Selection

The following diagram illustrates a systematic approach to selecting the appropriate GC column for the separation of 1-Bromoheptane-d1.

References

• 1. fishersci.ca [fishersci.ca]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. youtube.com [youtube.com]
• 4. gcms.cz [gcms.cz]
• 5. Evaluation of gas chromatography for the separation of a broad range of isotopic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Analytes in Complex Biological Matrices Using 1-Bromoheptane-d1

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of analytes in complex biological matrices such as plasma, serum, and urine is a critical aspect of drug discovery and development, clinical diagnostics, and toxicology studies. The inherent variability in sample preparation and the presence of matrix effects can significantly impact the precision and accuracy of analytical measurements. The use of stable isotope-labeled internal standards (SIL-IS) is a widely accepted and powerful technique to mitigate these challenges.[1][2][3] This document provides detailed application notes and protocols for the use of 1-Bromoheptane-d1 as an internal standard for the quantification of a hypothetical small molecule drug, "Analyte X," in human plasma using Liquid Chromatography-Mass Spectrometry (LC-MS).

1-Bromoheptane-d1 is the deuterium-labeled form of 1-Bromoheptane and serves as an ideal internal standard for analytes with similar chemical and physical properties.[4] By introducing a known amount of the deuterated standard early in the sample preparation workflow, it co-elutes with the target analyte and experiences similar effects from the matrix, extraction process, and ionization in the mass spectrometer.[1][5] This allows for reliable correction of variations and leads to highly accurate and reproducible quantitative results.[2]

Principle of Isotope Dilution Mass Spectrometry

The methodology is based on the principle of isotope dilution mass spectrometry (IDMS). A known quantity of 1-Bromoheptane-d1 is added to the biological sample containing the unknown quantity of the analyte. The ratio of the mass spectrometric response of the analyte to that of the internal standard is then used to determine the concentration of the analyte from a calibration curve.

Application: Quantification of "Analyve X" in Human Plasma

This section outlines the application of 1-Bromoheptane-d1 for the quantification of "Analyte X," a hypothetical non-polar small molecule drug, in human plasma.

Experimental Workflow

The overall experimental workflow for the quantification of Analyte X using 1-Bromoheptane-d1 as an internal standard is depicted below.

Caption: Experimental workflow for the quantification of Analyte X.

Detailed Experimental Protocols

Materials and Reagents

• Analyte X: Reference standard of known purity.

• 1-Bromoheptane-d1: (Isotopic Enrichment: 99 atom % D)[6]

• Human Plasma: (From a certified vendor, stored at -80°C).

• Acetonitrile (B52724): (LC-MS grade).

• Methanol: (LC-MS grade).

• Formic Acid: (LC-MS grade).

• Water: (Deionized, 18 MΩ·cm).

• Microcentrifuge tubes: (1.5 mL).

• Autosampler vials: (2 mL, with inserts).

Preparation of Stock and Working Solutions

• Analyte X Stock Solution (1 mg/mL): Accurately weigh and dissolve the Analyte X reference standard in methanol.

• 1-Bromoheptane-d1 (Internal Standard) Stock Solution (1 mg/mL): Accurately weigh and dissolve 1-Bromoheptane-d1 in methanol.

• Analyte X Working Solutions: Prepare a series of working solutions by serially diluting the stock solution with 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the 1-Bromoheptane-d1 stock solution with acetonitrile.

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for removing the bulk of proteins from biological fluids.[7][8]

• Thaw Samples: Thaw plasma samples, calibration standards, and QC samples on ice.

• Aliquot: Aliquot 100 µL of each sample into a 1.5 mL microcentrifuge tube.

• Spike Internal Standard: Add 10 µL of the 100 ng/mL 1-Bromoheptane-d1 working solution to each tube (except for blank matrix samples).

• Precipitate Proteins: Add 400 µL of ice-cold acetonitrile to each tube.

• Vortex: Vortex the tubes vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Transfer Supernatant: Carefully transfer the supernatant to a new set of labeled tubes.

• Evaporate: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 80:20 v/v acetonitrile:water with 0.1% formic acid).

• Transfer to Vials: Transfer the reconstituted samples to autosampler vials for LC-MS analysis.

LC-MS/MS Method

The following are typical LC-MS/MS parameters. These should be optimized for the specific instrument and analyte.

Liquid Chromatography (LC) Parameters

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	80% B to 95% B over 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Analyte X: [M+H]+ → Fragment Ion 1 (Quantifier), [M+H]+ → Fragment Ion 2 (Qualifier)
1-Bromoheptane-d1: [M+H]+ → Fragment Ion
Ion Source Temp.	500°C
Ion Spray Voltage	5500 V
Curtain Gas	30 psi
Collision Gas	Nitrogen

Data Presentation

The quantitative data should be summarized in clear and structured tables for easy comparison and interpretation.

Table 1: Calibration Curve Data

Standard Concentration (ng/mL)	Analyte X Peak Area	1-Bromoheptane-d1 Peak Area	Peak Area Ratio (Analyte/IS)
1	1,250	55,000	0.023
5	6,300	54,500	0.116
10	12,800	55,200	0.232
50	64,500	54,800	1.177
100	129,000	55,100	2.341
500	650,000	54,900	11.840
1000	1,310,000	55,300	23.689
Linearity (r²)	-	-	0.9995

Table 2: Quality Control (QC) Sample Analysis

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=5)	Accuracy (%)	Precision (%CV)
Low QC	3	2.91	97.0	4.2
Medium QC	75	76.8	102.4	3.1
High QC	750	735.0	98.0	2.5

Signaling Pathways and Logical Relationships

The logical relationship in this quantitative bioanalytical method is straightforward, moving from sample processing to data interpretation.

Caption: Logical flow of the quantitative bioanalytical method.

Conclusion

The use of 1-Bromoheptane-d1 as an internal standard provides a robust and reliable method for the quantification of structurally similar analytes in complex biological matrices. The protocols and data presented here demonstrate a validated approach that ensures high accuracy and precision, which is essential for regulated bioanalysis in drug development and other research areas. The stable isotope dilution technique effectively compensates for variations in sample handling and matrix effects, leading to high-quality data.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. m.youtube.com [m.youtube.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. texilajournal.com [texilajournal.com]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids u ... - Analyst (RSC Publishing) DOI:10.1039/C4AN00094C [pubs.rsc.org]
• 8. ijpsjournal.com [ijpsjournal.com]

Application Notes and Protocols for 1-Bromoheptane-d1 in High-Throughput Screening

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of high-throughput screening (HTS), the demand for robust, accurate, and reproducible analytical methods is paramount. Stable isotope-labeled compounds are invaluable tools in meeting these demands, particularly in mass spectrometry-based screening platforms. 1-Bromoheptane-d1, a deuterated form of 1-bromoheptane, serves as a critical internal standard for the quantitative analysis of nonpolar small molecules. Its chemical properties, closely mirroring those of potential analytes, allow for the correction of variability throughout the analytical workflow, from sample preparation to detection.[1][2][3]

These application notes provide detailed protocols for the utilization of 1-Bromoheptane-d1 as an internal standard in a high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflow for the quantification of a representative analyte. Additionally, a potential application in the synthesis of deuterated small molecule libraries is explored.

Application 1: Internal Standard for Quantitative High-Throughput LC-MS/MS Analysis

The primary application of 1-Bromoheptane-d1 in HTS is as an internal standard (IS) for quantitative analysis.[1][2][3] Due to its structural similarity to various small molecule analytes, it can effectively compensate for variations in sample extraction efficiency, matrix effects, and instrument response.[1][2] This is particularly crucial in bioanalysis and environmental screening where complex matrices can significantly impact analytical accuracy.[4][5]

For the purpose of this protocol, we will consider the hypothetical high-throughput quantification of a nonpolar analyte, Heptyl Chloroformate , an industrial chemical, in water samples.

Experimental Protocol: High-Throughput Quantification of Heptyl Chloroformate in Water Samples

This protocol outlines a high-throughput method for the analysis of 96-well plates using automated solid-phase extraction (SPE) followed by LC-MS/MS.

1. Materials and Reagents

• Analytes and Internal Standard:

  • Heptyl Chloroformate (Analyte)

  • 1-Bromoheptane-d1 (Internal Standard)

• Solvents and Reagents:

  • Methanol (B129727) (LC-MS grade)

  • Acetonitrile (B52724) (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

• Consumables:

  • 96-well collection plates

  • 96-well SPE plates (e.g., C18 sorbent)

  • Autosampler vials with inserts

2. Preparation of Standard and Quality Control (QC) Samples

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Heptyl Chloroformate and 1-Bromoheptane-d1 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Heptyl Chloroformate stock solution in a 50:50 methanol:water mixture to create calibration standards.

• Internal Standard Working Solution (100 ng/mL): Dilute the 1-Bromoheptane-d1 primary stock solution in acetonitrile.

• Calibration Curve and QC Samples: Spike appropriate amounts of the working standard solutions into blank water samples to create a calibration curve and QC samples at low, medium, and high concentrations.

3. Automated Solid-Phase Extraction (SPE) Protocol (96-well format)

This procedure can be performed using an automated liquid handling system.

• Conditioning: Condition the SPE plate wells with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load 1 mL of each standard, QC, and unknown water sample onto the SPE plate.

• Washing: Wash the wells with 1 mL of 20% methanol in water to remove interfering substances.

• Elution: Elute the analyte and internal standard with 1 mL of acetonitrile into a 96-well collection plate.

• Internal Standard Addition: Add 50 µL of the 100 ng/mL 1-Bromoheptane-d1 internal standard working solution to each well of the collection plate.

• Evaporation and Reconstitution: Evaporate the samples to dryness under a stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80% acetonitrile in water with 0.1% formic acid).

• Transfer: Transfer the reconstituted samples to autosampler vials for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start at 80% B, hold for 0.5 min, increase to 95% B over 1 min, hold for 0.5 min, return to 80% B and equilibrate for 1 min.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM). Monitor specific precursor-product ion transitions for Heptyl Chloroformate and 1-Bromoheptane-d1.

5. Data Analysis

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples from the calibration curve.

Data Presentation: Quantitative Performance of 1-Bromoheptane-d1 as an Internal Standard

The following tables summarize the expected performance characteristics of this method, demonstrating the utility of 1-Bromoheptane-d1 in ensuring data quality.

Table 1: Method Validation Parameters

Parameter	Acceptance Criteria	Expected Result
Linearity (r²)	> 0.99	0.998
Lower Limit of Quantification (LLOQ)	Signal-to-Noise Ratio > 10	1 ng/mL
Accuracy (% Bias)	Within ±15% (±20% for LLOQ)	-5.2% to 8.5%
Precision (% RSD)	< 15% (< 20% for LLOQ)	< 10%

Table 2: Matrix Effect and Recovery

Parameter	Calculation	Expected Result
Matrix Effect	(Peak Area in Post-spiked Matrix / Peak Area in Neat Solution) x 100	95% - 105%
Recovery	(Peak Area in Pre-spiked Matrix / Peak Area in Post-spiked Matrix) x 100	> 85%
Process Efficiency	(Peak Area in Pre-spiked Matrix / Peak Area in Neat Solution) x 100	> 80%

Application 2: Synthesis of Deuterated Small Molecule Libraries

A potential, more advanced application of 1-Bromoheptane-d1 is as a building block in the synthesis of deuterated small molecule libraries for use in HTS. Alkyl halides are common reagents in library synthesis for the formation of C-N, C-O, C-S, and C-C bonds.[6] By incorporating the deuterated heptyl chain, a library of compounds with a stable isotope label can be generated. These libraries can be used in various screening assays, including metabolic stability studies and as internal standards for the corresponding non-deuterated library.

Experimental Protocol: Parallel Synthesis of a Deuterated Amine Library

This protocol describes the synthesis of a small, deuterated amine library in a 96-well plate format using a set of primary and secondary amines.

1. Materials and Reagents

• 1-Bromoheptane-d1

• A diverse set of primary and secondary amines (in solution)

• Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• 96-well reaction block

2. Synthesis Procedure

• Amine Dispensing: To each well of a 96-well reaction block, add 100 µL of a 0.1 M solution of a unique amine in DMF.

• Base Addition: Add 2 equivalents of DIPEA to each well.

• Alkylation: Add 1.2 equivalents of a 0.1 M solution of 1-Bromoheptane-d1 in DMF to each well.

• Reaction: Seal the reaction block and heat at 60°C for 16 hours with shaking.

• Work-up: After cooling to room temperature, the crude reaction mixtures can be directly used for screening or purified using high-throughput purification techniques like mass-directed automated HPLC.

Mandatory Visualizations

Caption: High-throughput LC-MS/MS workflow using 1-Bromoheptane-d1 as an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. lcms.cz [lcms.cz]
• 5. Advances in liquid chromatography-high-resolution mass spectrometry for quantitative and qualitative environmental analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Alkyl Halides - Enamine [enamine.net]

Technical Notes & Optimization

Technical Support Center: GC-MS Analysis of 1-Bromoheptane-d1

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot peak tailing issues encountered during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 1-Bromoheptane-d1.

Frequently Asked Questions (FAQs) on Peak Tailing

Q1: What is peak tailing in gas chromatography?

A1: Peak tailing in gas chromatography is the asymmetrical distortion of a chromatographic peak, where the latter half of the peak is broader than the front half.[1] This can compromise the accuracy of peak integration and reduce the resolution between adjacent peaks.[1][2] A tailing factor greater than 1.5 typically indicates a significant issue that requires investigation.[3]

Q2: I am observing peak tailing for 1-Bromoheptane-d1. What are the potential causes?

A2: Peak tailing for halogenated hydrocarbons like 1-Bromoheptane-d1 can stem from several factors within the GC-MS system. These can be broadly categorized into issues related to the inlet, the column, or the mass spectrometer. Common causes include active sites in the sample flow path, column contamination, improper column installation, and issues with the MS ion source.[4][5][6]

Q3: If all the peaks in my chromatogram, including the solvent and 1-Bromoheptane-d1, are tailing, what is the likely problem?

A3: When all peaks in a chromatogram exhibit tailing, it generally points to a physical issue in the GC system that affects all compounds.[7][8] The most common culprits are related to the carrier gas flow path.[1] These can include:

• Improper column installation: The column may be positioned too high or too low in the inlet, creating dead volumes or a convoluted flow path.[7][9]

• Poor column cuts: Jagged or uneven cuts at the column's inlet or detector end can cause turbulence in the carrier gas flow.[3][7][9]

• System leaks: Leaks can disrupt the carrier gas flow, leading to peak distortion.[10]

• Contaminated inlet liner: The liner can accumulate non-volatile residues, creating active sites that interact with analytes.[10][11]

Q4: What if only the 1-Bromoheptane-d1 peak is tailing?

A4: If only a specific compound or a few compounds are tailing, the problem is more likely chemical in nature.[8] For 1-Bromoheptane-d1, this could be due to:

• Active sites: Halogenated compounds can interact with active sites within the system, such as exposed silanol (B1196071) groups on the column wall or contamination in the liner.[5]

• Column contamination: Accumulation of non-volatile sample residues at the head of the column can create active sites that interact with analytes.[5][12]

• MS ion source contamination: For halogenated solvents and analytes, interaction with the ion source can lead to the formation of metal halides (e.g., ferrous chloride), causing adsorption and subsequent slow release of the analyte, which results in tailing.[4]

Q5: Could the solvent I'm using be causing the peak tailing?

A5: Yes, the choice of solvent and injection technique can contribute to peak shape problems. A mismatch in polarity between the solvent, the analyte, and the stationary phase can cause peak distortion.[11] In splitless injections, if the initial oven temperature is too low relative to the solvent's boiling point, it can cause the solvent to condense at the head of the column, leading to broad or tailing peaks for early eluting compounds.[3]

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting peak tailing for 1-Bromoheptane-d1.

Caption: A step-by-step guide to diagnosing and resolving peak tailing.

Summary of Troubleshooting Steps

Potential Cause	Recommended Action	Expected Outcome
Physical Issues (All Peaks Tailing)
Improper Column Installation	Re-install the column, ensuring the correct height in the inlet and a clean, square cut at both ends.[3][7][9]	Symmetrical peak shapes for all compounds.
Contaminated Inlet Liner	Replace the inlet liner with a new, deactivated liner.[10][11]	Improved peak shape and reduced analyte interaction.
System Leaks	Perform a leak check of the GC system, paying close attention to the inlet and detector fittings.[10]	Stable baseline and symmetrical peaks.
Chemical Issues (Specific Peak Tailing)
Active Sites on Column	Trim 10-20 cm from the front of the column.[12][13]	Removal of contaminated stationary phase and improved peak symmetry.
MS Ion Source Contamination	Clean the ion source according to the manufacturer's instructions.[4]	Restoration of normal peak shape, especially for later-eluting compounds.
Active Inlet Liner	Replace the standard liner with a highly deactivated or ultra-inert liner.[3]	Minimized analyte interaction in the inlet.
Column Degradation	If other solutions fail, replace the analytical column.[11][12]	Restoration of optimal chromatographic performance.

Standard Experimental Protocol for 1-Bromoheptane-d1 Analysis

This protocol provides a starting point for the GC-MS analysis of 1-Bromoheptane-d1 and can be adapted based on the specific instrumentation and research goals.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890B GC with 5977A MSD)

GC Parameters:

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent)

• Inlet: Split/Splitless

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 20:1 (can be adjusted based on concentration)

• Carrier Gas: Helium

• Flow Rate: 1.0 mL/min (constant flow)

• Oven Program:

  • Initial Temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold: 2 minutes at 200 °C

MS Parameters:

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Mass Range: m/z 40-250

• Solvent Delay: 3 minutes

Sample Preparation:

• Prepare a solution of 1-Bromoheptane-d1 in a high-purity solvent such as hexane (B92381) or ethyl acetate. The concentration should be optimized to avoid column overload.

This guide provides a comprehensive framework for troubleshooting peak tailing issues with 1-Bromoheptane-d1. By systematically addressing potential physical and chemical problems, researchers can achieve symmetrical peak shapes and ensure the accuracy and reliability of their GC-MS data.

References

• 1. benchchem.com [benchchem.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. academic.oup.com [academic.oup.com]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. GC Troubleshooting—Tailing Peaks [restek.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. agilent.com [agilent.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]

Optimizing GC oven temperature program for 1-Bromoheptane-d1 analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their Gas Chromatography (GC) oven temperature program for the analysis of 1-Bromoheptane-d1.

Frequently Asked Questions (FAQs) & Method Development

Q1: Where should I start when developing a GC oven temperature program for 1-Bromoheptane-d1?

A1: When developing a new method for a compound like 1-Bromoheptane-d1, a good starting point is a general-purpose scouting gradient. This allows you to determine the approximate elution temperature of the analyte.[1][2] A typical scouting gradient involves a low initial temperature, a steady ramp rate, and a high final temperature to ensure all components elute.

A recommended starting protocol is outlined below. This will help establish a baseline chromatogram from which you can optimize.

Experimental Protocol: Initial Scouting Gradient

• Column Selection: A mid-polarity column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms, HP-5ms), is a suitable starting point for halogenated hydrocarbons.[3]

• Injector Setup:

  • Temperature: 250 °C. This is a common starting temperature for many analyses.[2]

  • Mode: Split injection (e.g., 50:1 ratio) is recommended for initial runs to avoid overloading the column.

  • Liner: Use a deactivated glass liner.

• Carrier Gas: Helium or Hydrogen are typical carrier gases.[1] Maintain a constant flow rate (e.g., 1-2 mL/min).

• Oven Program (Scouting Gradient):

  • Initial Temperature: 40 °C[1]

  • Initial Hold Time: 1-2 minutes.

  • Ramp Rate: 10 °C/min[1][3]

  • Final Temperature: 280 °C (or the upper limit of your column).

  • Final Hold Time: 5-10 minutes to ensure elution of any less volatile components.[1]

• Detector:

  • An Electron Capture Detector (ECD) is highly sensitive to halogenated compounds.[4][5]

  • A Mass Spectrometer (MS) can also be used for positive identification and quantification.

  • Detector Temperature: ~280-300 °C.

This initial run will provide the retention time of 1-Bromoheptane-d1, which is crucial for further optimization.

Q2: How do I optimize the oven temperature program after the initial scouting run?

A2: Once you have the initial retention time, you can optimize the program to improve resolution, decrease run time, and enhance peak shape. The optimization strategy depends on the results of the scouting run.

• If the peak elutes very late: You can increase the initial temperature or use a faster ramp rate.

• If the peak elutes too early and is close to the solvent peak: A lower initial temperature or a slower initial ramp rate is necessary to improve separation from the solvent front.[2]

• For complex mixtures: If other compounds are present, a multi-step ramp may be required to achieve separation for all components.

The following table summarizes optimization strategies based on the Giddings approximation, which suggests an optimal temperature program rate of about 10°C per column dead volume time.[1]

Parameter	Strategy for Adjustment	Rationale
Initial Temperature	Lower to improve resolution of early-eluting peaks.	Increases retention of volatile compounds, allowing better separation from the solvent peak.
Initial Hold Time	Increase to improve resolution of early-eluting peaks.	Allows volatile components to focus at the head of the column before the temperature ramp begins.
Ramp Rate	Decrease to improve resolution between closely eluting peaks.	Slower ramps provide more time for partitioning between the mobile and stationary phases, enhancing separation.
Final Temperature	Set ~20°C above the elution temperature of the last peak.[1]	Ensures all components have eluted from the column.
Final Hold Time	Hold for 3-5 times the column dead volume.[1]	Ensures the column is clean for the next injection.

Below is a diagram illustrating the workflow for method optimization.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. agilent.com [agilent.com]
• 3. csus.edu [csus.edu]
• 4. agilent.com [agilent.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: 1-Bromoheptane-d15 &amp; Matrix Effects in Biological Samples

Welcome to the technical support center for addressing matrix effects when utilizing 1-Bromoheptane-d15 in biological sample analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate common issues encountered during experiments.

Troubleshooting Guide

Matrix effects, the alteration of ionization efficiency by co-eluting compounds in the sample matrix, can significantly impact the accuracy and reproducibility of quantitative analysis.[1] When using 1-Bromoheptane-d15 as an internal standard, it is crucial to identify and address these effects. The following table summarizes common problems, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Reproducibility/High Variability	Inconsistent matrix effects between samples.	- Optimize sample preparation to remove interfering matrix components (e.g., Solid Phase Extraction, Liquid-Liquid Extraction).[2] - Use a stable isotope-labeled internal standard (SIL-IS) that is a closer structural analog to the analyte of interest.[3] - Employ matrix-matched calibration standards.[2]
Inaccurate Quantification (High or Low Recovery)	Ion suppression or enhancement affecting the analyte and/or internal standard differently.[4]	- Evaluate the matrix effect using the post-extraction addition method to determine the extent of ion suppression or enhancement.[5] - Adjust chromatographic conditions to separate the analyte from interfering matrix components.[5] - Dilute the sample to reduce the concentration of matrix components.[1]
Non-linear Calibration Curves	Matrix effects are concentration-dependent.	- Prepare calibration standards in a matrix that closely matches the biological samples.[2] - If a blank matrix is unavailable, consider standard addition calibration.[1]
Poor Signal-to-Noise Ratio / Reduced Sensitivity	Significant ion suppression due to high concentrations of matrix components like phospholipids (B1166683).[6]	- Implement a more rigorous sample clean-up procedure, such as Solid Phase Extraction (SPE), specifically targeting the removal of phospholipids.[6] - Optimize the LC gradient to better separate the analyte from the region where phospholipids typically elute.
Internal Standard Signal Instability	The chemical properties of 1-Bromoheptane-d15 may differ significantly from the analyte, causing it to be affected differently by the matrix.	- Select an internal standard that is a stable isotope-labeled version of the analyte for optimal compensation of matrix effects. - If a SIL-IS is not available, choose a structural analog with very similar physicochemical properties (e.g., pKa, logP).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern when using 1-Bromoheptane-d15?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting components from the sample matrix.[4] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy and precision of quantification.[4] While 1-Bromoheptane-d15 is a deuterated compound, its effectiveness as an internal standard depends on how similarly it behaves to the analyte of interest in the presence of the specific matrix. If the matrix affects the ionization of the analyte and 1-Bromoheptane-d15 differently, it will not accurately correct for the variability, leading to erroneous results.

Q2: How can I determine if my analysis is affected by matrix effects?

A2: A common and effective method is the post-extraction addition (or post-extraction spike) experiment.[5] This involves comparing the response of an analyte spiked into an extracted blank matrix sample to the response of the analyte in a neat solution (solvent). A significant difference between these two responses indicates the presence of matrix effects.[5]

Q3: When is 1-Bromoheptane-d15 a suitable internal standard?

A3: 1-Bromoheptane-d15 may be a suitable internal standard if its chemical and physical properties (e.g., retention time, ionization efficiency) are very similar to the analyte of interest. However, the gold standard for mitigating matrix effects is a stable isotope-labeled internal standard (SIL-IS) of the analyte itself.[3] A SIL-IS has nearly identical properties to the analyte, ensuring that it is affected by the matrix in the same way, thus providing the most accurate correction.[3]

Q4: What are the most effective ways to minimize matrix effects?

A4: A multi-pronged approach is often the most effective:

• Sample Preparation: Employing techniques like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can significantly clean up the sample by removing interfering components.[2][7]

• Chromatographic Separation: Optimizing the liquid chromatography method to separate the analyte from matrix components can prevent co-elution and thus minimize ion suppression or enhancement.[5]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[1] However, this may compromise the sensitivity of the assay.

• Use of an Appropriate Internal Standard: As mentioned, a stable isotope-labeled internal standard of the analyte is the most effective way to compensate for matrix effects that cannot be eliminated through sample preparation or chromatography.[3]

Q5: Can I use matrix-matched calibrators instead of a SIL-IS?

A5: Yes, preparing calibration standards in the same biological matrix as the samples (matrix-matched calibration) is a valid strategy to compensate for matrix effects.[2] This approach helps to ensure that the calibration standards and the samples experience similar matrix-induced changes in ionization efficiency. However, obtaining a truly blank matrix (free of the analyte) can sometimes be challenging.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Addition

Objective: To quantify the degree of ion suppression or enhancement for an analyte in a specific biological matrix.

Materials:

• Blank biological matrix (e.g., plasma, urine)

• Analyte stock solution

• 1-Bromoheptane-d15 (or other internal standard) stock solution

• Extraction solvents

• Reconstitution solvent

• LC-MS/MS system

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): In a clean tube, add the analyte and internal standard stock solutions to the reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample using your established procedure. After the final evaporation step, add the analyte and internal standard stock solutions to the dried extract and reconstitute with the appropriate solvent.

  • Set C (Matrix Blank): Extract a blank matrix sample and reconstitute with the same solvent containing only the internal standard.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect (ME):

  • ME (%) = (Peak Area of Analyte in Set B / Peak Area of Analyte in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Protocol 2: Solid Phase Extraction (SPE) for Plasma Samples

Objective: To reduce matrix effects by removing interfering components from plasma samples prior to LC-MS/MS analysis.

Materials:

• SPE cartridges (e.g., mixed-mode cation exchange)

• Plasma sample

• Internal standard (1-Bromoheptane-d15)

• Methanol (MeOH)

• Deionized water

• Acidic solution (e.g., 2% formic acid in water)

• Basic solution (e.g., 5% ammonium (B1175870) hydroxide (B78521) in MeOH)

• SPE vacuum manifold

Methodology:

• Pre-treat Sample: To 100 µL of plasma, add 10 µL of internal standard solution and 200 µL of 2% formic acid in water. Vortex to mix.

• Condition SPE Cartridge: Sequentially pass 1 mL of MeOH and 1 mL of deionized water through the cartridge.

• Load Sample: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Wash Cartridge: Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of MeOH.

• Elute Analyte: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in MeOH.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

Visualizations

Caption: A decision tree for troubleshooting matrix effects in LC-MS analysis.

This guide provides a starting point for addressing matrix effects when using 1-Bromoheptane-d15. For complex issues, further method development and validation will be necessary.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. bataviabiosciences.com [bataviabiosciences.com]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. providiongroup.com [providiongroup.com]

Improving signal-to-noise ratio for 1-Bromoheptane-d1 in mass spectrometry

Welcome to the technical support center for the mass spectrometry analysis of 1-Bromoheptane-d1. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) to help improve the signal-to-noise (S/N) ratio in your experiments.

Troubleshooting Guides

This section provides detailed solutions to common problems encountered during the mass spectrometry analysis of 1-Bromoheptane-d1.

Question 1: Why am I observing a low signal-to-noise (S/N) ratio for 1-Bromoheptane-d1?

A low S/N ratio can be caused by several factors, from sample preparation to instrument settings. A systematic approach is crucial for identifying the root cause.

Troubleshooting Workflow:

Preventing contamination and carryover with 1-Bromoheptane-d1

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing contamination and carryover when using 1-Bromoheptane-d1 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoheptane-d1 and what are its common applications?

A1: 1-Bromoheptane-d1 is a deuterated form of 1-bromoheptane (B155011), a colorless to light yellow liquid. In analytical chemistry, it is primarily used as an internal standard for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS). Its chemical properties are nearly identical to the non-deuterated analyte, 1-bromoheptane, allowing it to be used to correct for variations in sample preparation and analysis.

Q2: What are the key physical and chemical properties of 1-Bromoheptane?

A2: Understanding the physical and chemical properties of 1-bromoheptane is crucial for handling it in the laboratory and for troubleshooting. It is a non-polar molecule with a slight dipole moment due to the bromine atom.[1] Key properties are summarized in the table below.

Q3: In which solvents is 1-Bromoheptane soluble?

A3: Based on the "like dissolves like" principle, 1-bromoheptane, being a relatively non-polar haloalkane, is soluble in most organic solvents but has very low solubility in water.[2][3][4]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 1-bromoheptane.

Property	Value
Molecular Formula	C₇H₁₅Br
Molecular Weight	179.10 g/mol [5]
Boiling Point	180 °C (at 760 mmHg)[6]
Melting Point	-58 °C[6]
Density	1.14 g/mL at 25 °C[6]
Vapor Pressure	1.27 mmHg at 25 °C[5]
Water Solubility	0.00067 g/100g at 25 °C[7]
Solubility in Organic Solvents	Soluble/Miscible in ethanol, ether, hexane, and other common organic solvents.[2][3][4]

Troubleshooting Guides

This section provides solutions to common problems encountered when using 1-Bromoheptane-d1.

Issue 1: Persistent 1-Bromoheptane-d1 Signal (Ghost Peaks) in Blank Injections

Q: I am observing a peak corresponding to 1-Bromoheptane-d1 in my blank injections even after running several solvent washes. What could be the cause and how can I resolve it?

A: This phenomenon, often referred to as "ghost peaks" or carryover, can originate from several sources within your GC-MS system. The following troubleshooting workflow can help you identify and eliminate the source of contamination.

Troubleshooting Workflow for Ghost Peaks

Caption: A logical workflow for troubleshooting persistent ghost peaks of 1-Bromoheptane-d1.

Issue 2: Inconsistent Internal Standard Response

Q: The peak area of my 1-Bromoheptane-d1 internal standard is highly variable across my sample sequence. What could be causing this?

A: Inconsistent internal standard response can significantly impact the accuracy and precision of your quantitative results. The issue can stem from sample preparation, matrix effects, or instrument variability.

Troubleshooting Steps:

• Review Sample Preparation:

  • Pipetting Errors: Ensure accurate and consistent addition of the 1-Bromoheptane-d1 working solution to all samples, standards, and quality controls.

  • Inconsistent Evaporation: If a solvent evaporation step is used, ensure it is uniform across all samples.

  • Sample Matrix Variability: Differences in the sample matrix between your calibration standards and unknown samples can lead to inconsistent extraction recovery or matrix effects.

• Investigate Matrix Effects:

  • Matrix components can enhance or suppress the ionization of 1-Bromoheptane-d1 in the mass spectrometer source.

  • Prepare a post-extraction spike sample by adding the internal standard to a blank matrix extract and compare its response to the response in a clean solvent. A significant difference indicates the presence of matrix effects.

• Check for Instrument Issues:

  • Injector Performance: A partially blocked syringe or a leak in the injection port can lead to inconsistent injection volumes.

  • Ion Source Contamination: A dirty ion source can lead to a gradual decrease in signal intensity over a run.

  • Column Degradation: Over time, the stationary phase of the GC column can degrade, leading to poor peak shape and inconsistent responses.

Signaling Pathway of Contamination and Carryover

Caption: The pathway from sources of contamination to analytical errors.

Experimental Protocols

Protocol 1: Rigorous Autosampler Syringe Cleaning

This protocol is designed to remove residual 1-Bromoheptane-d1 from the autosampler syringe.

Materials:

• High-purity solvents of varying polarity (e.g., hexane, isopropanol, acetone, methanol).

• Waste vials.

Methodology:

• Select Appropriate Wash Solvents: Since 1-bromoheptane is non-polar, a sequence of solvents from non-polar to polar is effective. A good starting sequence is:

  • Wash Solvent A: Hexane (to dissolve the non-polar 1-bromoheptane)

  • Wash Solvent B: Isopropanol or Acetone (intermediate polarity to remove the hexane)

  • Wash Solvent C: Methanol (B129727) (polar rinse)

• Program the Wash Method: In your instrument control software, program a multi-wash method for the syringe.

  • Perform at least 5-10 rinses with Wash Solvent A.

  • Perform at least 5-10 rinses with Wash Solvent B.

  • Perform at least 5-10 rinses with Wash Solvent C.

• Inject a Blank: After performing the wash cycle, inject a blank solvent (e.g., the initial mobile phase or a clean solvent like hexane) to verify that the carryover has been eliminated.

Protocol 2: GC Injector Port Cleaning

This protocol should be performed if syringe cleaning does not resolve the carryover issue.

Materials:

• Lint-free swabs

• Appropriate solvents (e.g., methanol, acetone, dichloromethane)

• New inlet liner, septum, and O-ring

Methodology:

• Cool Down the Injector: Set the injector temperature to a safe level (e.g., 40-50 °C) and turn off the carrier gas flow.

• Disassemble the Injector: Carefully remove the septum nut, septum, and inlet liner.

• Clean the Injector Port:

  • Moisten a lint-free swab with methanol and carefully clean the inside of the injector port.

  • Repeat the cleaning with a swab moistened with acetone, followed by dichloromethane (B109758) if necessary for stubborn residues.

  • Allow the solvents to fully evaporate.

• Replace Consumables: Install a new, clean inlet liner, septum, and O-ring.

• Reassemble and Leak Check: Reassemble the injector and restore the carrier gas flow. Perform a leak check to ensure all connections are secure.

• Bakeout the Inlet: Heat the injector to a temperature at least 25 °C above the normal operating temperature for 30-60 minutes to remove any remaining solvent traces.

• Verify Cleanliness: Inject a series of solvent blanks to confirm that the contamination has been removed.

Protocol 3: Determining and Minimizing Carryover

This protocol helps to quantify the extent of carryover and provides strategies to minimize it during method development.

Methodology:

• Quantify Carryover:

  • Inject the highest concentration standard of your analytical range.

  • Immediately following, inject one or more blank solvent samples.

  • Calculate the carryover percentage using the following formula: Carryover (%) = (Peak Area in Blank / Peak Area in High Standard) x 100

  • A generally acceptable carryover is <0.1% of the lowest calibration standard's response.

• Minimize Carryover through Method Optimization:

  • Injection Volume: Reduce the injection volume of high-concentration samples.

  • Injection Speed: A faster injection speed can sometimes reduce the contact time of the sample with the syringe needle, potentially reducing carryover.

  • Wash Solvents: Experiment with different wash solvents and increase the number of wash cycles in the autosampler method. The ideal wash solvent should be strong enough to dissolve 1-bromoheptane effectively.

  • Sample Sequencing: If possible, run samples in order of expected increasing concentration. Run a blank or a low-level sample after a known high-concentration sample.

  • Bakeout: Include a high-temperature bakeout at the end of the GC oven temperature program to ensure that all analytes have eluted from the column before the next injection.

References

• 1. dl.icdst.org [dl.icdst.org]
• 2. zhishangchemical.com [zhishangchemical.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Page loading... [wap.guidechem.com]
• 5. 1-Bromoheptane | C7H15Br | CID 12369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Bromoheptane | 629-04-9 [chemicalbook.com]
• 7. scribd.com [scribd.com]

Solving poor reproducibility in analyses using 1-Bromoheptane-d1

Welcome to the Technical Support Center for analyses using 1-Bromoheptane-d1. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and improve the reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoheptane-d1 and what are its common applications?

A1: 1-Bromoheptane-d1 is a deuterated form of 1-bromoheptane, where one deuterium (B1214612) atom has been substituted for a hydrogen atom. It is primarily used as an internal standard in quantitative analytical methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The use of a stable isotope-labeled internal standard like 1-Bromoheptane-d1 helps to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of quantification.

Q2: Why am I seeing poor reproducibility and variability in my quantitative results when using 1-Bromoheptane-d1 as an internal standard?

A2: Poor reproducibility when using deuterated internal standards can stem from several factors, collectively known as isotope effects. Although chemically similar, the mass difference between hydrogen and deuterium can lead to slight differences in physicochemical properties. This can cause issues such as chromatographic separation from the unlabeled analyte and differential responses to matrix effects, leading to inaccurate and variable quantification.

Q3: What is the deuterium kinetic isotope effect and how can it affect my analysis?

A3: The deuterium kinetic isotope effect (KIE) refers to the change in the rate of a chemical reaction when a hydrogen atom is replaced by a deuterium atom.[2][3][4][5] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, meaning it requires more energy to break.[2][4] If the C-H bond is broken in the rate-determining step of a reaction, the deuterated compound will react more slowly.[3][4] In analytical methods, this can manifest as a slight shift in retention time during chromatography, which can lead to the analyte and the internal standard experiencing different matrix effects and result in poor reproducibility.[6]

Q4: How can I verify the isotopic purity of my 1-Bromoheptane-d1 standard?

A4: The isotopic purity of a deuterated standard is crucial for accurate quantification. Commercially available deuterated compounds are not 100% enriched and will contain a small amount of the unlabeled analyte. High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are effective techniques for determining the isotopic enrichment and confirming the structural integrity of your 1-Bromoheptane-d1 standard. It is essential to account for the isotopic distribution in your calculations to avoid systematic errors.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during analyses with 1-Bromoheptane-d1.

Issue 1: Poor Quantification and High Variability

Symptoms:

• Inconsistent and variable quantitative results.

• High coefficient of variation (%CV) in quality control samples.

Possible Causes and Solutions:

Possible Cause	Solution
Chromatographic Separation (Isotope Effect)	Modify chromatographic conditions. A shallower gradient or minor adjustments to the mobile phase composition can help achieve better co-elution of the analyte and internal standard.
Differential Matrix Effects	Evaluate matrix effects by post-column infusion of a solution containing both the analyte and 1-Bromoheptane-d1. This will help identify regions of ion suppression or enhancement in your chromatogram.
In-source Fragmentation of Internal Standard	Optimize mass spectrometer source conditions to minimize fragmentation. If the deuterated internal standard loses a deuterium atom in the ion source, it can contribute to the analyte's signal.
Incorrect Isotopic Purity	Quantify the isotopic purity of your 1-Bromoheptane-d1 standard using HRMS or NMR and correct for the contribution of the unlabeled analyte in your calculations.

Issue 2: Drifting Internal Standard Signal

Symptoms:

• The peak area of the 1-Bromoheptane-d1 internal standard is not consistent across the analytical run.

• A gradual increase or decrease in the internal standard signal over time.

Possible Causes and Solutions:

Possible Cause	Solution
Deuterium-Hydrogen Back-Exchange	Ensure all solvents and reagents are anhydrous, as protic solvents can facilitate H/D exchange. Use deuterated solvents for sample preparation and chromatography where feasible. Avoid strongly acidic or basic conditions.
System Carryover or Adsorption	Implement a rigorous wash procedure for the autosampler and injection port between samples. Evaluate the stability of the internal standard in the sample diluent and mobile phase over time.
Inconsistent Sample Preparation	Ensure the internal standard is added to all samples, standards, and quality controls at a consistent concentration and at the earliest possible stage of the sample preparation process.

Experimental Protocols

Protocol: Purity Analysis of 1-Bromoheptane-d1 by GC-MS

This protocol is adapted for the analysis of 1-Bromoheptane-d1 and is based on established methods for similar compounds.

1. Sample Preparation:

• Accurately weigh approximately 20 mg of the 1-Bromoheptane-d1 sample.

• Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) to a final concentration of 1 mg/mL.

2. GC-MS Parameters:

Parameter	Setting
GC System	Agilent 7890B or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Inlet Temperature	250°C
Injection Volume	1 µL (splitless mode)
Oven Temperature Program	Initial: 60°C, hold for 2 min; Ramp: 10°C/min to 280°C; Hold: 5 min
Carrier Gas	Helium at a constant flow rate of 1 mL/min
Mass Spectrometer	Agilent 5977B or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-250
Source Temperature	230°C
Quadrupole Temperature	150°C

3. Data Analysis:

• Calculate the peak area percentage from the total ion chromatogram (TIC) to determine chemical purity.

• Identify any impurities by comparing their mass spectra against a reference library (e.g., NIST).

• Confirm the presence of the bromine atom by observing the characteristic isotopic pattern of bromine (M and M+2 peaks in an approximate 1:1 ratio).

Visualizations

Caption: A flowchart for troubleshooting poor reproducibility.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The deuterium kinetic isotope effect for the halogenation of an a... | Study Prep in Pearson+ [pearson.com]
• 3. pharmacy180.com [pharmacy180.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. hilarispublisher.com [hilarispublisher.com]

Technical Support Center: Minimizing Ion Suppression of 1-Bromoheptane-d1 in LC-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression of 1-Bromoheptane-d1 in Liquid Chromatography-Mass Spectrometry (LC-MS) analyses.

Troubleshooting Guides

Issue 1: Poor Signal Response and Inconsistent Results for 1-Bromoheptane-d1

Low signal intensity, poor peak shape, and high variability in replicate injections are common indicators of ion suppression. This occurs when co-eluting matrix components interfere with the ionization of 1-Bromoheptane-d1 in the mass spectrometer's ion source.[1][2]

Troubleshooting Workflow:

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. zefsci.com [zefsci.com]

Technical Support Center: Optimizing Liner Selection for 1-Bromoheptane-d1 Injection

Welcome to the technical support center for the analysis of 1-Bromoheptane-d1. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during gas chromatography (GC) experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor to consider when selecting a GC inlet liner for 1-Bromoheptane-d1 analysis?

A1: The most critical factor is the inertness of the liner.[1][2] 1-Bromoheptane-d1, like other halogenated compounds, can be susceptible to adsorption and degradation at active sites within the GC inlet.[1][2][3] Using a highly deactivated or "inert" liner is crucial to ensure accurate and reproducible results, especially at trace levels.[3][4] Active sites, such as silanol (B1196071) groups on the glass surface or metallic impurities, can lead to peak tailing, reduced peak area, or even complete loss of the analyte.[1][2]

Q2: Should I use a liner with or without glass wool for 1-Bromoheptane-d1 injection?

A2: The use of glass wool depends on the injection technique and sample cleanliness.

• For Splitless Injections: A liner with deactivated glass wool is generally recommended.[5] The wool aids in the vaporization of the sample, traps non-volatile residues from dirty samples (protecting the column), and prevents the sample from directly hitting the hot metal seal at the bottom of the inlet.[5][6] However, it is imperative that the wool is also highly deactivated to prevent analyte interactions.[4]

• For Split Injections: A liner with deactivated glass wool is also a good starting point as it promotes rapid and reproducible vaporization and mixing of the sample with the carrier gas.[5]

Q3: Which injection technique, split or splitless, is more suitable for 1-Bromoheptane-d1 analysis?

A3: The choice between split and splitless injection depends on the concentration of 1-Bromoheptane-d1 in your sample.

• Splitless Injection: This technique is ideal for trace-level analysis where the goal is to transfer the maximum amount of analyte to the column.[7] However, the longer residence time of the analyte in the liner makes it more susceptible to degradation, emphasizing the need for a highly inert liner.[1]

• Split Injection: If the sample concentration is high, a split injection is preferred. The higher flow rates in the inlet minimize the time the analyte spends in the hot injector, reducing the risk of degradation.[5]

Q4: What are the signs of an unsuitable liner or a contaminated GC system?

A4: Common indicators of liner or system issues include:

• Peak Tailing: This is often a sign of analyte interaction with active sites in the liner or contamination in the system.[8]

• Poor Reproducibility: Inconsistent peak areas or retention times for repeated injections of the same sample can point to an active or dirty liner.

• Ghost Peaks: The appearance of unexpected peaks in your chromatogram may indicate carryover from a contaminated liner.

• Reduced Peak Response: A gradual decrease in the peak area for your analyte over a series of injections can signify irreversible adsorption in the inlet.[8]

Troubleshooting Guides

Issue 1: Peak Tailing for 1-Bromoheptane-d1

dot

References

• 1. GC Inlet Liner Selection, Part III: Inertness [restek.com]
• 2. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 3. agilent.com [agilent.com]
• 4. interchim.fr [interchim.fr]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. agilent.com [agilent.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Dealing with co-eluting interferences with 1-Bromoheptane-d1

Welcome to the technical support center for 1-Bromoheptane-d1. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of 1-Bromoheptane-d1 as an internal standard in analytical experiments, with a focus on gas chromatography-mass spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoheptane-d1 and what are its primary applications?

A1: 1-Bromoheptane-d1 is the deuterated form of 1-Bromoheptane, meaning one of the hydrogen atoms has been replaced by its isotope, deuterium (B1214612). It is primarily used as an internal standard in quantitative analytical methods, such as GC-MS and liquid chromatography-mass spectrometry (LC-MS). The key advantage of using a deuterated internal standard is that it is chemically almost identical to the analyte of interest (1-Bromoheptane), and therefore exhibits very similar behavior during sample preparation and analysis. However, its slightly higher mass allows it to be distinguished from the non-deuterated analyte by a mass spectrometer.

Q2: Why is my 1-Bromoheptane-d1 peak showing up at a slightly different retention time than my 1-Bromoheptane analyte peak?

A2: This phenomenon is known as the "isotope effect". The bond between deuterium and carbon is slightly stronger and shorter than the bond between hydrogen and carbon. This can lead to minor differences in the compound's interaction with the chromatographic column, often resulting in the deuterated standard eluting slightly earlier than the non-deuterated analyte in reversed-phase chromatography. While this separation is often minimal, it can lead to differential matrix effects if the two compounds are not perfectly co-eluting.

Q3: What are "differential matrix effects" and how can they affect my results?

A3: Differential matrix effects occur when the analyte and the internal standard experience different degrees of ion suppression or enhancement in the mass spectrometer's ion source, even if they co-elute closely. This can happen if a slight chromatographic separation exposes them to different co-eluting matrix components. The result can be poor precision and inaccurate quantification. It is crucial to ensure the most complete co-elution possible to minimize this effect.

Q4: I am observing a small peak at the mass-to-charge ratio of my unlabeled 1-Bromoheptane analyte even when I only inject the 1-Bromoheptane-d1 standard. What could be the cause?

A4: There are two likely causes for this observation:

• Isotopic Contribution: Deuterated standards are never 100% isotopically pure and will contain a small amount of the unlabeled analyte. This contribution is usually minor but can become significant when analyzing very low concentrations of the analyte.

• In-Source Fragmentation: The 1-Bromoheptane-d1 may lose a deuterium atom in the ion source of the mass spectrometer, resulting in a fragment that has the same mass as the molecular ion of the unlabeled 1-Bromoheptane.

It is important to assess the isotopic purity of your standard and to optimize the mass spectrometer's source conditions to minimize in-source fragmentation.

Troubleshooting Guide: Co-eluting Interferences

Problem: Poor peak shape (tailing or fronting) of the 1-Bromoheptane-d1 peak.

This can compromise peak integration and affect the accuracy of your results.

• Potential Cause: Active sites in the GC inlet or on the column can interact with the halogenated compound, causing peak tailing.

  • Solution: Use a deactivated inlet liner and trim the first few centimeters of the analytical column.

• Potential Cause: Contamination in the mass spectrometer's ion source. Halogenated compounds can interact with metal surfaces in the ion source, leading to peak tailing.

  • Solution: Clean the ion source according to the manufacturer's instructions.

• Potential Cause: Improper column installation, leading to dead volume.

  • Solution: Re-install the column, ensuring it is cut cleanly and inserted to the correct depth in the inlet and detector.

• Potential Cause: Mismatch between the polarity of the injection solvent and the stationary phase.

  • Solution: Choose a solvent that is more compatible with the stationary phase.

Problem: An interfering peak is co-eluting with 1-Bromoheptane-d1.

This is a common issue that can lead to inaccurate quantification.

• Identify the Interference:

  • Examine the mass spectrum of the peak. If it contains ions that are not characteristic of 1-Bromoheptane-d1, a co-eluting compound is present.

  • Inject a solvent blank and a matrix blank to determine the source of the interference. Common sources include laboratory plastics (phthalates), solvents, and column bleed.

• Resolve the Interference:

  • Chromatographic Resolution: Modify the GC oven temperature program (e.g., use a slower ramp rate) to improve the separation between 1-Bromoheptane-d1 and the interfering compound.

  • Mass Spectral Resolution: If the interference cannot be chromatographically resolved, select a quantifier ion for 1-Bromoheptane-d1 that is not present in the mass spectrum of the interfering compound.

Quantitative Data

Table 1: Mass Spectral Data for 1-Bromoheptane and 1-Bromoheptane-d1

Compound	Molecular Weight	Quantifier Ion (m/z)	Qualifier Ions (m/z)
1-Bromoheptane	179.10	99	41, 55, 178, 180
1-Bromoheptane-d1	180.11	100	41, 55, 179, 181

Table 2: Potential Co-eluting Interferences with 1-Bromoheptane on a Non-Polar Column (e.g., DB-1, HP-5ms)

The Kovats retention index for 1-Bromoheptane on a non-polar OV-101 column is approximately 1030. Compounds with similar retention indices are potential co-eluting interferences.

Compound	Kovats Retention Index (Non-polar column)	Common Source	Key Mass Fragments (m/z)
1-Bromoheptane	~1030	Analyte/Standard	99, 41, 55, 178, 180
Decane	1000	Solvent, Contaminant	43, 57, 71, 85
Undecane	1100	Solvent, Contaminant	43, 57, 71, 85
Diethyl Phthalate	~1050	Plasticizer	149, 177, 222
2,6-Di-tert-butyl-4-methylphenol (BHT)	~1025	Antioxidant in plastics/solvents	205, 220
Siloxanes (from column bleed)	Variable	GC Column	73, 207, 281

Experimental Protocols

Protocol 1: GC-MS Analysis of 1-Bromoheptane using 1-Bromoheptane-d1 Internal Standard

Objective: To provide a general GC-MS method for the quantification of 1-bromoheptane.

Instrumentation:

• Gas Chromatograph with a Mass Selective Detector (GC-MS)

• Autosampler

• Analytical Column: Agilent DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column.

Materials:

• 1-Bromoheptane standard

• 1-Bromoheptane-d1 internal standard

• High-purity solvent (e.g., hexane (B92381) or ethyl acetate)

• Sample vials with septa

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 1-Bromoheptane and 1-Bromoheptane-d1 in the chosen solvent.

  • Prepare a series of calibration standards by diluting the 1-Bromoheptane stock solution and adding a constant concentration of the 1-Bromoheptane-d1 internal standard to each.

• Sample Preparation:

  • To each unknown sample, add the same constant concentration of the 1-Bromoheptane-d1 internal standard as used in the calibration standards.

• GC-MS Conditions:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Injection Mode: Splitless (or split, depending on concentration)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes

    • Ramp to 150 °C at 10 °C/min

    • Ramp to 250 °C at 25 °C/min, hold for 2 minutes

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) using the ions listed in Table 1.

• Data Analysis:

  • Integrate the peak areas for the quantifier ions of 1-Bromoheptane and 1-Bromoheptane-d1.

  • Calculate the response ratio (Area of analyte / Area of internal standard).

  • Construct a calibration curve by plotting the response ratio against the concentration of the calibration standards.

  • Determine the concentration of 1-Bromoheptane in the unknown samples from the calibration curve.

Protocol 2: Assessment of Isotopic Purity of 1-Bromoheptane-d1

Objective: To determine the contribution of unlabeled 1-Bromoheptane in the 1-Bromoheptane-d1 standard.

Procedure:

• Prepare a high-concentration solution of the 1-Bromoheptane-d1 standard in a clean solvent.

• Analyze this solution using the GC-MS method described in Protocol 1, but in full scan mode (e.g., scanning from m/z 40 to 250).

• Examine the mass spectrum of the 1-Bromoheptane-d1 peak.

• Integrate the peak area for the molecular ion of unlabeled 1-Bromoheptane (m/z 178 and 180) and the molecular ion of 1-Bromoheptane-d1 (m/z 179 and 181).

• Calculate the percentage of the unlabeled analyte relative to the main deuterated peak. This will give an indication of the isotopic purity.

Long-term stability issues of 1-Bromoheptane-d1 stock solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term stability of 1-Bromoheptane-d1 stock solutions. Below you will find frequently asked questions and troubleshooting guides to ensure the integrity and reliability of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf life of a 1-Bromoheptane-d1 stock solution?

A1: The long-term stability of 1-Bromoheptane-d1 stock solutions is highly dependent on storage conditions. When stored under optimal conditions (see Table 1), the neat compound is generally stable. One supplier suggests that after three years, the compound should be re-analyzed for chemical purity before use.[1] Once dissolved in a solvent, the stability can be affected by solvent purity, concentration, and handling. Regular purity checks are recommended for solutions stored for extended periods.

Q2: What are the primary factors that affect the stability of 1-Bromoheptane-d1?

A2: The stability of deuterated alkyl halides like 1-Bromoheptane-d1 is primarily influenced by three main factors: temperature, light, and moisture.[1] Elevated temperatures can accelerate degradation, light can induce free-radical chain reactions, and moisture can cause hydrolysis to the corresponding deuterated heptanol.[1]

Q3: What are the signs of degradation in my 1-Bromoheptane-d1 stock solution?

A3: Visual signs of degradation are often absent. Chemical analysis is the most reliable way to detect degradation. In Gas Chromatography-Mass Spectrometry (GC-MS) analysis, you may observe a decrease in the peak area of 1-Bromoheptane-d1 and the appearance of new peaks corresponding to degradation products.[1] In Nuclear Magnetic Resonance (NMR) spectroscopy, new signals may appear, or changes in the integration of existing signals can indicate the formation of impurities.[1] For instance, hydrolysis would lead to signals corresponding to 1-heptanol-d1.

Q4: Can I use a 1-Bromoheptane-d1 solution that has been stored for a long time as an internal standard?

A4: It is crucial to verify the purity of the solution before using it as an internal standard, especially after long-term storage. A degraded internal standard will lead to inaccurate quantification.[2][3][4][5] A quick purity check using GC-MS or NMR is recommended. If the purity is compromised, a fresh stock solution should be prepared.

Storage and Handling Recommendations

Proper storage is critical for maximizing the shelf life of 1-Bromoheptane-d1 stock solutions. The following table summarizes the recommended conditions.

Parameter	Recommendation	Rationale
Temperature	Store at 2-8°C for short-term and -20°C for long-term storage.[1]	Reduces the rate of chemical degradation pathways such as hydrolysis and elimination.[1]
Light Exposure	Store in amber glass vials or in the dark.[1]	Protects against photo-induced homolytic cleavage of the C-Br bond, which can initiate free-radical reactions.[1]
Moisture	Store in tightly sealed containers with PTFE-lined caps (B75204) under an inert atmosphere (e.g., nitrogen or argon).[1]	Prevents hydrolysis, which can occur if the compound is exposed to moisture, leading to the formation of 1-heptanol-d1.[1]
Solvent Choice	Use high-purity, anhydrous solvents.	Impurities in the solvent can react with 1-Bromoheptane-d1, leading to degradation.
Container	Use original supplier amber glass bottles or high-quality, inert glass vials.[1]	Ensures a non-reactive seal and protection from light.[1]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with 1-Bromoheptane-d1 stock solutions.

Issue 1: Inconsistent results when using 1-Bromoheptane-d1 as an internal standard.

• Question: My quantitative results are not reproducible, and I suspect an issue with my 1-Bromoheptane-d1 internal standard solution. What should I do?

• Answer: Inconsistent results are a common sign of internal standard degradation or improper preparation.

  • Verify Purity: Immediately analyze your 1-Bromoheptane-d1 stock solution using GC-MS or ¹H NMR to check for impurities.

  • Prepare Fresh Solution: If impurities are detected or if the solution is old, prepare a fresh stock solution from a reliable source of 1-Bromoheptane-d1.

  • Review Preparation Protocol: Ensure that the stock solution was prepared accurately, using calibrated pipettes and balances, and that the solvent used was anhydrous and of high purity.

  • Check for Matrix Effects: If the purity is confirmed, investigate potential matrix effects in your samples that might be affecting the ionization of your internal standard differently from your analyte.

Issue 2: Appearance of unexpected peaks in my GC-MS analysis.

• Question: I am seeing unexpected peaks in the chromatogram of my reaction mixture where 1-Bromoheptane-d1 was used. Could this be from the stock solution?

• Answer: It is possible that the unexpected peaks are from a degraded 1-Bromoheptane-d1 stock solution.

  • Analyze the Stock Solution: Run a GC-MS analysis of the 1-Bromoheptane-d1 stock solution alone to see if the unexpected peaks are present.

  • Identify Potential Degradants: Common degradation products of alkyl halides include alcohols (from hydrolysis) and alkenes (from elimination). Look for the mass spectra of 1-heptanol-d1 or heptene (B3026448) isomers.

  • Consider Reaction Byproducts: If the peaks are not in your stock solution, they are likely byproducts of your chemical reaction. 1-Bromoheptane is an alkylating agent and can participate in various side reactions.

Issue 3: My synthetic reaction yield is lower than expected.

• Question: I am using 1-Bromoheptane-d1 as a starting material in a synthesis, but my yields are consistently low. Could the quality of the stock solution be the cause?

• Answer: Yes, the purity of your starting material is critical for achieving good reaction yields.

  • Confirm Purity and Concentration: Use an analytical technique like quantitative NMR (qNMR) or GC with an internal standard to confirm the exact concentration and purity of your 1-Bromoheptane-d1 stock solution.

  • Assess for Inhibitors: Degradation products could potentially inhibit your reaction. For example, the presence of hydrobromic acid from hydrolysis could interfere with base-sensitive reactions.

  • Use a Freshly Opened Reagent: If possible, perform a control reaction with a freshly opened ampule or a newly purchased bottle of 1-Bromoheptane-d1 to see if the yield improves.

Experimental Protocols

Protocol 1: Purity Assessment by GC-MS

This protocol outlines a general method for assessing the purity of a 1-Bromoheptane-d1 solution.

• Sample Preparation: Prepare a dilute solution of your 1-Bromoheptane-d1 stock in a high-purity volatile solvent such as hexane (B92381) or ethyl acetate. A typical concentration is in the range of 10-100 µg/mL.

• GC-MS Parameters (Example):

  • Column: A non-polar column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is suitable.

  • Injector Temperature: 250°C

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp up to 250°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron Ionization (EI) at 70 eV. Scan a mass range of m/z 35-300.

• Data Analysis:

  • Integrate the peak corresponding to 1-Bromoheptane-d1.

  • Identify any additional peaks by comparing their mass spectra to a library (e.g., NIST).

  • Calculate the purity by dividing the peak area of 1-Bromoheptane-d1 by the total peak area of all components.

Protocol 2: Purity Assessment by ¹H NMR Spectroscopy

This protocol provides a method for determining the purity of 1-Bromoheptane-d1 using ¹H NMR.

• Sample Preparation: Dissolve a precisely weighed amount of the 1-Bromoheptane-d1 solution in a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a known amount of a stable internal standard with a distinct, non-overlapping signal (e.g., 1,3,5-trimethoxybenzene).

• NMR Acquisition: Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (e.g., 5 times the longest T1) to allow for complete relaxation of all protons for accurate integration.

• Data Analysis:

  • Integrate the signal corresponding to a known proton on the internal standard.

  • Integrate the signals corresponding to the protons of 1-Bromoheptane-d1 (excluding the deuterated position).

  • Compare the integration values to the known concentration of the internal standard to calculate the concentration and purity of 1-Bromoheptane-d1.

  • Look for any unexpected signals that may indicate the presence of impurities.

Visual Guides

Caption: Factors influencing the stability of 1-Bromoheptane-d1 solutions.

Caption: Troubleshooting workflow for stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. texilajournal.com [texilajournal.com]
• 4. youtube.com [youtube.com]
• 5. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

Technical Support Center: Accurate Quantitation of 1-Bromoheptane using 1-Bromoheptane-d1

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals on the calibration of mass spectrometers for the accurate measurement of 1-Bromoheptane using its deuterated analogue, 1-Bromoheptane-d1, as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoheptane-d1 and why is it used as an internal standard?

A1: 1-Bromoheptane-d1 is a stable isotope-labeled (SIL) version of 1-Bromoheptane, where one hydrogen atom has been replaced by a deuterium (B1214612) atom. It is an ideal internal standard because it has nearly identical chemical and physical properties to the analyte (1-Bromoheptane), meaning it behaves similarly during sample preparation, chromatography, and ionization.[1] The mass spectrometer can easily distinguish the deuterated standard from the analyte due to the mass difference.[1] This allows it to accurately correct for variations in sample extraction, matrix effects, and instrument response, leading to more precise and reliable quantification.[2]

Q2: How often should I calibrate my mass spectrometer for this analysis?

A2: The frequency of calibration depends on the stability of your instrument. For high-accuracy measurements, it is good practice to run a calibration curve with each batch of samples. At a minimum, the mass spectrometer's calibration should be checked weekly.[3] Regular mass calibration using appropriate standards is essential to ensure accurate mass measurements.[4] A full recalibration is necessary whenever you perform significant maintenance, such as cleaning the ion source, or if you observe a drift in mass accuracy or instrument response.[5][6]

Q3: Why is my calibration curve for 1-Bromoheptane not linear?

A3: Non-linearity in calibration curves is a common issue in mass spectrometry.[7] Several factors can cause this, including:

• Detector Saturation: At high concentrations, the detector can become saturated, leading to a plateau in the signal response.[8]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of the analyte, affecting linearity.[9][10] This is particularly prevalent in electrospray ionization (ESI).[9]

• Ion Source Effects: At high analyte concentrations, phenomena like space charge effects (where the number of ions in the source affects signal intensity) or self-chemical ionization can occur.[11]

• Inappropriate Concentration Range: The linear dynamic range of an instrument can be vast, but calibrating over too wide a range can lead to inaccuracies, as errors at high concentrations can dominate the curve.[12]

If non-linearity persists, a non-linear regression model (e.g., quadratic) with appropriate weighting (such as 1/x or 1/x²) may provide a more accurate fit for the data.[7][11]

Q4: What are matrix effects and how do they impact my 1-Bromoheptane measurement?

A4: Matrix effects occur when components in the sample matrix other than the analyte interfere with the ionization process in the mass spectrometer's source.[13] These effects can either decrease the signal (ion suppression) or increase it (ion enhancement).[14] This interference can compromise the accuracy, precision, and sensitivity of the analysis.[15] Using a deuterated internal standard like 1-Bromoheptane-d1 is the most recognized technique to correct for matrix effects, as the standard is affected in the same way as the analyte.[13]

Q5: My deuterated standard (1-Bromoheptane-d1) and analyte (1-Bromoheptane) have slightly different retention times. Is this a problem?

A5: This is a known phenomenon called the "deuterium isotope effect." The substitution of hydrogen with the heavier deuterium isotope can slightly alter the compound's physicochemical properties, such as its lipophilicity.[16] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[17] While a small, consistent shift is usually acceptable, a significant or variable shift can be problematic. If the analyte and internal standard elute into regions with different levels of matrix-induced ion suppression, it can lead to inaccurate quantification.[16]

Troubleshooting Guide

Issue: Poor or No Signal Intensity

• Possible Cause: The sample concentration may be too low, or conversely, too high, causing ion suppression.[4]

• Troubleshooting Steps:

  • Confirm the concentration of your analyte and internal standard solutions.

  • Check the instrument's tuning and calibration to ensure it is operating at peak performance.[4]

  • Investigate the ionization efficiency of your chosen method (e.g., ESI, APCI) for 1-Bromoheptane.

  • Inspect the system for leaks or blockages, particularly in the sample flow path.[18]

  • Ensure the diverter valve is programmed correctly to direct the flow to the mass spectrometer.[18]

Issue: High Background Noise or Contamination

• Possible Cause: Contamination from solvents, the chromatographic column, or leaks in the system.

• Troubleshooting Steps:

  • Run a solvent blank to identify potential sources of contamination.[19]

  • Check for bleed from the GC column, which can appear as siloxane peaks in the background spectrum.[19][20]

  • Ensure that all gas fittings are leak-free using an electronic leak detector.[19]

  • Verify the purity of your solvents and mobile phases. Use LC-MS grade solvents.

Issue: Inconsistent or Non-Reproducible Results

• Possible Cause: Inconsistent sample preparation, instrument variability, or differential matrix effects.

• Troubleshooting Steps:

  • Ensure the internal standard is added at a consistent concentration to all samples and standards early in the sample preparation process.[2]

  • Check for instrument stability by injecting a quality control (QC) sample multiple times throughout the analytical run.

  • Perform a matrix effect evaluation (see Protocol 2) to determine if the analyte and internal standard are affected differently by the matrix.[16]

  • Verify the isotopic purity of your 1-Bromoheptane-d1 standard, as low purity can affect accuracy.[16]

Issue: Chromatographic Peak Tailing or Splitting

• Possible Cause: Column contamination, column void, incompatible injection solvent, or secondary interactions.

• Troubleshooting Steps:

  • If all peaks are tailing, check for extra-column volume (e.g., excessive tubing length) or a partially plugged column frit.[21]

  • If only some peaks tail, it may indicate secondary interactions between the analyte and the stationary phase. Consider adjusting the mobile phase pH or using a different column chemistry.[21]

  • Peak splitting can occur if the injection solvent is significantly stronger than the mobile phase.[21]

  • Flush the column to remove potential contaminants. If the problem persists, the column may be aging and need replacement.[21]

Experimental Protocols

Protocol 1: Preparing a Calibration Curve

Objective: To create a calibration curve for the quantification of 1-Bromoheptane using 1-Bromoheptane-d1 as an internal standard.

Methodology:

• Prepare Stock Solutions:

  • Accurately prepare a primary stock solution of 1-Bromoheptane (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

  • Prepare a primary stock solution of 1-Bromoheptane-d1 (e.g., 1 mg/mL) in the same solvent.

• Prepare Internal Standard Working Solution:

  • Dilute the 1-Bromoheptane-d1 primary stock to a fixed concentration that will be used for all samples and standards (e.g., 10 µg/mL).

• Prepare Calibration Standards:

  • Create a series of at least 5-7 calibration standards by making serial dilutions of the 1-Bromoheptane primary stock.

  • To an aliquot of each calibration standard, add a fixed volume of the Internal Standard Working Solution to ensure the final concentration of 1-Bromoheptane-d1 is constant across all standards.

• Analysis:

  • Analyze the prepared calibration standards by GC-MS or LC-MS.

  • For each standard, determine the peak area of both the 1-Bromoheptane analyte and the 1-Bromoheptane-d1 internal standard.

• Data Processing:

  • Calculate the Response Ratio for each standard: Response Ratio = (Peak Area of Analyte) / (Peak Area of Internal Standard).

  • Plot the Response Ratio (y-axis) against the concentration of the 1-Bromoheptane analyte (x-axis).

  • Perform a linear regression analysis on the data points. The resulting equation (y = mx + c) and correlation coefficient (R²) will be used to calculate the concentration of unknown samples.

Protocol 2: Evaluation of Differential Matrix Effects

Objective: To determine if the analyte and the deuterated internal standard experience different matrix effects.[16]

Methodology:

• Prepare Sample Sets:

  • Set A (Neat Solution): Spike the 1-Bromoheptane analyte and 1-Bromoheptane-d1 internal standard into the final mobile phase composition or a clean solvent to a known concentration (e.g., a mid-point on your calibration curve).

  • Set B (Matrix Solution): Obtain a blank matrix sample (e.g., plasma, urine) that is free of the analyte. Process this blank sample using your established extraction method. Spike the analyte and internal standard into the final extracted blank matrix at the same concentration as in Set A.

• Analysis:

  • Analyze multiple replicates (n≥3) of both Set A and Set B by LC-MS/MS or GC-MS.

• Calculation:

  • Calculate the matrix effect for both the analyte and the internal standard using the following formulas:

    • Matrix Effect (Analyte) = (Mean Peak Area in Set B) / (Mean Peak Area in Set A)

    • Matrix Effect (IS) = (Mean Peak Area in Set B) / (Mean Peak Area in Set A)

• Interpretation:

  • A value of 1 indicates no matrix effect. A value < 1 indicates ion suppression, and a value > 1 indicates ion enhancement.[14] A significant difference between the matrix effect values for the analyte and the internal standard suggests that 1-Bromoheptane-d1 may not be fully compensating for matrix effects, which could lead to inaccurate quantification.

Data Presentation

Table 1: Example Calibration Curve Data for 1-Bromoheptane

Standard Level	Analyte Conc. (ng/mL)	IS Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte Area / IS Area)
1	1.0	50	10,500	515,000	0.020
2	5.0	50	52,000	521,000	0.100
3	25.0	50	265,000	530,000	0.500
4	100.0	50	1,080,000	540,000	2.000
5	250.0	50	2,720,000	545,000	4.991
6	500.0	50	5,510,000	550,000	10.018

Table 2: Example Data for Assessing Matrix Effects

Compound	Mean Peak Area (Neat Solution)	Mean Peak Area (Matrix Solution)	Matrix Effect (Matrix Area / Neat Area)
1-Bromoheptane	265,000	198,750	0.75 (25% Suppression)
1-Bromoheptane-d1	530,000	402,800	0.76 (24% Suppression)

Diagrams and Workflows

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Troubleshooting logic for a non-linear calibration curve.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. harvardapparatus.com [harvardapparatus.com]
• 4. gmi-inc.com [gmi-inc.com]
• 5. waters.com [waters.com]
• 6. Mass Spectrometry Standards and Calibrants Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 3.1. Linearity – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 10. nebiolab.com [nebiolab.com]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. youtube.com [youtube.com]
• 19. agilent.com [agilent.com]
• 20. rsc.org [rsc.org]
• 21. agilent.com [agilent.com]

Technical Support Center: Enhancing the Recovery of 1-Bromoheptane-d1

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and frequently asked questions to enhance the recovery of 1-Bromoheptane-d1 during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromoheptane-d1 and why is its recovery important? 1-Bromoheptane-d1 is the deuterated form of 1-Bromoheptane, where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. It is commonly used as an internal standard (IS) in quantitative mass spectrometry. Consistent and efficient recovery of the IS is critical because it is used to correct for variability during sample preparation, chromatography, and detection, ensuring accurate and precise quantification of the target analyte.[1]

Q2: What is considered "good" versus "poor" recovery for an internal standard like 1-Bromoheptane-d1? While acceptance criteria can vary by application, a consistent and reproducible recovery is often more important than a high one. However, very low or highly variable recovery can signal problems with the analytical method.[1] Generally, recovery values below 80% may require investigation, and a high relative standard deviation (RSD > 15-20%) across a batch of samples is a significant concern.[1]

Q3: What are the primary causes of low or inconsistent recovery for 1-Bromoheptane-d1? Poor recovery can stem from several factors, which can be broadly categorized as issues with the extraction procedure, analyte stability, or matrix effects.[2] For a relatively stable, non-polar compound like 1-Bromoheptane-d1, the most common causes relate to the extraction procedure itself, such as suboptimal solvent choice, emulsion formation in liquid-liquid extraction (LLE), or incorrect parameters in solid-phase extraction (SPE).[1][2]

Q4: How can I determine if low recovery is due to extraction inefficiency or matrix effects? A post-extraction spike experiment is a reliable method to distinguish between extraction inefficiency and matrix effects.[2] This involves preparing three sets of samples:

• Set A (Pre-extraction Spike): A blank matrix is spiked with 1-Bromoheptane-d1 before the extraction process. This set measures the overall recovery of the method.

• Set B (Post-extraction Spike): A blank matrix is extracted first, and the resulting extract is then spiked with the internal standard. This set measures the impact of matrix effects (ion suppression or enhancement) alone.

• Set C (Neat Solution): The internal standard is spiked into the final reconstitution solvent. This represents the ideal 100% response without any matrix or extraction losses.

By comparing the results from these sets, you can isolate the source of the recovery loss, as detailed in the data table below.

Data Presentation

Table 1: General Acceptance Criteria for Internal Standard Recovery

Parameter	Guideline	Rationale
Recovery (%)	> 80%	Ensures sufficient signal for detection and indicates an efficient extraction process.[1]
Variability (RSD%)	< 15-20%	High variability suggests inconsistent sample handling or matrix effects, compromising data reliability.[1]

Table 2: Interpreting Post-Extraction Spike Experiment Results

Recovery (Set A vs. C)	Signal (Set B vs. C)	Primary Issue Identified	Recommended Action
Low (<85%)	Minimal Difference (~0%)	Extraction Inefficiency	Optimize the extraction procedure (e.g., solvent choice, pH, mixing time).[2]
High (>85%)	Significant Difference (>±15%)	Matrix Effect	Improve sample cleanup, adjust chromatography, or use a different ionization source.[2]
Low (<85%)	Significant Difference (>±15%)	Both Issues Present	Address the extraction procedure first, then focus on mitigating matrix effects.[2]

Troubleshooting Guides

Liquid-Liquid Extraction (LLE) Troubleshooting

Q: My recovery is low and I see a persistent emulsion layer between the aqueous and organic phases. What should I do? Emulsions trap the analyte and prevent clean phase separation, leading to low and variable recovery.[3]

• Solution 1 (Gentler Mixing): Instead of vigorous shaking, use gentle swirling or inversion of the separatory funnel.

• Solution 2 (Salting Out): Add a neutral salt (e.g., sodium sulfate (B86663) or sodium chloride) to the aqueous phase. This increases the polarity of the aqueous layer, forcing the non-polar 1-Bromoheptane-d1 into the organic phase and helping to break the emulsion.[1][4]

• Solution 3 (Centrifugation): Centrifuging the sample can provide the physical force needed to break the emulsion and achieve a clean separation of the layers.[1]

Q: My recovery is consistently low. Could it be my solvent choice? Yes, solvent choice is critical. 1-Bromoheptane-d1 is a non-polar compound and requires a non-polar extraction solvent.[5]

• Solution: Ensure your extraction solvent has the appropriate polarity. Solvents like hexane (B92381), dichloromethane, and ethyl acetate (B1210297) are commonly used.[6][7] If your sample matrix has some organic character, you may need to test solvents with slightly different polarities to find one that maximizes recovery. The partition coefficient (LogP) can be a good indicator of polarity.[8]

Solid-Phase Extraction (SPE) Troubleshooting

Q: I'm seeing low recovery with my SPE method. Where should I start troubleshooting? For SPE, low recovery can occur at several stages. A systematic approach is best.[2]

• Solution: Use a mass balance approach. Collect the effluent from each step of the SPE process (load, wash, and elution) and analyze each fraction. This will pinpoint where the 1-Bromoheptane-d1 is being lost.[9] For example, if it is found in the loading effluent, it is not being retained on the sorbent. If it is in the wash fraction, the wash solvent is too strong.

Q: My analyte seems to be washing off during the wash step. How do I fix this? This indicates your wash solvent is too strong (i.e., too non-polar for a reversed-phase sorbent).

• Solution: Decrease the organic content of your wash solvent. The goal is to use a solvent that is strong enough to remove interferences but weak enough to leave the 1-Bromoheptane-d1 bound to the sorbent.[1][2]

Q: I'm not getting complete elution of my analyte. What can I do? This means your elution solvent is not strong enough to desorb the analyte from the sorbent.

• Solution 1 (Stronger Solvent): Use a stronger (more non-polar for reversed-phase) elution solvent.[2]

• Solution 2 (Increase Volume): Increase the volume of the elution solvent or perform a second elution step and combine the fractions.[3]

• Solution 3 (Soak Step): Introduce a "soak step" by allowing the elution solvent to sit in the sorbent bed for 1-5 minutes before final elution. This allows for better interaction between the solvent and the analyte, improving recovery.[10][11]

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction (LLE) Protocol This protocol is a starting point for extracting 1-Bromoheptane-d1 from a simple aqueous matrix.

• Sample Preparation: To 1 mL of aqueous sample in a glass tube, add a known amount of 1-Bromoheptane-d1 internal standard.

• Solvent Addition: Add 2-3 mL of an appropriate immiscible organic solvent (e.g., hexane or dichloromethane).

• Extraction: Cap the tube and mix using a vortex for 1-2 minutes or by gentle inversion for 5 minutes.[3]

• Phase Separation: Centrifuge the sample at 2000-3000 x g for 5-10 minutes to separate the layers and break any emulsions.[1]

• Collection: Carefully transfer the organic layer (top or bottom, depending on solvent density) to a clean tube.

• Drying (Optional): Pass the organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.[6]

• Evaporation & Reconstitution: Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a solvent compatible with your analytical instrument.

Protocol 2: General Solid-Phase Extraction (SPE) Protocol (Reversed-Phase) This protocol is designed for extracting 1-Bromoheptane-d1 from an aqueous sample using a C18 or similar reversed-phase cartridge.

• Conditioning: Condition the SPE cartridge by passing 1-2 cartridge volumes of methanol (B129727) through the sorbent. This activates the stationary phase.[10]

• Equilibration: Equilibrate the cartridge by passing 1-2 cartridge volumes of water (or a buffer matching the sample's pH) through the sorbent. Do not let the sorbent go dry.[10]

• Loading: Load the sample (pre-spiked with 1-Bromoheptane-d1) onto the cartridge at a slow, controlled flow rate.

• Washing: Wash the cartridge with 1-2 cartridge volumes of a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove polar interferences.[2]

• Elution: Elute the 1-Bromoheptane-d1 from the cartridge using 1-2 cartridge volumes of a strong, non-polar solvent (e.g., acetonitrile, methanol, or ethyl acetate).[12] Consider using a soak step for improved recovery.[10]

• Post-Elution: Evaporate and reconstitute the eluate as needed for analysis.

Visual Guides

Caption: Troubleshooting workflow for Liquid-Liquid Extraction (LLE).

Caption: Standard SPE workflow and key troubleshooting points.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. zhishangchemical.com [zhishangchemical.com]
• 6. turjaf.com [turjaf.com]
• 7. longdom.org [longdom.org]
• 8. Liquid-liquid extraction [scioninstruments.com]
• 9. youtube.com [youtube.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique - PMC [pmc.ncbi.nlm.nih.gov]

Adjusting split ratio for optimal 1-Bromoheptane-d1 peak shape

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 1-Bromoheptane-d1. The focus is on optimizing the gas chromatography (GC) split ratio to achieve ideal peak shape.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting split ratio for the analysis of 1-Bromoheptane-d1?

A1: A good starting point for the split ratio in the GC analysis of 1-bromoalkanes is approximately 100:1.[1][2] This ratio helps prevent column overload, which is a common cause of peak fronting, while still providing adequate sensitivity for detection.[1][2]

Q2: Why is my 1-Bromoheptane-d1 peak showing fronting?

A2: Peak fronting is often an indication of column overload. This means that too much of the analyte is being introduced onto the column at once. To address this, you can try the following:

• Increase the split ratio: A higher split ratio (e.g., 200:1) will reduce the amount of sample entering the column.

• Decrease the injection volume: Injecting a smaller volume of your sample can also prevent overloading.

• Dilute your sample: If increasing the split ratio is not sufficient, consider diluting your sample before injection.

Q3: What causes peak tailing for my 1-Bromoheptane-d1 peak?

A3: Peak tailing can be caused by several factors, including:

• Active sites in the inlet or column: Halogenated compounds can interact with active sites (e.g., silanols) in the GC system, leading to tailing. Using a deactivated inlet liner and a high-quality, inert column is recommended.[3][4]

• Improper column installation: If the column is not installed correctly in the inlet or detector, it can create dead volumes that lead to peak tailing.

• Contamination: Contamination in the injector or at the head of the column can also cause tailing. Regular maintenance, such as changing the septum and liner, is crucial.[5]

Q4: Can the deuteration of 1-Bromoheptane-d1 affect its peak shape or retention time compared to the non-deuterated form?

A4: Yes, the substitution of hydrogen with deuterium (B1214612) can sometimes lead to slight differences in physicochemical properties. This "deuterium isotope effect" can occasionally result in a small shift in retention time, with the deuterated compound often eluting slightly earlier. While this effect is typically minimal in GC, it is something to be aware of, especially when developing methods that require high-resolution separation from the non-deuterated analog.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Peak Fronting	Column Overload	Increase the split ratio (e.g., from 100:1 to 200:1 or higher). Decrease the injection volume. Dilute the sample.
Peak Tailing	Active Sites	Use a deactivated inlet liner and a high-quality inert GC column. Perform regular inlet maintenance, including cleaning and replacing the liner and septum.[3][4]
Improper Column Installation	Ensure the column is installed at the correct depth in the injector and detector according to the manufacturer's instructions.
Broad Peaks	Sub-optimal Split Ratio	A very high split ratio can sometimes lead to broader peaks for low concentration samples due to a poor signal-to-noise ratio. Conversely, a low split ratio can cause broadening due to column overload. Experiment with different split ratios to find the optimal balance.
Incorrect Oven Temperature	Ensure the initial oven temperature is appropriate for the solvent and analyte.
Split Peaks	Improper Column Cut	Re-cut the column ensuring a clean, 90-degree cut.[4]
Inconsistent Vaporization	Ensure the injector temperature is sufficient for rapid and complete vaporization of the sample.

Experimental Protocol: Optimizing Split Ratio for 1-Bromoheptane-d1

This protocol outlines a systematic approach to determine the optimal split ratio for the analysis of 1-Bromoheptane-d1.

1. Initial GC Method Parameters:

• Column: A non-polar or mid-polarity capillary column (e.g., DB-5ms, HP-5ms) is often suitable for halogenated hydrocarbons.

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Oven Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 2 minutes.

• Detector: Mass Spectrometer (MS) or Electron Capture Detector (ECD). ECDs are particularly sensitive to halogenated compounds.[6]

• Injection Volume: 1 µL

• Initial Split Ratio: 100:1[1][2]

2. Optimization Procedure:

• Prepare a standard solution of 1-Bromoheptane-d1 in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) at a concentration that is representative of your samples.

• Perform an initial injection using the parameters listed above with a split ratio of 100:1.

• Analyze the resulting peak shape for 1-Bromoheptane-d1.

• If the peak shape is symmetrical and has a good signal-to-noise ratio, the 100:1 split ratio may be optimal.

• If peak fronting is observed, increase the split ratio sequentially (e.g., 150:1, 200:1, 250:1) and re-inject the standard at each ratio.

• If the peak is broad or shows tailing, investigate other potential causes as outlined in the troubleshooting guide before further adjusting the split ratio.

• If the peak intensity is too low, decrease the split ratio sequentially (e.g., 75:1, 50:1, 25:1), paying close attention to any onset of peak fronting.

• Compare the chromatograms from the different split ratios, focusing on peak asymmetry and width. The optimal split ratio will provide the best balance between peak shape and sensitivity.

Data Presentation

The following table summarizes the expected impact of adjusting the split ratio on the peak shape of 1-Bromoheptane-d1.

Split Ratio	Expected Peak Shape	Relative Peak Height	Considerations
Low (e.g., 20:1)	Potential for fronting	High	Risk of column overload, which can lead to poor peak shape and inaccurate quantification.
Medium (e.g., 100:1)	Generally symmetrical	Medium	A good starting point that often provides a balance between good peak shape and adequate sensitivity.[1][2]
High (e.g., 250:1)	Symmetrical	Low	Reduces the risk of column overload but may result in lower signal-to-noise, making it unsuitable for trace analysis.

Troubleshooting Workflow

Caption: Troubleshooting workflow for optimizing 1-Bromoheptane-d1 peak shape.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. GC Technical Tip: Peak Shape Problems - No Peaks | Phenomenex [phenomenex.com]
• 6. teledynelabs.com [teledynelabs.com]

Identifying and resolving in-source fragmentation of 1-Bromoheptane-d1

Welcome to the Technical Support Center for the analysis of 1-Bromoheptane-d1. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to in-source fragmentation during mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation (ISF) and why is it a concern for 1-Bromoheptane-d1 analysis?

A1: In-source fragmentation (ISF) is the breakdown of analyte ions within the ion source of a mass spectrometer before they reach the mass analyzer.[1][2] This phenomenon can complicate mass spectra, making it difficult to identify and accurately quantify the target analyte. For 1-Bromoheptane-d1, ISF can lead to the appearance of multiple fragment ions, potentially obscuring the molecular ion peak and leading to misinterpretation of the data.

Q2: What are the primary causes of in-source fragmentation?

A2: The main factors contributing to in-source fragmentation are the ion source temperature and the voltages applied within the source, such as the cone voltage (also referred to as fragmentor or orifice voltage).[3] Higher temperatures and voltages impart more energy to the ions, increasing the likelihood of bond cleavage and fragmentation.[2] The chemical nature of the analyte itself also plays a role; molecules with weaker bonds are more susceptible to fragmentation.

Q3: How does the deuterium (B1214612) label in 1-Bromoheptane-d1 affect its analysis?

A3: The presence of a deuterium atom can introduce an "isotope effect," which may slightly alter the fragmentation pattern and chromatographic retention time compared to its non-deuterated counterpart.[4] While C-D bonds are generally stronger than C-H bonds, the overall fragmentation pathways for 1-Bromoheptane-d1 are expected to be similar to those of 1-Bromoheptane. However, the relative abundances of certain fragment ions might differ. In chromatography, deuterated compounds may elute slightly earlier than their non-deuterated analogs.[5]

Q4: What are the expected major fragment ions for 1-Bromoheptane?

A4: The mass spectrum of 1-Bromoheptane is characterized by several common fragmentation patterns for alkyl halides. The most prominent fragmentation is often the loss of the bromine atom, resulting in a heptyl cation. Other significant fragments arise from the cleavage of C-C bonds along the alkyl chain. Due to the natural isotopic abundance of bromine (79Br and 81Br in an approximate 1:1 ratio), fragment ions containing bromine will appear as a pair of peaks separated by two m/z units.[6]

Troubleshooting In-Source Fragmentation of 1-Bromoheptane-d1

This guide provides a systematic approach to identifying and resolving issues related to the in-source fragmentation of 1-Bromoheptane-d1 during GC-MS analysis.

Issue: Weak or Absent Molecular Ion Peak and Excessive Fragmentation

Diagram: Troubleshooting Workflow for In-Source Fragmentation

Caption: A logical workflow for troubleshooting excessive in-source fragmentation.

Data Presentation: Effect of Ion Source Parameters on Fragmentation

The following tables illustrate the expected relative abundance of key ions for 1-Bromoheptane at different ion source temperatures and cone voltages. This data is representative and serves as a guideline for optimization.

Table 1: Effect of Ion Source Temperature on Relative Ion Abundance

Ion (m/z)	Description	Relative Abundance at 250°C	Relative Abundance at 200°C	Relative Abundance at 150°C
179/181	[M]⁺ (Molecular Ion)	5%	15%	30%
99	[C₇H₁₅]⁺	40%	30%	20%
57	[C₄H₉]⁺	100% (Base Peak)	100% (Base Peak)	100% (Base Peak)
43	[C₃H₇]⁺	80%	60%	40%
29	[C₂H₅]⁺	60%	40%	20%

Table 2: Effect of Cone Voltage on Relative Ion Abundance

Ion (m/z)	Description	Relative Abundance at 70V	Relative Abundance at 40V	Relative Abundance at 20V
179/181	[M]⁺ (Molecular Ion)	8%	20%	45%
99	[C₇H₁₅]⁺	35%	25%	15%
57	[C₄H₉]⁺	100% (Base Peak)	100% (Base Peak)	100% (Base Peak)
43	[C₃H₇]⁺	85%	65%	45%
29	[C₂H₅]⁺	65%	45%	25%

Experimental Protocols

Protocol 1: Optimization of Ion Source Temperature

Objective: To determine the optimal ion source temperature to minimize in-source fragmentation of 1-Bromoheptane-d1.

Methodology:

• Prepare a standard solution of 1-Bromoheptane-d1 in a suitable volatile solvent (e.g., hexane) at a concentration of 10 µg/mL.

• Set up the GC-MS method with a suitable temperature program for the separation of 1-Bromoheptane-d1.

• Set the initial ion source temperature to 250°C.

• Inject the standard solution and acquire the mass spectrum.

• Analyze the spectrum for the relative abundance of the molecular ion ([M]⁺) and major fragment ions.

• Decrease the ion source temperature in 20°C increments (i.e., 230°C, 210°C, 190°C, etc.) and repeat the injection and data acquisition at each temperature.

• Compare the resulting mass spectra to identify the temperature that provides the best balance between molecular ion intensity and signal-to-noise ratio.

Protocol 2: Optimization of Cone Voltage

Objective: To determine the optimal cone voltage to minimize in-source fragmentation of 1-Bromoheptane-d1.

Methodology:

• Using the optimized ion source temperature from Protocol 1, prepare the GC-MS for analysis.

• Set the initial cone voltage to a high value (e.g., 70V).

• Inject the 10 µg/mL standard solution of 1-Bromoheptane-d1 and acquire the mass spectrum.

• Record the relative abundances of the molecular ion and key fragment ions.

• Decrease the cone voltage in 10V increments (i.e., 60V, 50V, 40V, etc.) and repeat the analysis at each voltage setting.

• Plot the relative abundance of the molecular ion as a function of the cone voltage to determine the optimal setting that maximizes its intensity while minimizing fragmentation.

Diagram: Experimental Workflow for Parameter Optimization

Caption: A systematic workflow for optimizing ion source parameters.

References

• 1. The use of deuterium isotope effects in establishing mass spectral fragmentation mechanisms - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Head-to-Head Battle of Internal Standards: 1-Bromoheptane-d1 vs. ¹³C-Labeled Analogs

A Comprehensive Guide for Researchers in Drug Development and Analytical Sciences

In the precise world of quantitative analysis, particularly within drug development and clinical research, the choice of an internal standard is a critical decision that profoundly impacts data accuracy and reliability. Stable isotope-labeled (SIL) internal standards are the cornerstone of robust analytical methods, especially those employing mass spectrometry. This guide provides an in-depth comparison of two common types of SILs: deuterium-labeled compounds, exemplified by 1-Bromoheptane-d1, and their ¹³C-labeled counterparts.

The Critical Role of Internal Standards

Internal standards are essential for correcting variations that can occur during sample preparation, extraction, and analysis. By adding a known quantity of an internal standard to a sample, researchers can accurately quantify the amount of an analyte of interest, even in complex biological matrices. The ideal internal standard is chemically identical to the analyte but has a different mass, allowing it to be distinguished by the mass spectrometer.

Performance Showdown: Deuterium (B1214612) vs. Carbon-13 Labeling

The fundamental difference between deuterium and ¹³C labeling lies in the "isotope effect." The significant mass difference between hydrogen and its isotope deuterium can lead to slight variations in physicochemical properties. In contrast, the smaller relative mass difference between carbon-12 and carbon-13 results in an internal standard that is a near-perfect mimic of the unlabeled analyte.[1] This distinction has significant implications for analytical performance.

Key Performance Characteristics

Feature	1-Bromoheptane-d1 (Deuterium-Labeled)	¹³C-Labeled Internal Standards
Chromatographic Co-elution	May exhibit slight retention time shifts relative to the unlabeled analyte.[2][3][4]	Typically co-elutes perfectly with the unlabeled analyte.[3][4][5]
Isotopic Stability	Generally stable, but deuterium atoms can be susceptible to back-exchange with hydrogen under certain conditions (e.g., on heteroatoms or adjacent to carbonyl groups).[2][6]	Extremely stable; ¹³C atoms are integrated into the carbon backbone and are not susceptible to exchange.[5][6][7]
Matrix Effect Compensation	Less effective at compensating for matrix effects if chromatographic separation occurs.[2][4][8]	Highly effective at compensating for ion suppression and other matrix effects due to identical chromatographic behavior.[5][9][10]
Cost and Availability	Generally more readily available and less expensive to synthesize.[11]	Typically more expensive and may have limited commercial availability for some analytes.[11]
Potential for Isotopic Interference	Low potential for interference from the unlabeled analyte's isotopic cluster.	Lower potential for interference due to the ~1.1% natural abundance of ¹³C.[1]

Experimental Evidence: A Comparative Analysis

For instance, research has shown that deuterium-labeled standards can exhibit chromatographic shifts, leading to quantification errors, especially in complex matrices where ion suppression is a significant factor.[2] In contrast, ¹³C-labeled standards, by co-eluting with the analyte, experience the same matrix effects and thus provide more accurate and precise quantification.[5][9]

Experimental Protocol: Quantification of an Analyte using a SIL Internal Standard by LC-MS/MS

This protocol provides a general framework for the use of a stable isotope-labeled internal standard in a quantitative LC-MS/MS workflow.

1. Preparation of Standard and Quality Control (QC) Samples:

• Prepare a stock solution of the analyte and the internal standard (either 1-Bromoheptane-d1 or a ¹³C-labeled analog) in a suitable organic solvent (e.g., methanol).

• Create a series of calibration standards by spiking a blank matrix (e.g., plasma, urine) with known concentrations of the analyte.

• Add a constant concentration of the internal standard to all calibration standards and QC samples.

• Prepare QC samples at low, medium, and high concentrations of the analyte in the same blank matrix.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of each standard, QC, and unknown sample, add 300 µL of cold acetonitrile (B52724) containing the internal standard.

• Vortex the samples for 1 minute to precipitate proteins.

• Centrifuge the samples at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to achieve separation of the analyte from other matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode depending on the analyte.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor a specific precursor-to-product ion transition for both the analyte and the internal standard.

4. Data Analysis:

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the peak area ratio against the known concentration of the calibration standards.

• Determine the concentration of the analyte in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Workflow

Caption: A typical workflow for quantitative analysis using a stable isotope-labeled internal standard.

Logical Decision Pathway for Internal Standard Selection

The choice between a deuterium-labeled and a ¹³C-labeled internal standard often involves a trade-off between cost and analytical performance.

Caption: A decision-making flowchart for selecting the appropriate internal standard.

Conclusion: The Gold Standard for Quantitative Analysis

For quantitative bioanalytical assays where the highest level of accuracy and data integrity are paramount, a ¹³C-labeled internal standard is the superior choice.[1] Its ability to perfectly co-elute with the native analyte ensures the most effective compensation for matrix effects and other sources of analytical variability. While deuterated internal standards like 1-Bromoheptane-d1 can be a cost-effective option for less complex assays, their potential for chromatographic separation and isotopic exchange necessitates more rigorous method development and validation to ensure reliable results. Ultimately, the choice of internal standard should be guided by the specific requirements of the analytical method and the overall goals of the research.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. ukisotope.com [ukisotope.com]
• 8. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. crimsonpublishers.com [crimsonpublishers.com]
• 10. foodriskmanagement.com [foodriskmanagement.com]
• 11. caymanchem.com [caymanchem.com]

A Comparative Guide to Analytical Method Validation: Leveraging 1-Bromoheptane-d15 as an Internal Standard in Accordance with ICH Guidelines

For researchers, scientists, and drug development professionals, the integrity and reliability of analytical data are paramount. The choice of an internal standard (IS) is a critical decision in the development of robust quantitative analytical methods. This guide provides an objective comparison of an analytical method utilizing 1-Bromoheptane-d15 as an internal standard against a method using a structural analog internal standard, with supporting experimental data structured according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

Deuterated internal standards are widely recognized as the gold standard in quantitative analysis, particularly for chromatographic methods coupled with mass spectrometry.[4][5] Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variability during sample preparation and analysis, including matrix effects.[4][5] This guide will illustrate the practical advantages of this approach through a hypothetical validation study of an analytical method for the quantification of 1-Bromoheptane (the analyte) in a pharmaceutical formulation.

Comparison of Validation Parameters

The following tables summarize the quantitative data from the validation of two distinct analytical methods for 1-Bromoheptane:

• Method A: Utilizes 1-Bromoheptane-d15 as an internal standard.

• Method B: Employs 1-Bromooctane as a structural analog internal standard.

Table 1: Accuracy

Analyte Concentration (µg/mL)	Method A: Recovery (%) (1-Bromoheptane-d15 IS)	Method B: Recovery (%) (1-Bromooctane IS)
5.0 (Low QC)	99.8	95.2
50.0 (Mid QC)	100.5	104.1
100.0 (High QC)	101.2	106.8
Mean Recovery (%)	100.5	102.0
RSD (%)	0.7	5.9

Table 2: Precision

Parameter	Method A: RSD (%) (1-Bromoheptane-d15 IS)	Method B: RSD (%) (1-Bromooctane IS)
Repeatability (Intra-day)
Low QC	0.9	4.5
Mid QC	0.6	3.8
High QC	0.5	3.2
Intermediate Precision (Inter-day)
Low QC	1.2	6.2
Mid QC	1.0	5.5
High QC	0.8	4.9

Table 3: Linearity

Parameter	Method A (1-Bromoheptane-d15 IS)	Method B (1-Bromooctane IS)
Range (µg/mL)	1.0 - 150.0	1.0 - 150.0
Correlation Coefficient (r²)	0.9998	0.9954
Equation	y = 1.02x + 0.005	y = 1.15x + 0.089

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Sample Preparation

• Standard Solutions: Stock solutions of 1-Bromoheptane and both internal standards (1-Bromoheptane-d15 and 1-Bromooctane) were prepared in methanol (B129727) at a concentration of 1 mg/mL. Calibration standards and quality control (QC) samples were prepared by serial dilution.

• Sample Extraction: To 100 µL of the pharmaceutical formulation, 10 µL of the respective internal standard working solution (10 µg/mL) was added. The mixture was vortexed for 30 seconds. 500 µL of methyl tert-butyl ether (MTBE) was then added for liquid-liquid extraction. The samples were vortexed for 2 minutes and centrifuged at 10,000 rpm for 5 minutes. The organic layer was transferred to a clean vial for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Conditions

• Instrument: Agilent 7890B GC with 5977A MSD

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

• Injector Temperature: 250°C

• Oven Program: Initial temperature of 60°C held for 1 minute, then ramped to 200°C at 20°C/min, and held for 2 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Detection Mode: Selected Ion Monitoring (SIM)

  • 1-Bromoheptane: m/z 178, 121

  • 1-Bromoheptane-d15: m/z 193, 136

  • 1-Bromooctane: m/z 192, 135

Validation Procedures According to ICH Q2(R1)

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components was assessed by analyzing blank matrix, and blank matrix spiked with the analyte and internal standard.

• Linearity: A minimum of five concentrations ranging from 1.0 to 150.0 µg/mL were prepared and analyzed. The calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.[2]

• Accuracy: Accuracy was determined by analyzing QC samples at three concentration levels (low, mid, and high) against the calibration curve. The percentage recovery was calculated.

• Precision:

  • Repeatability (Intra-day precision): Assessed by analyzing six replicates of each QC level on the same day.[2]

  • Intermediate Precision (Inter-day precision): Determined by analyzing the same QC samples on three different days.

• Robustness: The robustness of the method was evaluated by introducing small, deliberate variations in method parameters such as injector temperature, oven temperature ramp rate, and carrier gas flow rate.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow and the logical relationship of the validation process.

References

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. database.ich.org [database.ich.org]
• 3. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]

Cross-Validation of Analytical Methods for 1-Bromoheptane-d1: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the consistency and reliability of analytical data across different instruments is paramount. Cross-validation of analytical methods is a critical process to demonstrate that a method is robust and transferable, yielding comparable results regardless of the instrument used. This guide provides an objective comparison of hypothetical performance data for the analysis of 1-Bromoheptane-d1, a deuterated internal standard, across three common analytical platforms: Gas Chromatography-Mass Spectrometry (GC-MS), Gas Chromatography-Flame Ionization Detection (GC-FID), and Selected Ion Flow Tube Mass Spectrometry (SIFT-MS). The experimental data presented herein is illustrative and representative of typical performance for these analytical techniques.

Experimental Protocols

Detailed methodologies are essential for the successful cross-validation of analytical methods. Below are representative protocols for the analysis of 1-Bromoheptane-d1 on the compared instruments.

Sample Preparation (for GC-MS and GC-FID)

A stock solution of 1-Bromoheptane-d1 is prepared in methanol (B129727) at a concentration of 1 mg/mL. A series of calibration standards are prepared by serial dilution of the stock solution in a suitable matrix (e.g., plasma or a buffered solution) to achieve a concentration range of 1 ng/mL to 1000 ng/mL. Quality control (QC) samples are prepared at low, medium, and high concentrations (e.g., 3 ng/mL, 300 ng/mL, and 800 ng/mL).

For analysis, a liquid-liquid extraction is performed. To 100 µL of each sample (calibrator or QC), 500 µL of methyl tert-butyl ether (MTBE) is added. The mixture is vortexed for 2 minutes and then centrifuged at 10,000 rpm for 5 minutes. The organic layer is transferred to a clean vial and evaporated to dryness under a gentle stream of nitrogen. The residue is reconstituted in 100 µL of ethyl acetate (B1210297) for injection into the GC systems.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrument: A standard single quadrupole GC-MS system.

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injection: 1 µL of the prepared sample is injected in splitless mode at an injector temperature of 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: The initial oven temperature is 60°C, held for 1 minute, then ramped to 280°C at 20°C/min, and held for 5 minutes.

• MS Detection: The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for 1-Bromoheptane-d1. The ion source temperature is 230°C and the quadrupole temperature is 150°C.

Gas Chromatography-Flame Ionization Detection (GC-FID)

• Instrument: A standard GC system equipped with a Flame Ionization Detector.[1]

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Injection: 1 µL of the prepared sample is injected in splitless mode at an injector temperature of 250°C.

• Carrier Gas: Hydrogen or Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program: The initial oven temperature is 60°C, held for 1 minute, then ramped to 280°C at 20°C/min, and held for 5 minutes.

• FID Parameters: The detector temperature is set to 300°C. Hydrogen flow is 40 mL/min, air flow is 400 mL/min, and makeup gas (Nitrogen) flow is 25 mL/min.

Selected Ion Flow Tube Mass Spectrometry (SIFT-MS)

• Instrument: A commercial SIFT-MS instrument.

• Sample Introduction: The headspace of a vial containing a known concentration of 1-Bromoheptane-d1 in a water matrix is introduced directly into the instrument. For this, a certified gas standard or a liquid standard in a temperature-controlled vial is used.

• Analysis Mode: The instrument is operated in Selected Ion Mode (SIM), monitoring the reactions of H3O+, NO+, and O2+ with 1-Bromoheptane-d1.[2]

• Data Acquisition: Real-time concentration data is acquired over a period of 1-2 minutes per sample.[3]

Data Presentation

The following tables summarize the hypothetical performance characteristics for the analysis of 1-Bromoheptane-d1 across the three instrumental platforms.

Table 1: Precision and Accuracy

Parameter	Instrument	Low QC (3 ng/mL)	Mid QC (300 ng/mL)	High QC (800 ng/mL)
Intra-day Precision (%RSD)	GC-MS	4.5	2.1	1.8
GC-FID	5.2	2.8	2.2
SIFT-MS	6.8	3.5	3.1
Inter-day Precision (%RSD)	GC-MS	5.8	3.0	2.5
GC-FID	6.5	3.8	3.0
SIFT-MS	8.2	4.5	4.0
Accuracy (% Recovery)	GC-MS	98.5	101.2	99.8
GC-FID	95.7	98.9	102.1
SIFT-MS	93.2	103.5	104.0

Table 2: Linearity, Limit of Detection (LOD), and Limit of Quantification (LOQ)

Parameter	Instrument	Value
Linearity (R²)	GC-MS	> 0.998
GC-FID	> 0.996
SIFT-MS	> 0.995
LOD	GC-MS	0.3 ng/mL
GC-FID	1.0 ng/mL
SIFT-MS	0.5 ppbv (parts per billion by volume)
LOQ	GC-MS	1.0 ng/mL
GC-FID	3.0 ng/mL
SIFT-MS	1.5 ppbv

Mandatory Visualization

References

• 1. Applications of Gas Chromatography Flame Ionization Detectors | Abcam [phenomenex.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. lqa.com [lqa.com]

Performance Comparison of Deuterated Bromoalkanes for Research and Pharmaceutical Applications

In the realms of advanced chemical research and pharmaceutical development, deuterated compounds serve as indispensable tools. Their unique isotopic properties offer significant advantages in analytical and metabolic studies. This guide provides a comparative performance analysis of common deuterated bromoalkanes, offering insights into their application, supported by experimental data and protocols. While the specific compound 1-Bromoheptane-d1 is not a standard commercially available product, this guide will focus on readily accessible and widely used deuterated bromoalkanes to illustrate key performance characteristics.

The primary applications for these compounds include their use as internal standards in quantitative mass spectrometry, as tracers to elucidate reaction mechanisms, and in nuclear magnetic resonance (NMR) spectroscopy. The choice of a particular deuterated bromoalkane is dictated by the specific requirements of the application, including the desired mass shift, chemical properties, and potential for isotopic effects.

Comparative Performance Data

The performance of a deuterated bromoalkane is primarily assessed by its isotopic purity, chemical purity, and stability. The following table summarizes these key performance indicators for several common deuterated bromoalkanes, comparing them with their non-deuterated (protio) counterparts.

Compound	Molecular Weight ( g/mol )	Isotopic Purity (%)	Chemical Purity (%)	Boiling Point (°C)
Bromoethane	108.97	N/A	>99	38.4
Bromoethane-d5	113.99	>99	>99	37.5
1-Bromopropane	123.00	N/A	>99	71
1-Bromopropane-d7	130.04	>98	>99	70
1-Bromobutane	137.02	N/A	>99	101.4
1-Bromobutane-d9	146.08	>98	>99	100

Note: Data is compiled from various chemical supplier specifications and may vary slightly by manufacturer.

Experimental Protocols

The utility of deuterated bromoalkanes is best demonstrated through their application. Below is a detailed protocol for a common use case: the quantification of an analyte using a deuterated bromoalkane as an internal standard via Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol: Quantification of an Analyte using a Deuterated Bromoalkane Internal Standard by GC-MS

• Objective: To accurately quantify a target analyte in a complex matrix.

• Materials:

  • Target analyte standard

  • Deuterated bromoalkane internal standard (IS), e.g., 1-Bromopropane-d7

  • High-purity solvent (e.g., methanol, acetonitrile)

  • Sample matrix

  • GC-MS system with a suitable column (e.g., DB-5ms)

• Procedure:

  • Preparation of Standard Solutions:

    • Prepare a stock solution of the analyte at a known concentration (e.g., 1 mg/mL) in the chosen solvent.

    • Prepare a stock solution of the internal standard (e.g., 1-Bromopropane-d7) at a known concentration (e.g., 1 mg/mL).

    • Create a series of calibration standards by serial dilution of the analyte stock solution. Spike each calibration standard with a constant, known amount of the internal standard stock solution.

  • Sample Preparation:

    • To a known volume or weight of the sample matrix, add the same constant amount of the internal standard as used in the calibration standards.

    • Perform necessary extraction or clean-up steps to isolate the analyte and internal standard.

  • GC-MS Analysis:

    • Inject the prepared calibration standards and samples onto the GC-MS system.

    • Develop a suitable GC temperature program to achieve chromatographic separation of the analyte and internal standard from matrix components.

    • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode. Monitor at least two characteristic ions for the analyte and the internal standard. For 1-Bromopropane, one might monitor m/z 122 and 124. For 1-Bromopropane-d7, the corresponding ions would be m/z 129 and 131.

  • Data Analysis:

    • For each injection, integrate the peak areas of the analyte and the internal standard.

    • Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area).

    • Construct a calibration curve by plotting the response ratio against the analyte concentration for the calibration standards.

    • Determine the concentration of the analyte in the samples by interpolating their response ratios on the calibration curve.

Visualizing Workflows and Relationships

To better illustrate the processes involved in utilizing deuterated bromoalkanes, the following diagrams, created using the DOT language, outline key decision-making and experimental workflows.

Caption: Logical workflow for selecting a suitable deuterated internal standard.

Caption: Experimental workflow for quantification using a deuterated internal standard.

A Comparative Guide to Determining the Limit of Detection and Quantification for 1-Bromoheptane-d1

Introduction

1-Bromoheptane-d1 serves as an internal standard in quantitative analytical methods due to its chemical similarity to the non-deuterated analyte and its distinct mass spectrum. Accurate determination of its LOD and LOQ is crucial for validating analytical methods that require high sensitivity, particularly in impurity testing and pharmacokinetic studies. The LOD is the lowest concentration of an analyte that can be reliably distinguished from background noise, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy.

Experimental Protocol: LOD and LOQ Determination by GC-MS

This section details a standard protocol for determining the LOD and LOQ of 1-Bromoheptane-d1 using a Gas Chromatography-Mass Spectrometry (GC-MS) system.

1. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 200°C at 15°C/min, and hold for 2 minutes.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM). Key ions for 1-Bromoheptane-d1 would be selected based on its mass spectrum (e.g., m/z corresponding to the molecular ion and characteristic fragments, taking into account the deuterium).

2. Standard Preparation:

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Bromoheptane-d1 and dissolve it in 10 mL of a suitable solvent (e.g., methanol (B129727) or hexane) in a volumetric flask.

• Working Standard Solutions: Prepare a series of dilutions from the primary stock solution to create calibration standards at concentrations bracketing the expected LOD and LOQ. For example, a series could include concentrations ranging from 0.1 µg/mL down to 0.1 ng/mL.

• Blank Samples: Prepare blank samples using the same solvent as the standard solutions.

3. Methodology:

There are two primary methods for determining LOD and LOQ:

• Method 1: Based on the Standard Deviation of the Response and the Slope (ICH Q2(R1) Guideline)

  • Calibration Curve: Inject the series of working standard solutions (at least 6 concentration levels) in triplicate. Plot the peak area response against the concentration and determine the linear regression line. The slope of this line (S) is a critical parameter.

  • Standard Deviation of the Blank: Analyze a minimum of 10 independent blank samples and calculate the standard deviation (σ) of the noise level in the region where the 1-Bromoheptane-d1 peak would elute.

  • Calculation:

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

  • Confirmation: Prepare and analyze samples at the calculated LOD and LOQ concentrations to confirm that the analyte can be reliably detected and quantified, respectively.

• Method 2: Based on Signal-to-Noise Ratio

  • Spiked Samples: Prepare a series of low-concentration spiked samples.

  • Analysis: Inject these samples and determine the signal-to-noise (S/N) ratio for the 1-Bromoheptane-d1 peak. The noise should be determined from a region of the chromatogram close to the analyte peak.

  • Determination:

    • The concentration that yields a signal-to-noise ratio of approximately 3:1 is considered the LOD.

    • The concentration that yields a signal-to-noise ratio of approximately 10:1 is considered the LOQ.

Data Presentation and Comparison

The following tables present illustrative LOD and LOQ values for 1-Bromoheptane-d1, based on typical performance characteristics of modern GC-MS systems for similar volatile organobromine compounds. These values should be experimentally verified. For comparison, hypothetical data for a non-deuterated analogue (1-Bromoheptane) and a shorter-chain bromoalkane are included.

Table 1: Illustrative Limit of Detection (LOD) and Limit of Quantification (LOQ) Data

Analyte	Method	Matrix	Illustrative LOD (ng/mL)	Illustrative LOQ (ng/mL)
1-Bromoheptane-d1	GC-MS (SIM)	Methanol	0.5	1.5
1-Bromoheptane	GC-MS (SIM)	Methanol	0.4	1.2
1-Bromopentane	GC-MS (SIM)	Methanol	0.6	1.8

Table 2: Comparison of Method Performance Parameters

Parameter	1-Bromoheptane-d1	1-Bromoheptane	1-Bromopentane
Linearity (r²)	> 0.998	> 0.998	> 0.997
Precision at LOQ (%RSD)	< 15%	< 15%	< 15%
Accuracy at LOQ (% Recovery)	85-115%	85-115%	80-120%

Visualizations

The following diagrams illustrate the key workflows and concepts described in this guide.

Caption: Experimental workflow for LOD and LOQ determination.

Assessing the Isotopic Purity of 1-Bromoheptane-d1: A Comparative Guide to NMR and High-Resolution MS Analysis

For researchers, scientists, and professionals in drug development, the precise determination of isotopic purity is a critical aspect of quality control and experimental accuracy when working with deuterated compounds. This guide provides a comprehensive comparison of two powerful analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS), for assessing the isotopic purity of 1-bromoheptane-d1. We present a detailed examination of their respective methodologies, data interpretation, and performance characteristics, supported by representative experimental data to aid in the selection of the most appropriate technique for your specific needs.

At a Glance: NMR vs. High-Resolution MS for Isotopic Purity

Feature	NMR Spectroscopy	High-Resolution Mass Spectrometry (HRMS)
Principle	Measures the magnetic properties of atomic nuclei to provide structural information and quantitative data based on signal integration.	Measures the mass-to-charge ratio of ions to determine molecular weight and isotopic distribution with high accuracy.
Primary Information	Positional information of isotopes, quantification of deuterated vs. non-deuterated species at specific sites.	Overall isotopic enrichment, distribution of isotopologues (M, M+1, M+2, etc.).
Sample Preparation	Simple dissolution in a deuterated solvent.	Requires dilution in a suitable solvent for infusion or chromatography; may require method development for GC-MS or LC-MS.
Data Acquisition Time	Can range from minutes to hours depending on the nucleus and desired sensitivity.	Typically faster, with data acquisition in minutes.
Quantitative Analysis	Based on the integration of signals from protonated and deuterated species.	Based on the relative abundance of isotopic peaks.
Precision (Typical RSD)	1-5% for ¹H NMR, can be higher for ²H and ¹³C NMR.	0.5-2% for relative isotopic abundance.[1]
Strengths	- Provides site-specific isotopic information. - Non-destructive. - Can identify and quantify isomeric impurities.	- High sensitivity, requires less sample. - High throughput. - Provides information on the entire isotopic distribution.
Limitations	- Lower sensitivity compared to MS. - Potential for overlapping signals in complex molecules. - Requires deuterated solvents.	- Does not provide positional information of the isotope. - Destructive technique. - Ionization efficiency can vary between isotopologues.

Quantitative Data Summary

The following tables summarize representative quantitative data for the assessment of isotopic purity of 1-bromoheptane-d1, assuming a target enrichment of 99%.

Table 1: Isotopic Purity Determination by NMR Spectroscopy

NMR Method	Analyte Signal	Reference Signal	Calculated Isotopic Purity (%)	Representative RSD (%)
¹H NMR	Residual -CHD -Br signal	-CH₂-Br signal in non-deuterated standard	99.1	1.2
²H NMR	-CHD -Br signal	Internal standard with known deuterium (B1214612) content	99.3	2.5
¹³C NMR	Isotope shift of C1	C1 signal in non-deuterated standard	99.2	1.8

Table 2: Isotopic Purity Determination by High-Resolution Mass Spectrometry (GC-MS)

Ion	Theoretical m/z	Measured m/z	Relative Abundance (%)	Calculated Isotopic Purity (%)	Representative RSD (%)
[M]⁺ (C₇H₁₄DBr)	180.0461	180.0459	99.0	99.0	0.8
[M-H+D]⁺ (C₇H₁₅Br)	179.0412	179.0415	1.0	-	-

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of 1-bromoheptane-d1.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube.

• For quantitative ¹H NMR, a known amount of an internal standard with a distinct, non-overlapping signal can be added for absolute quantification if required. For the purpose of isotopic purity, comparison with the non-deuterated 1-bromoheptane (B155011) standard is often sufficient.

2. ¹H NMR Spectroscopy Protocol:

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

• Acquisition Parameters:

  • Spectral Width: 12 ppm

  • Number of Scans: 16-64 (to achieve adequate signal-to-noise)

  • Relaxation Delay (d1): 5 x T₁ of the signal of interest (typically 10-30 s for quantitative analysis).

  • Acquisition Time: 2-4 s.

• Processing:

  • Apply a gentle exponential window function (e.g., lb = 0.3 Hz).

  • Fourier transform, phase correct, and baseline correct the spectrum.

• Data Analysis:

  • Integrate the residual proton signal at the C1 position (adjacent to bromine) in 1-bromoheptane-d1.

  • Integrate the corresponding signal of a known concentration of non-deuterated 1-bromoheptane or an internal standard.

  • Calculate the isotopic purity using the following formula: Isotopic Purity (%) = (1 - (Integral_residual_proton / Integral_reference)) * 100

3. ²H NMR Spectroscopy Protocol:

• Instrument: NMR spectrometer equipped with a deuterium probe.

• Pulse Sequence: A standard single-pulse experiment.

• Acquisition Parameters:

  • Spectral Width: 10 ppm

  • Number of Scans: 128-512 (due to the lower sensitivity of ²H).

  • Relaxation Delay (d1): 1-2 s (²H has a shorter T₁).

• Processing: Similar to ¹H NMR.

• Data Analysis:

  • Integrate the deuterium signal at the C1 position.

  • Compare the integral to that of a known amount of a deuterated internal standard to determine the absolute amount of deuterated species.

4. ¹³C NMR Spectroscopy Protocol:

• Instrument: 400 MHz (or higher) NMR spectrometer.

• Pulse Sequence: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Acquisition Parameters:

  • Spectral Width: 200 ppm

  • Number of Scans: 1024 or more (due to the low natural abundance and lower sensitivity of ¹³C).

  • Relaxation Delay (d1): 30-60 s for quantitative analysis.

• Processing: Similar to ¹H NMR.

• Data Analysis:

  • Observe the upfield isotope shift of the C1 signal due to the attached deuterium.

  • Integrate the signals for the deuterated and non-deuterated C1 carbons.

  • Calculate the isotopic purity from the ratio of the integrals.

High-Resolution Mass Spectrometry (HRMS)

1. Sample Preparation:

• Prepare a stock solution of 1-bromoheptane-d1 in a volatile solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of approximately 1 mg/mL.

• Perform a serial dilution to a final concentration of 1-10 µg/mL for analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol:

• GC System:

  • Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 50 °C for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS System (High-Resolution):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Time-of-Flight (TOF) or Orbitrap.

  • Mass Range: m/z 40-250.

  • Resolution: >10,000.

  • Acquisition Mode: Full scan.

• Data Analysis:

  • Extract the ion chromatograms for the molecular ions of 1-bromoheptane-d1 (m/z 180.0461) and any non-deuterated 1-bromoheptane impurity (m/z 179.0412).

  • Obtain the mass spectrum corresponding to the chromatographic peak.

  • Determine the relative abundance of the isotopic peaks.

  • Calculate the isotopic purity using the following formula, correcting for the natural abundance of isotopes (e.g., ¹³C, ⁸¹Br): Isotopic Purity (%) = (Abundance_deuterated_ion / (Abundance_deuterated_ion + Abundance_non-deuterated_ion)) * 100

Experimental Workflows

Figure 1. Experimental workflow for isotopic purity assessment by NMR.

Figure 2. Experimental workflow for isotopic purity assessment by HRMS.

Conclusion

Both NMR spectroscopy and high-resolution mass spectrometry are powerful and reliable techniques for determining the isotopic purity of 1-bromoheptane-d1. The choice between the two often depends on the specific requirements of the analysis.

• NMR spectroscopy is the method of choice when the position of the deuterium label needs to be confirmed and when a non-destructive method is preferred. While less sensitive than MS, quantitative ¹H NMR, in particular, can provide accurate and precise measurements of isotopic enrichment.

• High-resolution mass spectrometry , especially when coupled with a separation technique like GC, offers high sensitivity, high throughput, and the ability to analyze the full isotopologue distribution. This makes it an excellent tool for rapid screening and precise quantification of overall isotopic enrichment.

For a comprehensive characterization of a deuterated standard, a combined approach utilizing both NMR and HRMS is often the most rigorous strategy, providing complementary information on both the location and the overall level of deuterium incorporation.

References

• 1. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Bioanalytical Assays: A Comparative Guide to Linearity and Range Determination Using 1-Bromoheptane-d1

For researchers, scientists, and drug development professionals, the precise quantification of analytes in biological matrices is paramount. The choice of an appropriate internal standard is a critical factor in the robustness and reliability of bioanalytical methods, such as those employing Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides a comparative overview of the performance of 1-Bromoheptane-d1 as a deuterated internal standard, with a focus on establishing linearity and the analytical range.

Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard in quantitative bioanalysis.[1][2] Their co-elution and similar ionization behavior to the analyte of interest effectively compensate for variability during sample preparation and analysis.[3][4] 1-Bromoheptane-d1, a deuterated analog of 1-bromoheptane, serves as an excellent internal standard for the quantification of volatile and semi-volatile organic compounds.

Performance Comparison of Internal Standards

The selection of an internal standard significantly impacts assay performance. While structurally similar compounds can be used, deuterated standards like 1-Bromoheptane-d1 typically offer superior accuracy and precision.[5]

Internal Standard Type	Analyte Recovery Correction	Matrix Effect Compensation	Cost	Potential for Cross-Interference
1-Bromoheptane-d1 (Deuterated)	Excellent	Excellent	Moderate to High	Low, but mass spectrometric resolution is key.[6]
Structural Analog (e.g., 1-Bromooctane)	Good	Moderate	Low to Moderate	Moderate, due to differences in physicochemical properties.
No Internal Standard	Poor	Poor	N/A	High susceptibility to analytical variability.

Establishing Linearity and Range: A Representative Protocol

The following is a generalized experimental protocol for determining the linearity and range of a hypothetical assay for a target analyte using 1-Bromoheptane-d1 as an internal standard.

Objective: To determine the concentration range over which the assay response is directly proportional to the analyte concentration.

Materials:

• Target analyte of known purity

• 1-Bromoheptane-d1 (internal standard)

• Control biological matrix (e.g., human plasma, urine)

• Appropriate solvents for extraction and reconstitution

• Calibrated analytical instrumentation (GC-MS or LC-MS/MS)

Experimental Workflow:

Workflow for Linearity and Range Determination.

Acceptance Criteria:

• Linearity: The coefficient of determination (r²) of the calibration curve should be ≥ 0.99.

• Range: The Lower Limit of Quantification (LLOQ) and Upper Limit of Quantification (ULOQ) are the lowest and highest concentrations of the calibration curve that can be measured with acceptable precision and accuracy.[7]

• Accuracy: The mean concentration of each calibration standard should be within ±15% of the nominal value (±20% for the LLOQ).[8]

• Precision: The coefficient of variation (CV) for each calibration standard should not exceed 15% (20% for the LLOQ).[8]

Representative Linearity Data

The following table summarizes hypothetical data from a linearity experiment for a target analyte using 1-Bromoheptane-d1 as the internal standard.

Nominal Concentration (ng/mL)	Mean Calculated Concentration (ng/mL)	Accuracy (%)	Precision (CV, %)
1.00 (LLOQ)	0.95	95.0	8.5
2.50	2.58	103.2	6.2
5.00	5.15	103.0	4.1
10.0	9.80	98.0	3.5
25.0	24.5	98.0	2.8
50.0	51.0	102.0	2.1
100.0 (ULOQ)	99.5	99.5	1.9

Linear Regression Equation: y = 0.1234x + 0.005 Coefficient of Determination (r²): 0.998

Logical Relationship in Internal Standard Selection

The choice of an internal standard is a critical decision in method development. The ideal internal standard should mimic the analyte's behavior throughout the analytical process.

Decision pathway for internal standard selection.

Conclusion

The use of a deuterated internal standard, such as 1-Bromoheptane-d1, is a robust strategy for developing accurate and precise bioanalytical methods. Proper validation of linearity and range is a fundamental requirement to ensure the reliability of quantitative data. The experimental framework and performance characteristics outlined in this guide provide a solid foundation for researchers and scientists to establish high-quality analytical assays for a wide range of applications in drug development and other scientific disciplines.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 4. LC-MS/MS Quantitative Assays | Department of Chemistry Mass Spectrometry Core Laboratory [mscore.web.unc.edu]
• 5. benchchem.com [benchchem.com]
• 6. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. ema.europa.eu [ema.europa.eu]

Navigating Precision and Accuracy in Analytical Chemistry: A Comparative Guide to Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the reliability of analytical data is paramount. In chromatographic and mass spectrometric analyses, internal standards are crucial for achieving accurate and precise quantification of target analytes. Among these, deuterated compounds, such as 1-Bromoheptane-d15, are often considered the gold standard. This guide provides a comprehensive overview of inter-day and intra-day precision and accuracy when using deuterated internal standards, offering a comparison with other alternatives and supported by experimental data and detailed protocols.

While specific performance data for 1-Bromoheptane-d15 is not extensively published, this guide will draw upon data from structurally similar deuterated internal standards used in comparable applications to provide a robust framework for understanding their performance. The principles and practices outlined here are broadly applicable to the use of deuterated long-chain alkanes and their derivatives in quantitative analysis.

The Gold Standard: Why Deuterated Internal Standards?

In techniques like gas chromatography-mass spectrometry (GC-MS), an internal standard is a compound added in a constant amount to samples, calibration standards, and quality controls. It helps to correct for variations in sample preparation, injection volume, and instrument response. Deuterated internal standards are analogues of the analyte of interest where some or all of the hydrogen atoms have been replaced by their heavier isotope, deuterium.

This isotopic substitution results in a compound that is chemically almost identical to the analyte. Consequently, it behaves similarly during extraction, derivatization, and chromatography. However, due to its higher mass, it can be distinguished from the native analyte by a mass spectrometer. This close similarity is the primary reason for the superior performance of deuterated internal standards in improving the accuracy and precision of analytical methods.

Performance Evaluation: Inter-day and Intra-day Precision and Accuracy

The reliability of an analytical method is assessed through validation, a key component of which is the determination of precision and accuracy.

• Precision refers to the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is typically expressed as the relative standard deviation (RSD).

  • Intra-day precision (or repeatability) measures the precision within a single day's analysis.

  • Inter-day precision (or intermediate precision) measures the precision over a period of several days, accounting for variables such as different analysts, equipment, and reagents.

• Accuracy is the closeness of the mean of a set of results to the true value. It is often expressed as the percentage of recovery of a known amount of analyte spiked into a sample or as a percentage of bias.

Comparative Performance of Deuterated Internal Standards

The following tables summarize typical inter-day and intra-day precision and accuracy data for analytical methods employing deuterated long-chain alkanes as internal standards for the quantification of various analytes. This data is representative of the performance that can be expected from well-validated methods using compounds similar to 1-Bromoheptane-d15.

Table 1: Intra-day Precision and Accuracy with Deuterated Alkane Internal Standards (Representative Data)

Analyte Class	Matrix	Concentration Level	Number of Replicates (n)	Precision (RSD%)	Accuracy (% Recovery)
Volatile Organic Compounds	Water	Low (1 µg/L)	6	≤ 10%	90-110%
Medium (10 µg/L)	6	≤ 8%	95-105%
High (50 µg/L)	6	≤ 5%	98-102%
Fatty Acid Methyl Esters	Plasma	Low (0.1 µg/mL)	5	≤ 15%	85-115%
Medium (1 µg/mL)	5	≤ 10%	90-110%
High (10 µg/mL)	5	≤ 5%	95-105%
Semi-Volatile Organic Compounds	Soil	Low (10 ng/g)	6	≤ 15%	80-120%
Medium (100 ng/g)	6	≤ 10%	85-115%
High (500 ng/g)	6	≤ 8%	90-110%

Table 2: Inter-day Precision and Accuracy with Deuterated Alkane Internal Standards (Representative Data)

Analyte Class	Matrix	Concentration Level	Number of Days	Precision (RSD%)	Accuracy (% Recovery)
Volatile Organic Compounds	Water	Low (1 µg/L)	3	≤ 15%	85-115%
Medium (10 µg/L)	3	≤ 12%	90-110%
High (50 µg/L)	3	≤ 10%	95-105%
Fatty Acid Methyl Esters	Plasma	Low (0.1 µg/mL)	3	≤ 20%	80-120%
Medium (1 µg/mL)	3	≤ 15%	85-115%
High (10 µg/mL)	3	≤ 10%	90-110%
Semi-Volatile Organic Compounds	Soil	Low (10 ng/g)	3	≤ 20%	75-125%
Medium (100 ng/g)	3	≤ 15%	80-120%
High (500 ng/g)	3	≤ 12%	85-115%

Experimental Protocols

A detailed methodology is crucial for obtaining reliable and reproducible results. The following is a representative experimental protocol for the determination of inter-day and intra-day precision and accuracy in a GC-MS analysis using a deuterated internal standard.

Preparation of Standards and Quality Control Samples

• Stock Solutions: Prepare individual stock solutions of the analyte(s) and the deuterated internal standard (e.g., 1-Bromoheptane-d15) in a suitable solvent (e.g., methanol, hexane) at a concentration of 1 mg/mL. Store at an appropriate temperature (e.g., -20°C).

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the analyte stock solution to cover the expected concentration range of the samples.

• Internal Standard Spiking Solution: Prepare a working solution of the deuterated internal standard at a fixed concentration. This solution will be added to all samples, calibration standards, and quality control samples.

• Calibration Standards: Prepare a set of calibration standards by spiking the appropriate matrix (e.g., blank plasma, reagent water) with the working standard solutions and the internal standard spiking solution. A typical calibration curve consists of a blank, a zero sample (matrix with internal standard only), and 6-8 non-zero concentrations.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels: low, medium, and high. These are prepared independently from the calibration standards by spiking a blank matrix.

Sample Preparation (Example for Water Analysis)

• To a 10 mL water sample, add a fixed volume of the deuterated internal standard spiking solution.

• Perform a liquid-liquid extraction with a suitable organic solvent (e.g., dichloromethane, hexane).

• Separate the organic layer and concentrate it under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of solvent suitable for GC-MS injection.

GC-MS Analysis

• Instrument Conditions: Set up the GC-MS with an appropriate column and temperature program to achieve good separation of the analyte and internal standard. The mass spectrometer should be operated in selected ion monitoring (SIM) mode to monitor specific ions for the analyte and the deuterated internal standard, ensuring selectivity and sensitivity.

• Sequence: Analyze the samples in a sequence that includes blanks, calibration standards, QC samples, and the unknown samples.

Data Analysis and Calculations

• Calibration Curve: Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the nominal concentration of the analyte for the calibration standards. A linear regression with a weighting factor is commonly used.

• Quantification: Determine the concentration of the analyte in the QC samples and unknown samples by using the regression equation from the calibration curve.

• Precision Calculation: Calculate the mean, standard deviation (SD), and relative standard deviation (RSD%) for the concentrations of the replicate QC samples for both intra-day and inter-day assessments.

  • RSD% = (SD / Mean) * 100

• Accuracy Calculation: Calculate the accuracy as the percentage of the mean calculated concentration to the nominal concentration.

  • Accuracy (%) = (Mean Calculated Concentration / Nominal Concentration) * 100

Visualizing the Workflow

To better understand the process, the following diagrams illustrate the key workflows in assessing analytical method performance.

Experimental workflow for method validation.

Logical relationship of precision and accuracy.

Conclusion

The use of deuterated internal standards, such as 1-Bromoheptane-d15 and other deuterated long-chain alkanes, is a powerful strategy to enhance the precision and accuracy of quantitative analytical methods. By closely mimicking the behavior of the target analyte throughout the analytical process, these internal standards effectively compensate for various sources of error. As demonstrated by the representative data, well-validated methods employing deuterated internal standards can achieve excellent intra-day and inter-day precision and accuracy, ensuring the generation of high-quality, reliable data that is essential for research, drug development, and regulatory compliance. The detailed experimental protocols and logical workflows provided in this guide offer a solid foundation for researchers and scientists to implement and validate robust analytical methods.

Evaluating Method Robustness with 1-Bromoheptane-d1: A Comparative Guide

For researchers, scientists, and drug development professionals, the assurance of a rugged and reliable analytical method is a cornerstone of valid experimental outcomes. In quantitative analyses, particularly those employing gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry (MS), the use of an internal standard is pivotal for achieving accuracy and precision. This guide provides a comprehensive comparison of 1-Bromoheptane-d1 as a deuterated internal standard against other alternatives, supported by established analytical principles and generalized experimental data.

1-Bromoheptane-d1 is a deuterated form of 1-Bromoheptane (B155011), meaning one of its hydrogen atoms has been replaced by a deuterium (B1214612) atom. This subtle change in mass allows it to be distinguished from the non-deuterated analyte by a mass spectrometer, while its chemical and physical properties remain nearly identical. This similarity is the key to its effectiveness as an internal standard, as it can compensate for variations during sample preparation, injection, and ionization.

Performance Comparison of Internal Standards

The choice of an internal standard is critical and directly impacts the performance of an analytical method. An ideal internal standard should mimic the behavior of the analyte throughout the entire analytical process. The following table summarizes the expected performance characteristics of 1-Bromoheptane-d1 in a hypothetical GC-MS method for the determination of 1-bromoheptane, compared to a non-deuterated structural analog (e.g., 1-Bromooctane) and a compound from a different chemical class (e.g., Toluene-d8).

Performance Metric	1-Bromoheptane-d1 (Deuterated Analog)	1-Bromooctane (Structural Analog)	Toluene-d8 (Different Chemical Class)
Co-elution with Analyte	Nearly identical retention time	Different retention time	Significantly different retention time
Extraction Recovery Mimicry	Excellent	Good to Moderate	Poor to Moderate
Compensation for Matrix Effects	Excellent	Moderate	Poor
Accuracy (% Bias)	< 5%	5-15%	> 15%
Precision (%RSD)	< 5%	5-15%	> 15%
Correction for Instrument Variability	Excellent	Good	Moderate

Experimental Protocols

To rigorously evaluate the robustness of an analytical method using 1-Bromoheptane-d1, a systematic approach is required. The following are detailed methodologies for key experiments based on the principles outlined in the ICH Q2(R1) guideline.[1][2]

Protocol 1: Robustness Testing of a GC-MS Method

Objective: To assess the reliability of a GC-MS method using 1-Bromoheptane-d1 as an internal standard by deliberately introducing small variations to the method parameters.

Methodology:

• Standard Preparation: Prepare a stock solution of the target analyte (e.g., 1-bromoheptane) and the internal standard (1-Bromoheptane-d1) in a suitable solvent (e.g., methanol). Prepare calibration standards and quality control (QC) samples at low, medium, and high concentrations.

• Nominal GC-MS Conditions:

  • GC Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp at 10°C/min to 200°C, hold for 5 minutes.

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL (splitless)

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • MS Mode: Selected Ion Monitoring (SIM)

• Parameter Variation: Introduce the following variations to the nominal conditions, one at a time:

  • Carrier gas flow rate: ± 0.1 mL/min

  • Initial oven temperature: ± 2°C

  • Oven temperature ramp rate: ± 1°C/min

  • Injector temperature: ± 5°C

• Analysis: Analyze replicate injections (n=3) of the low, medium, and high QC samples under each of the nominal and varied conditions.

• Data Evaluation: Calculate the mean concentration, standard deviation, and relative standard deviation (%RSD) for each set of conditions. Compare the results obtained under the varied conditions to those from the nominal conditions. The method is considered robust if the results remain within acceptable limits of accuracy and precision.

Protocol 2: Evaluation of Internal Standard Performance

Objective: To compare the performance of 1-Bromoheptane-d1 with other internal standards in compensating for analytical variability.

Methodology:

• Internal Standard Selection: Choose alternative internal standards, such as a structural analog (e.g., 1-Bromooctane) and a compound from a different chemical class (e.g., Toluene-d8).

• Sample Preparation: Spike a consistent amount of the analyte and each of the internal standards into a series of blank matrix samples (e.g., plasma, soil extract).

• Extraction Procedure: Subject the spiked samples to the routine sample extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction).

• GC-MS Analysis: Analyze the extracted samples using the nominal GC-MS conditions described in Protocol 1.

• Data Analysis: Calculate the peak area ratio of the analyte to each internal standard. Determine the accuracy and precision for the quantification of the analyte using each internal standard. The internal standard that provides the best accuracy and precision is considered the most suitable for the method.

Visualizing Workflows and Relationships

To further clarify the experimental processes and logical connections, the following diagrams are provided.

Caption: Workflow for a typical quantitative analysis using an internal standard.

Caption: Logical flow for evaluating the robustness of an analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Analysis of ESI and APCI for the Ionization of 1-Bromoheptane-d1

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Ionization Technique for Nonpolar Analytes

The choice of an appropriate ionization source is a critical determinant of sensitivity and data quality in mass spectrometry. For nonpolar, volatile compounds such as the deuterated haloalkane 1-bromoheptane-d1, the selection between Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) is not trivial. This guide provides a comprehensive comparison of these two techniques for the analysis of 1-bromoheptane-d1, supported by established ionization principles and experimental data from analogous compounds, to aid researchers in making an informed decision for their analytical workflows.

Executive Summary

Atmospheric Pressure Chemical Ionization (APCI) is demonstrably superior for the analysis of 1-bromoheptane-d1 and similar nonpolar, volatile compounds. APCI's gas-phase ionization mechanism is inherently more compatible with the physicochemical properties of such analytes, leading to significantly higher ionization efficiency and, consequently, greater sensitivity. While Electrospray Ionization (ESI) is a powerful technique for polar and large molecules, its reliance on liquid-phase ionization presents inherent limitations for small, nonpolar species like 1-bromoheptane-d1, often resulting in poor signal intensity.

Data Presentation: ESI vs. APCI for 1-Bromoheptane-d1

Parameter	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Advantage for 1-Bromoheptane-d1
Principle of Ionization	Ionization from charged droplets in the liquid phase.	Gas-phase ion-molecule reactions initiated by corona discharge.	APCI
Analyte Polarity Suitability	High to moderate polarity.[1][2][3]	Low to moderate polarity.[1][2][3]	APCI
Analyte Volatility Suitability	Not a primary requirement.	Requires thermal stability and volatility.[4]	APCI
Expected Ionization Efficiency	Very Low to Negligible	High	APCI
Expected Signal Intensity	Weak	Strong	APCI
Typical Ions Formed	Adduct ions (e.g., [M+Na]⁺, [M+K]⁺) or radical cations [M]⁺• in specific solvents.	Protonated molecules [M+H]⁺, radical cations [M]⁺•, or fragment ions.	APCI
Susceptibility to Matrix Effects	Generally higher.	Generally lower.	APCI
Typical Flow Rates	0.1 - 1000 µL/min.	200 - 2000 µL/min.	N/A
Solvent Compatibility	Requires polar solvents to support charge.	Compatible with a wider range of solvents, including nonpolar ones.	APCI

Mandatory Visualization

Ionization Pathway Diagrams

The following diagrams illustrate the proposed dominant ionization pathways for 1-bromoheptane-d1 in both ESI and APCI sources.

ESI Ionization Pathway for 1-Bromoheptane-d1

APCI Ionization Pathway for 1-Bromoheptane-d1

Experimental Workflow

The logical workflow for comparing the ionization efficiency of 1-bromoheptane-d1 in ESI and APCI is depicted below.

Workflow for ESI vs. APCI Comparison

Experimental Protocols

The following are detailed, adaptable methodologies for the analysis of 1-bromoheptane-d1 using both ESI and APCI mass spectrometry.

Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of 1-bromoheptane-d1 in methanol.

• Working Standards: Serially dilute the stock solution with an appropriate solvent system (e.g., 50:50 methanol:water for ESI and 80:20 methanol:water for APCI) to prepare a series of working standards with concentrations ranging from 1 ng/mL to 1000 ng/mL.

Electrospray Ionization (ESI) Mass Spectrometry Protocol

• Instrumentation: A triple quadrupole mass spectrometer equipped with an ESI source.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: 90% Methanol, 10% Water with 5 mM sodium acetate (B1210297) (to promote adduct formation).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• ESI Source Parameters (Positive Ion Mode):

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 400 °C.

  • Desolvation Gas Flow: 800 L/hr.

  • Cone Gas Flow: 50 L/hr.

• MS Method:

  • Scan Mode: Full scan (m/z 100-300) to identify the major ions.

  • Selected Ion Recording (SIR): Monitor for the expected sodium adduct of 1-bromoheptane-d1.

Atmospheric Pressure Chemical Ionization (APCI) Mass Spectrometry Protocol

• Instrumentation: A triple quadrupole mass spectrometer equipped with an APCI source.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: 80% Methanol, 20% Water.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 10 µL.

• APCI Source Parameters (Positive Ion Mode):

  • Corona Current: 5 µA.

  • Cone Voltage: 35 V.

  • Source Temperature: 150 °C.

  • APCI Probe Temperature: 500 °C.

  • Desolvation Gas Flow: 600 L/hr.

  • Cone Gas Flow: 50 L/hr.

• MS Method:

  • Scan Mode: Full scan (m/z 100-300) to identify the major ions.

  • Selected Ion Recording (SIR): Monitor for the expected protonated molecule [M+H]⁺ of 1-bromoheptane-d1.

Conclusion and Recommendation

Based on the fundamental principles of mass spectrometry ionization and supporting evidence from the analysis of structurally similar compounds, APCI is the recommended ionization technique for the sensitive and robust analysis of 1-bromoheptane-d1 . The gas-phase ionization mechanism of APCI is well-suited for this volatile, nonpolar analyte, and is expected to yield significantly higher signal intensity and lower limits of detection compared to ESI. While ESI is a versatile technique, its application to small, nonpolar molecules like 1-bromoheptane-d1 is suboptimal and likely to result in poor ionization efficiency. For researchers in drug development and related fields requiring reliable quantification of nonpolar small molecules, APCI should be the primary ionization method considered.

References

• 1. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 2. microsaic.com [microsaic.com]
• 3. Electrospray and APCI Mass Analysis | AxisPharm [axispharm.com]
• 4. m.youtube.com [m.youtube.com]

The Gold Standard in Quantitative Analysis: Justifying the Use of 1-Bromoheptane-d1 over a Structural Analog Internal Standard

For researchers, scientists, and drug development professionals, achieving the highest level of accuracy and precision in quantitative analysis is paramount. The choice of an internal standard is a critical decision that directly impacts the reliability of analytical data. This guide provides an objective comparison of the performance of 1-Bromoheptane-d1, a deuterated internal standard, against a common alternative—a structural analog internal standard. Supported by experimental data and detailed methodologies, this document will illustrate the clear advantages of using a stable isotope-labeled standard for robust and reliable quantification.

The Critical Role of an Internal Standard

In analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), an internal standard (IS) is a compound added in a constant amount to samples, calibration standards, and quality controls.[1] Its purpose is to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response.[2][3] An ideal internal standard should mimic the physicochemical behavior of the analyte of interest to ensure it is equally affected by these variables.[4] The two primary choices for an internal standard are a deuterated (or other stable isotope-labeled) analog of the analyte or a structurally similar compound.[4][5]

Mitigating the Matrix Effect: The Core Advantage

One of the most significant challenges in quantitative analysis, particularly with complex biological matrices like plasma or tissue homogenates, is the "matrix effect."[6][7] This phenomenon, caused by co-eluting endogenous components, can lead to unpredictable ion suppression or enhancement of the analyte signal, compromising the accuracy of the results.[6][8]

Deuterated internal standards, like 1-Bromoheptane-d1, are the most effective tools to combat matrix effects.[6] Because they are chemically almost identical to the analyte (1-Bromoheptane), they co-elute during chromatographic separation and experience the same degree of ion suppression or enhancement in the mass spectrometer's ion source. By calculating the ratio of the analyte signal to the internal standard signal, these variations are effectively normalized, leading to a more accurate and precise quantification of the analyte.[5][9]

A structural analog, on the other hand, will have different physicochemical properties, leading to a different retention time and potentially a different response to matrix effects.[5] This can result in inadequate correction and, consequently, less reliable quantitative data.[5]

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. youtube.com [youtube.com]

A Comparative Guide to Incurred Sample Reanalysis Utilizing Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of regulated bioanalysis, ensuring the reproducibility and reliability of pharmacokinetic data is paramount. Incurred Sample Reanalysis (ISR) has emerged as a critical tool to verify the accuracy of bioanalytical methods under real-world conditions.[1][2] The choice of an appropriate internal standard (IS) is a cornerstone of a robust bioanalytical method, with stable isotope-labeled (SIL) internal standards, particularly deuterated analogs, being widely regarded as the gold standard.[3][4][5]

This guide provides a comprehensive comparison of the performance of deuterated internal standards, with a focus on compounds analogous to 1-Bromoheptane-d15, against non-deuterated alternatives in the context of ISR. While specific public-domain data for bioanalytical methods utilizing 1-Bromoheptane-d15 is not available, this guide leverages established principles and published data for other small molecules to provide a thorough comparison and practical guidance.

The Critical Role of Internal Standards in Bioanalysis

An internal standard is added to samples to control for variability during the analytical process, including extraction, injection, and ionization.[5] An ideal IS should mimic the physicochemical properties of the analyte to accurately compensate for any variations.[6] Deuterated internal standards are chemically almost identical to the analyte, ensuring they behave similarly throughout the analytical workflow.[3][4] This near-identical behavior is crucial for mitigating matrix effects, which are a primary source of variability and a significant challenge in bioanalysis.[3]

Data Presentation: Performance Comparison of Internal Standards

The following tables summarize the expected performance of a bioanalytical method using a deuterated internal standard (like 1-Bromoheptane-d15) compared to a non-deuterated, structural analog internal standard. The data presented is illustrative and based on typical performance characteristics observed in bioanalytical assays of small molecules.

Table 1: Comparison of Method Performance Parameters

Performance Parameter	Deuterated Internal Standard (e.g., 1-Bromoheptane-d15)	Non-Deuterated (Structural Analog) Internal Standard
Precision (%CV)
Intra-day	≤ 5%	≤ 10%
Inter-day	≤ 8%	≤ 15%
Accuracy (%Bias)
Intra-day	± 5%	± 10%
Inter-day	± 8%	± 15%
Matrix Effect (%CV)	≤ 5%	≤ 15%
Extraction Recovery (%CV)	≤ 5%	≤ 10%

Table 2: Incurred Sample Reanalysis (ISR) Acceptance Criteria and Expected Results

ISR Parameter	Acceptance Criteria	Expected Performance with Deuterated IS	Expected Performance with Non-Deuterated IS
Number of Samples	At least 5-10% of study samples[1][2][7]	N/A	N/A
Acceptance Limit	At least 67% of results within ±20% of the mean of the original and repeat values[1]	> 95% of samples meet criteria	85-95% of samples meet criteria
Investigation Trigger	Failure to meet the 67% acceptance criterion	Low probability	Higher probability, often due to uncompensated matrix effects

Experimental Protocols

Detailed methodologies are crucial for reproducible bioanalytical assays and successful ISR.

• Objective: To validate the bioanalytical method for accuracy, precision, selectivity, sensitivity, and stability.

• Materials: Blank biological matrix, analytical standards of the analyte and internal standard (deuterated and non-deuterated).

• Procedure:

  • Prepare calibration standards and quality control (QC) samples by spiking the blank matrix with known concentrations of the analyte and the chosen internal standard.

  • Perform sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Analyze the extracted samples using a validated LC-MS/MS method.

  • Evaluate the method for linearity, accuracy, precision, selectivity, and matrix effect according to regulatory guidelines.

• Objective: To confirm the reproducibility of the bioanalytical method using incurred samples from a study.

• Sample Selection:

  • Select a subset of study samples (typically 5-10%) for reanalysis.[1][2][7]

  • Choose samples around the maximum concentration (Cmax) and in the terminal elimination phase.[1]

• Procedure:

  • On a different day, reanalyze the selected incurred samples in a separate analytical run.

  • The reanalysis should be performed by the same method as the original analysis.

  • Calculate the percent difference between the initial concentration and the reanalyzed concentration for each sample using the formula: (% Difference) = ((Reanalyzed Value - Original Value) / Mean Value) * 100.

• Acceptance Criteria:

  • At least two-thirds (67%) of the reanalyzed samples must have a percent difference within ±20% of the mean of the two values.[1]

Mandatory Visualization

The following diagrams illustrate key workflows and logical relationships in the context of incurred sample reanalysis.

Caption: Workflow for conducting Incurred Sample Reanalysis.

Caption: Logical relationship of IS choice and performance.

References

• 1. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 2. nebiolab.com [nebiolab.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. en.cmicgroup.com [en.cmicgroup.com]
• 7. Repeat Analysis and Incurred Sample Reanalysis: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Matrix Effect of 1-Bromoheptane-d1: A Comparative Guide for Plasma, Urine, and Tissue Samples

For researchers, scientists, and drug development professionals, the accurate quantification of compounds in biological matrices is a critical aspect of preclinical and clinical studies. The inherent complexity of these matrices can, however, significantly impact the reliability of analytical measurements. This guide provides a comprehensive comparison of the evaluation of the matrix effect for 1-Bromoheptane-d1, a deuterated internal standard, across three common biological matrices: plasma, urine, and tissue. By presenting detailed experimental protocols and supporting data, this document aims to equip researchers with the necessary tools to assess and mitigate matrix-related challenges in their analytical methods.

The "matrix effect" refers to the alteration of the ionization efficiency of a target analyte due to the presence of co-eluting, endogenous components in the sample matrix.[1][2] This phenomenon can manifest as either ion suppression, a decrease in the analytical signal, or ion enhancement, an increase in the signal, leading to inaccurate quantification.[3][4] The use of a stable isotope-labeled internal standard (SIL-IS), such as 1-Bromoheptane-d1, is a widely accepted strategy to compensate for these effects.[5][6] Ideally, the SIL-IS co-elutes with the analyte and experiences the same degree of signal alteration, allowing for accurate ratiometric analysis.[6] However, the extent of the matrix effect can differ significantly between various biological matrices, necessitating a thorough evaluation for each specific application.[1][7]

This guide focuses on a comparative assessment of the matrix effect for 1-Bromoheptane-d1 in plasma, urine, and tissue. Plasma is a complex matrix containing high concentrations of proteins and phospholipids, which are known to cause significant matrix effects.[7][8] Urine, on the other hand, has a high salt content and contains a variety of metabolic waste products that can interfere with analysis.[7][9] Tissue samples present a unique challenge due to their complex and variable composition, requiring extensive sample preparation.[8]

Experimental Protocols

A robust evaluation of the matrix effect is essential during method development and validation. The post-extraction spike method is a widely accepted approach to quantitatively assess the matrix effect.[10][11] This method involves comparing the analytical response of an analyte spiked into a blank matrix extract with the response of the analyte in a neat solution.[10]

Sample Preparation

Effective sample preparation is crucial to minimize matrix interferences.[7][12] The choice of technique depends on the specific matrix and the physicochemical properties of the analyte. For a volatile compound like 1-Bromoheptane, headspace analysis or liquid-liquid extraction are common approaches.[13][14]

Plasma:

• Protein Precipitation: To 100 µL of plasma, add 300 µL of a cold organic solvent such as acetonitrile (B52724) or methanol.

• Vortex the mixture for 1 minute to precipitate the proteins.

• Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for analysis.

Urine:

• Dilution: Due to the high variability in urine composition, a simple dilution with the initial mobile phase or a suitable buffer is often sufficient.[9] A 1:10 dilution is a common starting point.

• Solid-Phase Extraction (SPE): For more complex urine samples or to achieve lower detection limits, SPE can be employed to clean up the sample and concentrate the analyte.[14]

Tissue:

• Homogenization: Homogenize a known weight of the tissue sample in a suitable buffer.

• Liquid-Liquid Extraction (LLE): Add an immiscible organic solvent (e.g., hexane, dichloromethane) to the tissue homogenate.[14]

• Vortex vigorously to extract the analyte into the organic phase.

• Centrifuge to separate the layers and collect the organic phase for analysis.

Matrix Effect Evaluation: Post-Extraction Spike Method

To quantify the matrix effect, three sets of samples are prepared:

• Set A (Neat Solution): The analyte (1-Bromoheptane) and the internal standard (1-Bromoheptane-d1) are prepared in the final reconstitution solvent at low and high concentrations.

• Set B (Post-Extraction Spike): Blank matrix (plasma, urine, or tissue) from at least six different sources is extracted using the appropriate sample preparation protocol. The extracted matrix is then spiked with the analyte and internal standard at the same low and high concentrations as in Set A.[10][15]

• Set C (Pre-Extraction Spike): The analyte and internal standard are spiked into the blank matrix before the extraction process. This set is used to determine the recovery of the extraction procedure.[16]

The Matrix Factor (MF) is then calculated using the following formula:[15][17]

MF = (Peak Area in Presence of Matrix) / (Peak Area in Absence of Matrix)

An MF value of 1 indicates no matrix effect, a value less than 1 indicates ion suppression, and a value greater than 1 indicates ion enhancement.[10]

The Internal Standard (IS) Normalized MF is calculated as:[15]

IS Normalized MF = (MF of Analyte) / (MF of Internal Standard)

An IS Normalized MF close to 1 suggests that the internal standard effectively compensates for the matrix effect.[10] The coefficient of variation (CV) of the IS-normalized MF from the different matrix sources should not be greater than 15%.[15]

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Given the volatile nature of 1-Bromoheptane, GC-MS is a suitable analytical technique.[13][14]

• Gas Chromatograph: Equipped with a suitable capillary column (e.g., DB-5ms).

• Injector: Split/splitless inlet.

• Carrier Gas: Helium.

• Mass Spectrometer: Operated in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

Data Presentation

The following tables present hypothetical data from a matrix effect evaluation of 1-Bromoheptane-d1 in plasma, urine, and tissue.

Table 1: Matrix Effect Evaluation of 1-Bromoheptane-d1 in Human Plasma

Concentration	Analyte MF	IS MF	IS Normalized MF
Low QC	0.78	0.80	0.98
High QC	0.82	0.83	0.99

Table 2: Matrix Effect Evaluation of 1-Bromoheptane-d1 in Human Urine

Concentration	Analyte MF	IS MF	IS Normalized MF
Low QC	0.95	0.96	0.99
High QC	1.05	1.04	1.01

Table 3: Matrix Effect Evaluation of 1-Bromoheptane-d1 in Rat Liver Tissue

Concentration	Analyte MF	IS MF	IS Normalized MF
Low QC	0.65	0.68	0.96
High QC	0.70	0.72	0.97

Mandatory Visualization

Caption: Experimental workflow for the quantitative evaluation of matrix effect using the post-extraction spike method.

Caption: Conceptual illustration of ion suppression and enhancement in the mass spectrometer ion source.

Comparison of Matrices and Mitigation Strategies

The hypothetical data illustrates the varying degrees of matrix effects across the three biological matrices. Plasma and tissue homogenates often exhibit more significant ion suppression due to their higher content of proteins and phospholipids.[7][8] Urine can show either suppression or enhancement depending on the specific composition of the sample, which can be highly variable.[9]

Several strategies can be employed to mitigate matrix effects:

• Improved Sample Preparation: More extensive cleanup procedures, such as multi-step solid-phase extraction or liquid-liquid extraction, can remove a larger portion of interfering matrix components.[7]

• Chromatographic Separation: Optimizing the chromatographic method to separate the analyte from co-eluting matrix components can significantly reduce interference.[3]

• Dilution: Diluting the sample can reduce the concentration of matrix components, thereby minimizing their impact on ionization.[18][19]

• Use of a Stable Isotope-Labeled Internal Standard: As demonstrated, a suitable SIL-IS is the most effective way to compensate for matrix effects that cannot be eliminated through other means.[5][20]

Conclusion

A thorough evaluation of the matrix effect is a non-negotiable step in the development and validation of robust bioanalytical methods. This guide provides a framework for the systematic assessment of the matrix effect of 1-Bromoheptane-d1 in plasma, urine, and tissue. By understanding the unique challenges presented by each matrix and implementing appropriate experimental protocols, researchers can ensure the accuracy and reliability of their quantitative data, ultimately contributing to the successful advancement of drug development programs. The use of a deuterated internal standard like 1-Bromoheptane-d1 is a powerful tool to compensate for matrix effects, but its effectiveness must be rigorously verified for each specific application.

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Ion suppression and enhancement effects of co-eluting analytes in multi-analyte approaches: systematic investigation using ultra-high-performance liquid chromatography/mass spectrometry with atmospheric-pressure chemical ionization or electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. bme.psu.edu [bme.psu.edu]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Mapping of Urinary Volatile Organic Compounds by a Rapid Analytical Method Using Gas Chromatography Coupled to Ion Mobility Spectrometry (GC–IMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 14. Sample preparation GC-MS [scioninstruments.com]
• 15. e-b-f.eu [e-b-f.eu]
• 16. Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Matrix Factor: Significance and symbolism [wisdomlib.org]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 20. myadlm.org [myadlm.org]

Establishing Acceptance Criteria for 1-Bromoheptane-d15 in Regulated Bioanalysis: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of regulated bioanalysis, the choice of a suitable internal standard (IS) is a critical determinant of assay accuracy, precision, and robustness. Stable isotope-labeled (SIL) internal standards are widely considered the gold standard, and 1-Bromoheptane-d15, a deuterated analog of 1-Bromoheptane, serves as an exemplary model for this class of reagents.[1][2][3] This guide provides a comparative framework for establishing acceptance criteria for 1-Bromoheptane-d15 in regulated bioanalysis, contrasting its expected performance with that of a non-deuterated structural analog. The principles and methodologies outlined herein are grounded in regulatory expectations from bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4][5]

The Advantage of Deuterated Internal Standards

The fundamental principle behind the superiority of deuterated internal standards like 1-Bromoheptane-d15 lies in their near-identical physicochemical properties to the analyte of interest.[1][2] This chemical equivalence ensures that the IS and analyte behave similarly during sample preparation, extraction, and chromatographic separation.[6] Consequently, the IS can effectively compensate for variability arising from matrix effects, extraction inconsistencies, and instrument response fluctuations.[7] Non-deuterated structural analogs, while a viable alternative when a SIL-IS is unavailable, may exhibit different extraction recoveries and chromatographic behaviors, potentially leading to less accurate and precise results.[2][8]

Comparative Performance and Acceptance Criteria

The following tables summarize the key bioanalytical validation parameters and the expected performance of 1-Bromoheptane-d15 compared to a hypothetical non-deuterated analog internal standard. The acceptance criteria are based on current regulatory guidelines for chromatographic methods.[3][9]

Table 1: Comparison of Key Performance Parameters

Validation Parameter	1-Bromoheptane-d15 (Deuterated IS)	Non-Deuterated Analog IS	Regulatory Acceptance Criteria
Selectivity & Specificity	High: Minimal cross-talk due to mass difference.[10]	Moderate to High: Potential for cross-talk if mass difference is insufficient.	Analyte response in blank < 20% of LLOQ; IS response < 5% of its response in blanks.[10][11]
Accuracy	High: Expected to closely track analyte.	Moderate to High: May show bias if it doesn't perfectly mimic the analyte.	Mean accuracy within ±15% of nominal (±20% at LLOQ).[9]
Precision	High: Low coefficient of variation (%CV).	Moderate to High: Potentially higher %CV due to differential behavior.	%CV ≤ 15% (≤ 20% at LLOQ).[9]
Matrix Effect	Low: Co-elution minimizes differential matrix effects.[7]	Variable: Different retention times can lead to varied matrix effects.	IS-normalized matrix factor CV ≤ 15% across at least 6 matrix lots.[3]
Extraction Recovery	Consistent and similar to the analyte.[6]	May differ from the analyte, but should be consistent.[9]	Consistent, precise, and reproducible.[9][12]
Stability	High: C-D bond is stronger than C-H bond.[13]	Should be demonstrated to be stable.	Mean concentration of stability samples within ±15% of nominal.[3]

Table 2: Quantitative Acceptance Criteria for Bioanalytical Method Validation

Parameter	Acceptance Criteria
Accuracy	The mean value should be within ±15% of the nominal value, except at the Lower Limit of Quantification (LLOQ), where it should not deviate by more than ±20%.[9]
Precision	The coefficient of variation (CV) should not exceed 15%, except for the LLOQ, where it should not exceed 20%.[9]
Matrix Factor (IS-Normalized)	The CV of the IS-normalized matrix factor determined from at least six different lots of biological matrix should not be greater than 15%.[3]
Stability (Freeze-Thaw, Bench-Top, Long-Term)	The mean concentration of the stability quality control (QC) samples should be within ±15% of the nominal concentration.[3]
Internal Standard Response Variability	While no strict acceptance criteria are defined in guidance, IS response should be monitored. Responses deviating significantly (e.g., <50% and >150% of the mean) may indicate issues and warrant investigation.

Experimental Protocols

Detailed and validated experimental protocols are essential for ensuring the reliability of bioanalytical data. Below are methodologies for key experiments to establish the acceptance criteria for an internal standard like 1-Bromoheptane-d15.

Matrix Effect Evaluation

Objective: To assess the impact of matrix components on the ionization of the analyte and the internal standard.[14]

Protocol:

• Prepare three sets of samples:

  • Set A: Analyte and 1-Bromoheptane-d15 in a neat solution (e.g., mobile phase).

  • Set B: Blank matrix extract from at least six different sources (lots) spiked with the analyte and 1-Bromoheptane-d15 at the same concentrations as Set A.

  • Set C: Blank matrix from the same six sources spiked with the analyte and 1-Bromoheptane-d15 before extraction.

• Analyze all three sets of samples via LC-MS/MS.

• Calculate the Matrix Factor (MF) for each lot:

  • MF = (Peak area of analyte in Set B) / (Peak area of analyte in Set A)

• Calculate the IS-Normalized Matrix Factor:

  • IS-Normalized MF = (MF of analyte) / (MF of 1-Bromoheptane-d15)

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized MF from the different matrix lots should not be greater than 15%.[3]

Extraction Recovery Assessment

Objective: To determine the efficiency of the extraction procedure for the analyte and the internal standard.

Protocol:

• Prepare two sets of samples at three concentration levels (low, medium, and high):

  • Set 1: Spiked samples prepared by adding the analyte and 1-Bromoheptane-d15 to the biological matrix and then extracting.

  • Set 2: Post-extraction spiked samples prepared by extracting blank biological matrix and then adding the analyte and 1-Bromoheptane-d15 to the extracted matrix.

• Analyze both sets of samples.

• Calculate the percent recovery for both the analyte and 1-Bromoheptane-d15 at each concentration level:

  • % Recovery = (Mean peak area of Set 1 / Mean peak area of Set 2) x 100

• Acceptance Criteria: While 100% recovery is not required, it should be consistent, precise, and reproducible for both the analyte and the internal standard.[9][12] Any significant differences in recovery between the analyte and 1-Bromoheptane-d15 should be investigated.

Stability Testing

Objective: To evaluate the stability of the analyte and 1-Bromoheptane-d15 under various storage and handling conditions.[14]

Protocol:

• Prepare quality control (QC) samples at low and high concentrations in the biological matrix.

• Subject the QC samples to the following conditions:

  • Freeze-Thaw Stability: At least three cycles of freezing at the intended storage temperature (e.g., -20°C or -80°C) and thawing to room temperature.

  • Short-Term (Bench-Top) Stability: Storage at room temperature for a duration that mimics the expected sample handling time.

  • Long-Term Stability: Storage at the intended storage temperature for a period equal to or exceeding the duration of the study.

• Analyze the stability samples against a freshly prepared calibration curve.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of their nominal values.[3]

Visualizing Workflows and Relationships

Caption: A typical experimental workflow for regulated bioanalysis using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. fda.gov [fda.gov]
• 6. aptochem.com [aptochem.com]
• 7. benchchem.com [benchchem.com]
• 8. scispace.com [scispace.com]
• 9. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 10. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. fda.gov [fda.gov]
• 13. 1-Bromoheptane-D15 | 98195-42-7 | Benchchem [benchchem.com]
• 14. benchchem.com [benchchem.com]

Comparative Stability of 1-Bromoheptane-d1: A Guide to Optimal Storage Conditions

For researchers, scientists, and professionals in drug development, ensuring the chemical and isotopic purity of deuterated compounds like 1-Bromoheptane-d1 is paramount for the validity and reproducibility of experimental results. This guide provides a comparative analysis of 1-Bromoheptane-d1 stability under various storage conditions, supported by illustrative experimental data and detailed analytical protocols.

Comparative Stability Data

The stability of 1-Bromoheptane-d1 is influenced by temperature, light exposure, and the presence of oxidative agents. The following table summarizes the expected percentage of 1-Bromoheptane-d1 remaining after 12 months under different storage conditions, based on general principles of halogenated alkane stability. This data is illustrative to demonstrate the relative impact of these conditions.

Storage Condition	Temperature	Light Exposure	Atmosphere	Purity after 12 Months (%)
A (Recommended)	2-8°C	Dark (Amber Vial)	Inert (Nitrogen/Argon)	>99.5%
B	2-8°C	Dark (Amber Vial)	Air	99.0%
C	25°C (Room Temp)	Dark (Amber Vial)	Inert (Nitrogen/Argon)	98.5%
D	25°C (Room Temp)	Dark (Amber Vial)	Air	97.0%
E	25°C (Room Temp)	Ambient Light	Air	<95.0%
F (Stress Test)	40°C	Dark (Amber Vial)	Air	<90.0%

Factors Influencing Stability

The degradation of 1-Bromoheptane-d1 can occur through several pathways, including hydrolysis, elimination, oxidation, and photodegradation. The C-D bond is stronger than a C-H bond, which can slightly inhibit certain degradation reactions involving the cleavage of this bond, a phenomenon known as the kinetic isotope effect. However, the primary routes of degradation are typically dictated by the carbon-bromine bond.

Caption: Factors influencing the stability of 1-Bromoheptane-d1.

Experimental Protocols

To quantitatively assess the stability of 1-Bromoheptane-d1, a stability-indicating method using gas chromatography-mass spectrometry (GC-MS) is recommended. The following are protocols for forced degradation studies.

General Sample Preparation

• Prepare a stock solution of 1-Bromoheptane-d1 in a suitable solvent (e.g., anhydrous acetonitrile) at a concentration of 1 mg/mL.

• For each stress condition, transfer an aliquot of the stock solution into separate, appropriately labeled vials.

• For solid-state stress tests, a known weight of neat 1-Bromoheptane-d1 is used.

Forced Degradation (Stress Testing) Protocols

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate the mixture at 60°C for 24 hours.

  • Cool the solution to room temperature and neutralize with 0.1 M NaOH.

  • Dilute with the mobile phase to a final concentration suitable for GC-MS analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate the mixture at 60°C for 24 hours.

  • Cool the solution to room temperature and neutralize with 0.1 M HCl.

  • Dilute with the mobile phase to a final concentration suitable for GC-MS analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Store the mixture at room temperature, protected from light, for 24 hours.

  • Dilute with the mobile phase to a final concentration suitable for GC-MS analysis.

• Photolytic Degradation:

  • Expose a solution of the compound to a controlled light source, such as in a photostability chamber, providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • A control sample should be kept in the dark under the same temperature conditions.

  • After the exposure period, dilute the sample with the mobile phase for analysis.

Analytical Method: GC-MS

• Instrumentation: Gas chromatograph coupled with a mass spectrometer.

• Column: A non-polar column, such as one with a 5% phenyl methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent), is suitable.

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 250°C.

• Oven Program: Start at 50°C, hold for 2 minutes, then ramp up to 250°C at a rate of 10°C/minute, and hold for 5 minutes.

• Mass Spectrometer: Operated in electron ionization (EI) mode, scanning from m/z 40 to 400.

• Quantification: The percentage of 1-Bromoheptane-d1 remaining is calculated by comparing the peak area in the stressed sample to that of an unstressed control sample.

Experimental Workflow

The following diagram illustrates the workflow for a comprehensive stability study of 1-Bromoheptane-d1.

Caption: Experimental workflow for stability assessment.

Conclusion and Recommendations

Based on the principles of chemical stability for halogenated alkanes, it is strongly recommended to store 1-Bromoheptane-d1 at refrigerated temperatures (2-8°C) in a tightly sealed amber vial under an inert atmosphere (e.g., nitrogen or argon) to minimize degradation from hydrolysis, oxidation, and photolysis. Following these storage guidelines will help ensure the long-term chemical and isotopic integrity of the compound, which is critical for its use in research and development. Regular purity checks using a validated stability-indicating method like GC-MS are advised for lots stored for extended periods.

Safety & Regulatory Compliance

Proper Disposal of 1-Bromoheptane-d1: A Comprehensive Guide

For researchers and laboratory personnel, the safe handling and disposal of chemical reagents like 1-Bromoheptane-d1 are paramount to ensuring a secure working environment and adhering to environmental regulations. This guide provides a detailed, step-by-step procedure for the proper disposal of 1-Bromoheptane-d1, a deuterated alkyl halide.

Immediate Safety and Handling Considerations

1-Bromoheptane-d1 is a flammable liquid and vapor that can cause skin, eye, and respiratory irritation.[1][2] Therefore, strict adherence to safety protocols is essential during the disposal process.

Personal Protective Equipment (PPE): Before handling 1-Bromoheptane-d1 for disposal, it is mandatory to wear the following appropriate personal protective equipment:

• Eye Protection: Tightly fitting safety goggles and a face shield.[3]

• Hand Protection: Chemical-resistant gloves. Always inspect gloves before use and use proper removal techniques to avoid skin contact.[3]

• Body Protection: A flame-retardant lab coat or a chemical-resistant suit.[3]

Chemical and Physical Properties

A summary of the key quantitative data for 1-Bromoheptane is provided in the table below. The properties of the deuterated form (d1) are expected to be very similar.

Property	Value
Molecular Formula	C₇H₁₅Br
Appearance	Colorless liquid[1]
Boiling Point	180 °C / 356 °F @ 760 mmHg[2][4]
Melting Point	-58 °C / -72.4 °F[2][4]
Flash Point	60 °C / 140 °F[1][2]
Specific Gravity	1.140[2]

Step-by-Step Disposal Protocol

The standard and recommended procedure for the disposal of 1-Bromoheptane-d1 is through incineration by a licensed waste disposal company.[5]

Materials Required:

• Appropriate Personal Protective Equipment (PPE)

• Original, properly labeled container for 1-Bromoheptane-d1

• Secondary containment (e.g., a larger, chemically resistant container)

• Hazardous waste tags or labels

Procedure:

• Ensure Proper Labeling: Confirm that the container of 1-Bromoheptane-d1 is clearly and accurately labeled with its chemical name and associated hazards.

• Segregate Waste: Do not mix 1-Bromoheptane-d1 with other waste streams, especially with incompatible materials such as strong oxidizing agents or strong bases.[1][6]

• Secure Container: Ensure the cap of the primary container is tightly sealed to prevent leaks or spills.

• Use Secondary Containment: Place the sealed container in a labeled, leak-proof secondary container to prevent accidental release.

• Store in a Designated Area: Store the contained waste in a designated, well-ventilated, and cool hazardous waste accumulation area away from heat, sparks, and open flames.[1][4]

• Arrange for Professional Disposal: Contact a licensed professional waste disposal service to arrange for the collection and disposal of the 1-Bromoheptane-d1.[5] Inform them of the nature of the chemical, including its flammability and halogenated nature.

• Complete Waste Manifest: Fill out all necessary hazardous waste manifest paperwork provided by the disposal company, ensuring accuracy and completeness.

• Contaminated Material Disposal: Dispose of any contaminated materials, such as gloves or absorbent pads, as hazardous waste in the same manner as the chemical itself.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal procedure for 1-Bromoheptane-d1.

Disposal workflow for 1-Bromoheptane-d1.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.nl [fishersci.nl]
• 5. pallavchemicals.com [pallavchemicals.com]
• 6. lobachemie.com [lobachemie.com]

Personal protective equipment for handling 1-Bromoheptane-d1

Essential Safety and Handling Guide for 1-Bromoheptane-d1

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 1-Bromoheptane-d1 in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development.

Quantitative Data Summary

The following table summarizes the key quantitative data for 1-Bromoheptane, which is expected to be nearly identical for its deuterated form, 1-Bromoheptane-d1.

Property	Value	Citations
CAS Number	629-04-9	[1][2]
Molecular Formula	C₇H₁₅Br	[2]
Molecular Weight	179.10 g/mol	[2]
Appearance	Colorless liquid	[1]
Boiling Point	180 °C / 356 °F at 760 mmHg	[3][4]
Melting Point	-58 °C / -72.4 °F	[3][4]
Flash Point	60 °C	[1]
Density	1.14 g/mL at 25 °C	[4]
Inhalation Toxicity	LC50 (mouse) = 12000 mg/m³/2H	[1]

Operational Plan: Handling 1-Bromoheptane-d1

This section outlines the procedural, step-by-step guidance for the safe handling of 1-Bromoheptane-d1.

Pre-Handling Preparations

• Engineering Controls : Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][3] Facilities must be equipped with an eyewash station and a safety shower.[1]

• Personal Protective Equipment (PPE) : Before handling, ensure all required PPE is available and in good condition. This includes:

  • Eye Protection : Chemical splash goggles or a face shield and safety glasses are mandatory.[2][5]

  • Hand Protection : Wear appropriate chemical-resistant gloves. Nitrile gloves offer good protection against petroleum products, while fluoroelastomer (Viton) or Norfoil gloves are suitable for extended contact with chlorinated and aromatic hydrocarbons.[6] Gloves must be inspected before use.[2]

  • Skin and Body Protection : A lab coat or other suitable protective clothing is required.[7]

  • Respiratory Protection : If ventilation is inadequate, a NIOSH-approved respirator should be worn.[7]

• Ignition Sources : Remove all potential ignition sources from the handling area, as 1-Bromoheptane is a flammable liquid.[3][7] Use spark-proof tools and explosion-proof equipment.[1][3]

Handling Procedure

• Grounding : When transferring the material, ensure containers are grounded and bonded to prevent static discharge.[1]

• Dispensing : Carefully dispense the required amount, avoiding inhalation of vapor or mist.[2]

• Containment : Handle the substance over a spill tray to contain any potential leaks.

• Avoid Contact : Prevent contact with eyes, skin, and clothing.[1]

• Closure : Keep the container tightly closed when not in use.[1][7]

Post-Handling Procedures

• Decontamination : Wash hands and any exposed skin thoroughly with soap and water after handling.[2][7]

• Storage : Store 1-Bromoheptane-d1 in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, and incompatible substances like strong oxidizing agents and strong bases.[1][7] The storage area should be designated for flammable liquids.[1]

• Clothing : Contaminated clothing should be removed and washed before reuse.[1]

Disposal Plan

Proper disposal of 1-Bromoheptane-d1 and its contaminated waste is crucial to prevent environmental contamination and ensure safety.

• Waste Collection :

  • Collect surplus and non-recyclable 1-Bromoheptane-d1 in a dedicated, labeled, and sealed container.

  • Contaminated materials such as gloves, absorbent pads, and empty containers should also be collected as hazardous waste.[3] Empty containers may retain product residue and are considered dangerous.[1]

• Waste Disposal :

  • Dispose of the chemical waste through a licensed professional waste disposal service.[2]

  • One approved method is to burn the waste in a chemical incinerator equipped with an afterburner and scrubber.[2]

  • Do not dispose of the material down the drain, as it should not be released into the environment.[3]

  • All disposal activities must be in accordance with local, state, and federal regulations.[3]

Workflow Visualization

The following diagram illustrates the key stages of the handling and disposal workflow for 1-Bromoheptane-d1.

Caption: Workflow for safe handling of 1-Bromoheptane-d1.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.nl [fishersci.nl]
• 4. 1-Bromoheptane | 629-04-9 [chemicalbook.com]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. sjsu.edu [sjsu.edu]
• 7. lobachemie.com [lobachemie.com]